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Core Science & Biosynthesis

Foundational

Synthesis Pathway and Mechanistic Analysis of 3-(Butylsulfonyl)propanoic Acid

Executive Summary 3-(Butylsulfonyl)propanoic acid is a bifunctional aliphatic molecule characterized by a hydrophobic butyl chain, a highly polar sulfone moiety, and a terminal carboxylic acid. This unique structural tri...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

3-(Butylsulfonyl)propanoic acid is a bifunctional aliphatic molecule characterized by a hydrophobic butyl chain, a highly polar sulfone moiety, and a terminal carboxylic acid. This unique structural triad makes it a highly valuable intermediate in medicinal chemistry, surfactant engineering, and advanced materials science.

Designing a robust synthesis pathway for this compound requires precise control over nucleophilic substitution and subsequent electrophilic oxidation. This technical guide outlines a field-proven, two-step synthetic architecture: the SN​2 alkylation of 3-mercaptopropanoic acid to form a thioether intermediate, followed by the controlled peracid-mediated oxidation of the sulfide to the target sulfone.

Part 1: Mechanistic Rationale & Pathway Design

The synthesis is engineered as a two-stage process to isolate the reactive variables and prevent unwanted side reactions (such as the premature oxidation of the thiol or the over-alkylation of the carboxylic acid).

Stage 1: Thioether Formation via SN​2 Alkylation

The construction of the carbon-sulfur-carbon backbone relies on the alkylation of 3-mercaptopropanoic acid using 1-bromobutane[1]. The causality behind the reagent choices is rooted in pKa​ differentials. The carboxylic acid proton ( pKa​≈4.3 ) is significantly more acidic than the thiol proton ( pKa​≈10.5 ). To achieve nucleophilic attack by the sulfur, the system requires 2.1 equivalents of a strong base (e.g., NaOH). The first equivalent neutralizes the carboxylic acid to form a carboxylate, while the second equivalent deprotonates the thiol to generate a highly nucleophilic thiolate anion. This thiolate then attacks the electrophilic carbon of 1-bromobutane in a classic SN​2 mechanism.

Stage 2: Electrophilic Oxidation to Sulfone

The conversion of the thioether (sulfide) to the sulfone requires a strong, yet controllable, oxidizing environment. We utilize 30% aqueous hydrogen peroxide ( H2​O2​ ) in the presence of glacial acetic acid[2]. The mechanistic causality here is critical: H2​O2​ alone is relatively slow at oxidizing sulfoxides to sulfones. However, when dissolved in acetic acid, H2​O2​ generates peracetic acid in situ. Peracetic acid acts as a potent electrophilic oxygen transfer agent. The first oxidation (sulfide to sulfoxide) is rapid and highly exothermic. The second oxidation (sulfoxide to sulfone) is kinetically slower and requires thermal activation (50–60 °C) to reach completion[3].

Pathway A 1-Bromobutane + 3-Mercaptopropanoic Acid B 3-(Butylthio)propanoic Acid (Thioether) A->B NaOH, EtOH/H2O S_N2 Alkylation C 3-(Butylsulfonyl)propanoic Acid (Target Sulfone) B->C H2O2, AcOH Electrophilic Oxidation

Figure 1: Two-step chemical synthesis pathway for 3-(butylsulfonyl)propanoic acid.

Part 2: Quantitative Reaction Parameters

To ensure reproducibility, the stoichiometric ratios and thermodynamic conditions must be strictly controlled. The following table summarizes the optimized parameters for both stages of the synthesis.

ParameterStage 1: Thioether FormationStage 2: Sulfone Oxidation
Primary Substrate 3-Mercaptopropanoic Acid (1.0 eq)3-(Butylthio)propanoic Acid (1.0 eq)
Active Reagents 1-Bromobutane (1.1 eq), NaOH (2.1 eq)30% H2​O2​ (3.5 - 4.0 eq)
Solvent System Ethanol / Deionized Water (1:1 v/v)Glacial Acetic Acid
Operating Temperature 70–80 °C (Reflux)50–60 °C
Reaction Duration 3–4 hours4–6 hours
Expected Yield 85 – 92%80 – 88%

Part 3: Standardized Experimental Protocols

The following protocols are designed as self-validating systems, incorporating in-process checks to ensure chemical integrity at every step.

Protocol A: Synthesis of 3-(Butylthio)propanoic Acid
  • Base Preparation: Equip a 250 mL round-bottom flask with a magnetic stir bar and a reflux condenser. Dissolve NaOH (2.1 eq) in a 1:1 mixture of deionized water and ethanol. Validation: Ensure complete dissolution; the solution will become warm due to the heat of hydration.

  • Thiolate Generation: Cool the basic solution to 0 °C using an ice bath. Add 3-mercaptopropanoic acid (1.0 eq) dropwise. Causality: Dropwise addition controls the exothermic acid-base neutralization and prevents thermal degradation of the thiol.

  • Alkylation: Add 1-bromobutane (1.1 eq) dropwise to the chilled mixture.

  • Thermal Activation: Remove the ice bath and heat the reaction mixture to reflux (70–80 °C) for 3 to 4 hours. Validation: Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexane:Ethyl Acetate (7:3) mobile phase. The disappearance of the highly polar mercapto-acid spot confirms completion.

  • Workup & Acidification: Cool the mixture to room temperature and evaporate the ethanol under reduced pressure. Acidify the remaining aqueous layer with 2M HCl until the pH reaches 2.0. Causality: This protonates the carboxylate, rendering the intermediate insoluble in water and driving it into the organic phase during extraction.

  • Extraction: Extract the aqueous layer with ethyl acetate ( 3×50 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate in vacuo to yield the thioether intermediate.

Protocol B: Oxidation to 3-(Butylsulfonyl)propanoic Acid
  • Solvent Integration: In a clean flask, dissolve the purified 3-(butylthio)propanoic acid (1.0 eq) in glacial acetic acid.

  • Oxidant Addition: Slowly add 30% aqueous H2​O2​ (3.5 eq) dropwise at room temperature. Causality: The initial oxidation to sulfoxide is highly exothermic. Slow addition prevents solvent boiling and potential peroxide decomposition[2].

  • Thermal Maturation: Gradually heat the mixture to 50–60 °C and maintain for 4 to 6 hours. This thermal energy is required to push the sterically hindered sulfoxide intermediate to the fully oxidized sulfone[3].

  • Peroxide Quenching (Critical Validation Step): Cool the reaction to 0 °C. Add a saturated aqueous solution of sodium sulfite ( Na2​SO3​ ) dropwise until bubbling ceases. Self-Validation: Test the mixture with KI-starch paper. The absence of a dark blue/black color confirms the complete destruction of residual explosive peroxides.

  • Isolation: Extract the product with dichloromethane ( 3×50 mL). Wash the organic layer thoroughly with distilled water to remove residual acetic acid, dry over MgSO4​ , and evaporate the solvent.

  • Purification: Recrystallize the crude solid from a minimal amount of hot ethanol/water to yield pure 3-(butylsulfonyl)propanoic acid.

Workflow cluster_0 Step 1: S_N2 Thioether Formation cluster_1 Step 2: Peracid Oxidation N1 Deprotonate Thiol (2.1 eq NaOH) N2 Alkylate with 1-Bromobutane (Reflux 3-4h) N1->N2 N3 Acidify (pH 2) & Extract (Intermediate) N2->N3 N4 Dissolve in Glacial AcOH Add 30% H2O2 N3->N4 Purified Thioether N5 Heat to 50-60°C (4-6h) N4->N5 N6 Quench Peroxides & Purify (Final Sulfone) N5->N6

Figure 2: Step-by-step experimental workflow for the synthesis and purification process.

Part 4: Analytical Characterization Framework

To ensure the trustworthiness of the final product, the following analytical signatures should be verified:

  • Physical State: The final sulfone should present as a stable, odorless white crystalline solid. (The disappearance of the pungent thiol/sulfide odor is a primary organoleptic indicator of successful oxidation).

  • 1 H-NMR Spectroscopy: The methylene protons adjacent to the sulfur atom ( S−CH2​ ) serve as the primary diagnostic tool. In the thioether intermediate, these protons typically resonate around δ 2.5–2.6 ppm. Upon oxidation to the strongly electron-withdrawing sulfone, these peaks will experience a significant downfield shift to approximately δ 3.0–3.2 ppm.

References

  • Tumula, V. R., et al. "Oxidation of sulfides to sulfones with hydrogen peroxide in the presence of acetic acid and Amberlyst 15." Reaction Kinetics, Mechanisms and Catalysis, 2012. 2

  • Veisi, H., et al. "Selective hydrogen peroxide oxidation of sulfides to sulfones with carboxylated Multi-Walled Carbon Nano Tubes (MWCNTs-COOH) as heterogenous and recyclable nanocatalyst under organic solvent-free conditions." RSC Advances, 2014. 3

  • Liu, R., et al. "Derivatization in Sample Preparation for LC-MS Bioanalysis." ResearchGate, 2014. 1

Sources

Exploratory

Biological Activity of 3-(Butylsulphonyl)-Propanoic Acid: A Structural Probe for Engineered Triosephosphate Isomerase

Executive Summary While many small molecules are developed strictly as direct therapeutic agents, 3-(Butylsulphonyl)-Propanoic Acid (BSPA) —cataloged as and —serves a highly specialized role in structural biology and enz...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

While many small molecules are developed strictly as direct therapeutic agents, 3-(Butylsulphonyl)-Propanoic Acid (BSPA) —cataloged as and —serves a highly specialized role in structural biology and enzymology. As a Senior Application Scientist, I approach BSPA not as a traditional drug, but as a critical ligand probe used to interrogate the active site plasticity of engineered enzymes.

Its primary biological activity is defined by its interaction with Triosephosphate Isomerase (TIM) [1], specifically engineered monomeric variants[2]. This whitepaper dissects the causality behind using BSPA to map the solvent-exposed binding grooves of TIM, providing a comprehensive guide to the structural dynamics, binding kinetics, and self-validating crystallographic protocols associated with this compound.

The Mechanistic Target: Triosephosphate Isomerase (TIM)

Triosephosphate Isomerase (TIM) is a central enzyme in glycolysis, catalyzing the interconversion of dihydroxyacetone phosphate (DHAP) and D-glyceraldehyde 3-phosphate (GAP).

The Engineering of Monomeric TIM

Wild-type TIM is a strict homodimer. The dimer interface is structurally essential for the conformational dynamics of "loop 6," a phosphate gripper loop that closes over the active site during catalysis to exclude water[3]. To study the evolutionary and structural essentiality of this interface, researchers engineered a monomeric TIM variant (ml8bTIM) by shortening loop 3, which effectively disrupted dimerization.

However, this truncation severely compromised the active site architecture. To restore functionality, a single point mutation (V233A ) was introduced, creating the A-TIM variant. This mutation successfully restored the structural properties of loop-7 and a conserved water molecule network[4]. Yet, the resulting active site remained significantly less compact and more solvent-exposed than the wild-type enzyme.

BSPA as the Ideal Structural Probe

Because the A-TIM active site is solvent-exposed, its catalytic efficiency for natural substrates (DHAP/GAP) is negligible. However, this novel geometry allows it to bind non-natural compounds with distinct pharmacophores. BSPA (identified in the Protein Data Bank as Ligand ASF ) acts as the perfect structural probe for this engineered groove[5].

The propanoic acid moiety of BSPA mimics the carboxylate/phosphate interactions of natural transition states, while the bulky butylsulfonyl group probes the newly formed hydrophobic and solvent-exposed regions. The sulfonyl oxygens act as critical hydrogen bond acceptors, stabilizing the extended binding groove[4].

Pathway WT Wild-Type TIM (Strict Dimer, Closed Active Site) Mono ml8bTIM Variant (Engineered Monomer, Disrupted Site) WT->Mono Loop 3 Shortening ATIM A-TIM (V233A) Variant (Restored Loop-7 & Water Network) Mono->ATIM V233A Point Mutation BSPA 3-(Butylsulphonyl)-Propanoic Acid (Ligand Binding) ATIM->BSPA Co-crystallization Result Stabilized Binding Groove (Solvent-Exposed Active Site) BSPA->Result H-Bonding & Hydrophobic Packing

Evolutionary engineering of monomeric TIM and structural probing using BSPA.

Quantitative Data: Structural Parameters of the A-TIM/BSPA Complex

The interaction between BSPA and A-TIM was immortalized in the crystallographic structure PDB: 2VEK [2]. The quantitative parameters of this complex validate the stability of the engineered active site when bound to BSPA.

ParameterValueBiological / Structural Significance
PDB Accession Primary structural repository for the A-TIM/BSPA complex.
Ligand ID 3-(Butylsulphonyl)-Propanoic Acid (BSPA).
Target Enzyme A-TIM (V233A)Engineered monomeric Triosephosphate Isomerase variant.
Global Stoichiometry Monomer (A1)Confirms the success of the loop 3 truncation in preventing dimerization.
Diffraction Resolution 1.60 ÅHigh-resolution data ensures unambiguous placement of the BSPA sulfonyl oxygens.
R-Value (Free / Work) 0.193 / 0.166Low R-values indicate a highly accurate and self-validated structural model.
Binding Mechanism H-Bonding & HydrophobicBSPA stabilizes the novel, solvent-exposed binding groove of the monomeric variant.

Self-Validating Experimental Protocol: Co-Crystallization

To reproduce the structural mapping of A-TIM using BSPA, researchers must employ a highly controlled, self-validating crystallographic workflow. Every step below includes a causality statement explaining why the action is taken, followed by a validation checkpoint to ensure system integrity.

Phase 1: Protein Expression and Purification

Causality: The A-TIM variant must be highly pure and structurally monodisperse to form well-diffracting crystals. Aggregation will poison the crystal lattice.

  • Expression: Transform E. coli BL21(DE3) with the A-TIM plasmid. Grow in auto-induction media or induce with 1 mM IPTG at OD600 = 0.6[6].

  • Purification: Lyse cells and purify the lysate via Ni-NTA affinity chromatography, eluting with a 250 mM imidazole gradient.

  • Validation Checkpoint 1 (Oligomeric State): Pass the eluate through a Superdex 75 Size Exclusion Chromatography (SEC) column. The elution profile must confirm a strictly monomeric state (~26 kDa). This validates that the loop 3 shortening successfully disrupted the dimer interface.

Phase 2: Ligand Preparation and Complex Formation

Causality: Because BSPA is a non-natural ligand with a distinct pharmacophore, mass action is required to drive the binding equilibrium toward the complexed state.

  • Stock Solution: Dissolve BSPA in 100% DMSO to a concentration of 100 mM.

  • Complexation: Incubate purified A-TIM (concentrated to ~10 mg/mL) with a final concentration of 10 mM BSPA.

  • Validation Checkpoint 2 (Stability): Perform Dynamic Light Scattering (DLS). The polydispersity index (PDI) must remain below 0.15, ensuring that the addition of BSPA and residual DMSO does not induce protein unfolding or aggregation.

Phase 3: Co-Crystallization via Vapor Diffusion

Causality: Hanging drop vapor diffusion allows for the slow, controlled supersaturation necessary for the highly dynamic A-TIM to pack into an ordered crystal lattice.

  • Setup: Mix 1 µL of the protein-ligand complex with 1 µL of reservoir solution (typically containing a PEG precipitant buffered at physiological pH).

  • Equilibration: Seal the drop over a 500 µL reservoir and incubate at 20°C.

  • Validation Checkpoint 3 (Diffraction Quality): Harvest crystals after 7-14 days. Flash-freeze in liquid nitrogen using 20% glycerol as a cryoprotectant. This prevents ice lattice formation, which would otherwise obscure the critical 1.60 Å resolution diffraction spots required to resolve the BSPA sulfonyl interactions[2].

Workflow Step1 1. Protein Prep E. coli BL21 Ni-NTA & SEC Step3 3. Co-Crystallization Hanging Drop Vapor Diffusion Step1->Step3 Step2 2. Ligand Prep BSPA (10 mM) Buffer Exchange Step2->Step3 Step4 4. X-Ray Diffraction Synchrotron Data Collection Step3->Step4 Step5 5. Structure Solution Molecular Replacement PDB: 2VEK Step4->Step5

Self-validating experimental workflow for the co-crystallization of A-TIM with BSPA.

Future Applications in Drug Discovery

While BSPA was initially utilized to probe the active site of an engineered TIM variant, the structural insights gained have profound implications for rational drug design.

TIM is a highly conserved enzyme, but subtle differences exist between human TIM and the TIM found in parasitic organisms (such as Trypanosoma brucei, the causative agent of African sleeping sickness)[3]. By understanding how the bulky butylsulfonyl group of BSPA stabilizes an open, solvent-exposed conformation of TIM, drug development professionals can use the BSPA pharmacophore as a foundational scaffold. Future efforts can focus on designing allosteric inhibitors that intentionally trap parasitic TIM in a non-catalytic, solvent-exposed state, thereby crippling the parasite's glycolytic pathway without affecting the human host.

References

  • PubChem . "3-(Butylsulphonyl)-propanoic acid | C7H14O4S | CID 4290313". National Center for Biotechnology Information. Available at:[Link]

  • DrugBank . "3-(BUTYLSULPHONYL)-PROPANOIC ACID (DB07387)". DrugBank Online. Available at:[Link]

  • Alahuhta, M., et al. "Structure-based protein engineering efforts with a monomeric TIM variant: the importance of a single point mutation for generating an active site with suitable binding properties." Protein Engineering, Design and Selection, Volume 21, Issue 4, April 2008, Pages 257–266. Available at:[Link]

  • RCSB Protein Data Bank . "PDB 2VEK: Structure-based enzyme engineering efforts with an inactive monomeric TIM variant". Available at: [Link]

  • RCSB Protein Data Bank . "ASF Ligand Summary Page: 3-(BUTYLSULPHONYL)-PROPANOIC ACID". Available at:[Link]

Sources

Foundational

Structural Plasticity and Cryptic Pocket Targeting in Triosephosphate Isomerase: A Mechanistic Whitepaper on 3-(Butylsulphonyl)-Propanoic Acid

Executive Summary The identification of novel allosteric or cryptic binding pockets in highly conserved essential enzymes is a frontier in modern drug discovery. 3-(Butylsulphonyl)-propanoic acid (3-BPA) —cataloged struc...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The identification of novel allosteric or cryptic binding pockets in highly conserved essential enzymes is a frontier in modern drug discovery. 3-(Butylsulphonyl)-propanoic acid (3-BPA) —cataloged structurally as PDB Ligand ASF and —serves as a critical structural probe in this domain.

While not an approved therapeutic, 3-BPA acts as a prototype ligand to map the structural plasticity of Triosephosphate Isomerase (TIM) . By binding exclusively to an engineered monomeric variant of Trypanosoma brucei TIM (A-TIM) and not the wild-type enzyme, 3-BPA provides a self-validating mechanistic model for how altering enzyme loop dynamics can expose druggable cryptic grooves. This whitepaper synthesizes the chemical rationale, structural biology, and experimental workflows required to leverage 3-BPA in fragment-based drug design.

Target Rationale: The Challenge of Wild-Type TIM

Triosephosphate isomerase (TIM) is a diffusion-limited enzyme that catalyzes the interconversion of dihydroxyacetone phosphate (DHAP) and D-glyceraldehyde 3-phosphate (GAP). In parasitic organisms like Trypanosoma brucei (the causative agent of African sleeping sickness), the bloodstream form relies entirely on glycolysis for ATP production, making TIM a highly validated drug target.

The Bottleneck: The active site of wild-type (WT) TIM is a highly conserved, compact TIM-barrel. Targeting this site directly often leads to cross-reactivity with human TIM, resulting in unacceptable toxicity.

The Solution: To circumvent active-site conservation, researchers have explored the plasticity of the TIM barrel by engineering monomeric variants. The variant A-TIM (containing a V233A mutation and a shortened loop 8) was developed to destabilize the native "phosphate gripper" loop. This engineering abolishes native catalytic efficiency but exposes a novel, solvent-accessible extended groove. 3-BPA was identified as a ligand that perfectly complements this cryptic pocket.

Pathway FBP Fructose-1,6- bisphosphate Aldolase Aldolase FBP->Aldolase DHAP DHAP Aldolase->DHAP GAP GAP Aldolase->GAP TIM TIM (Target) DHAP->TIM Isomerization Glycolysis Downstream Glycolysis GAP->Glycolysis TIM->GAP Inhibitor 3-BPA (ASF) Binding to Cryptic Pocket Inhibitor->TIM Inhibits (A-TIM only)

Figure 1: The role of TIM in the glycolytic pathway and the targeted intervention by 3-BPA.

Mechanistic Speculation of 3-BPA Action

The mechanism of action of 3-BPA relies on its specific chemical topology, which exploits the altered geometry of the A-TIM variant.

Chemical Topology of 3-BPA
  • Propanoic Acid Moiety: Acts as a bioisostere for the native phosphate group of DHAP/GAP. It engages in critical hydrogen bonding with the conserved active-site residues (e.g., Lys12, His95, Glu165).

  • Sulfonyl Group (-SO2-): Functions as a rigid, highly polar linker. The oxygen atoms serve as strong hydrogen-bond acceptors, interacting with the modified loop structures of A-TIM.

  • Butyl Chain: A hydrophobic tail that extends into the newly created solvent-exposed groove caused by the shortened loop 8.

Binding Logic: WT vs. Engineered TIM

In WT TIM, loop 8 closes tightly over the substrate (the "phosphate gripper" mechanism) to extrude water and prevent the toxic decomposition of the enediolate intermediate. The active site is too compact to accommodate the bulky butyl-sulfonyl tail of 3-BPA, resulting in severe steric hindrance.

In A-TIM, the shortened loop 8 prevents this tight closure. The active site remains in an "open" conformation, allowing 3-BPA to anchor its propanoic acid head into the catalytic center while its hydrophobic tail stabilizes within the extended groove. This proves that cryptic pockets can be structurally induced in TIM barrels.

BindingLogic WT Wild-Type TIM (Dimeric) Loop8_WT Intact Loop 8 (Phosphate Gripper) WT->Loop8_WT Compact Compact Active Site (High Substrate Specificity) Loop8_WT->Compact NoBind 3-BPA Cannot Bind (Steric Hindrance) Compact->NoBind Exposed Solvent-Exposed Site (Altered Geometry) Compact->Exposed Protein Engineering ATIM A-TIM Variant (Monomeric, V233A) Loop8_Mut Shortened Loop 8 (Extended Groove) ATIM->Loop8_Mut Loop8_Mut->Exposed Bind 3-BPA Binds (H-bonds & Hydrophobic) Exposed->Bind

Figure 2: Mechanistic logic dictating the selective binding of 3-BPA to the engineered A-TIM variant.

Quantitative Data & Structural Parameters

The following table summarizes the structural and kinetic parameters distinguishing the native enzyme from the engineered variant, highlighting why 3-BPA is an effective probe for the latter.

ParameterWild-Type T. brucei TIMEngineered A-TIM (V233A)
Oligomeric State HomodimerMonomer
Loop 8 Structure Intact (Phosphate Gripper)Shortened (Extended Groove)
Active Site Geometry Compact, solvent-shieldedExtended, solvent-exposed
Catalytic Efficiency ( kcat​/Km​ ) ∼108 M−1s−1 (Diffusion limited)Undetectable
3-BPA (ASF) Binding No binding (Steric clash)Binds (Stabilized by new groove)
PDB Reference 5TIM

Experimental Protocols: Self-Validating Systems

To ensure scientific rigor, the interaction between 3-BPA and TIM variants must be evaluated through orthogonal methods: structural confirmation (X-ray crystallography) and functional validation (coupled enzyme kinetics).

Protocol 1: Co-Crystallization of A-TIM with 3-BPA

Causality Note: Hanging-drop vapor diffusion is utilized to slowly reach supersaturation, while ligand soaking is preferred over co-crystallization to prevent 3-BPA from disrupting initial lattice formation.

  • Protein Preparation: Express A-TIM in E. coli BL21(DE3). Purify via Ni-NTA affinity chromatography followed by size-exclusion chromatography (Superdex 75) in 100 mM triethanolamine (TEA) buffer, pH 7.5. Concentrate to 10 mg/mL.

  • Ligand Preparation: Dissolve 3-BPA in 100% DMSO to a stock concentration of 100 mM.

  • Crystallization: Set up hanging-drop vapor diffusion plates. Mix 2 µL of A-TIM with 2 µL of reservoir solution (20% PEG 4000, 0.1 M HEPES pH 7.0, 10% isopropanol). Allow crystals to grow for 3–5 days at 20°C.

  • Ligand Soaking: Introduce 3-BPA directly into the drop containing mature crystals to a final concentration of 10 mM. Incubate for 48 hours.

  • Data Collection: Transfer crystals to a cryoprotectant (reservoir solution + 20% glycerol) and flash-freeze in liquid nitrogen. Collect X-ray diffraction data (target resolution: ≤1.60 Å).

Workflow Step1 1. Site-Directed Mutagenesis (Generate A-TIM V233A from ml8bTIM) Step2 2. Protein Expression & Purification (E. coli BL21, Ni-NTA Chromatography) Step1->Step2 Step3 3. Ligand Soaking / Co-crystallization (3-BPA at 10 mM in 20% PEG 4000) Step2->Step3 Step4 4. X-ray Diffraction & Data Collection (1.60 Å Resolution, Synchrotron Source) Step3->Step4 Step5 5. Structural Refinement & Analysis (Solve PDB: 2VEK, map ASF binding) Step4->Step5

Figure 3: Step-by-step workflow for the structural characterization of 3-BPA binding to A-TIM.

Protocol 2: Coupled Enzyme Kinetics Assay

Causality Note: Because the direct product of TIM (DHAP) lacks a distinct optical absorbance, the reaction is coupled to Glycerol-3-phosphate dehydrogenase (G3PDH). G3PDH consumes NADH, allowing the reaction rate to be monitored via the decrease in absorbance at 340 nm.

  • Assay Buffer: Prepare 100 mM Triethanolamine (TEA), pH 7.6, containing 5 mM EDTA.

  • Reagent Mix: Combine 0.2 mM NADH and 1 U/mL G3PDH in the assay buffer.

  • Enzyme & Inhibitor Incubation: Pre-incubate WT TIM or A-TIM (1 nM final concentration) with varying concentrations of 3-BPA (0 – 50 mM) for 15 minutes at 25°C.

  • Reaction Initiation: Add D-Glyceraldehyde 3-phosphate (GAP) at varying concentrations (0.1 – 2.0 mM) to initiate the reaction.

  • Measurement: Monitor the decrease in absorbance at 340 nm continuously for 5 minutes at 25°C using a UV-Vis spectrophotometer.

  • Validation: A lack of inhibition in the WT TIM validates that 3-BPA's binding is exclusively dependent on the engineered cryptic pocket of A-TIM.

Future Perspectives in Drug Development

The characterization of 3-(Butylsulphonyl)-propanoic acid bound to A-TIM is a proof-of-concept for fragment-based drug design (FBDD) targeting highly conserved enzymes. By demonstrating that a shortened phosphate-gripper loop allows for the accommodation of a bulky, hydrophobic-polar fragment, researchers can now utilize computational screening to identify species-specific allosteric modulators. Future efforts should focus on screening libraries of sulfonyl-containing carboxylic acids against WT parasitic TIM to discover compounds that can artificially induce the "open loop" conformation observed in A-TIM, thereby achieving selective parasitic inhibition without human toxicity.

References

  • Alahuhta, M., Salin, M., Casteleijn, M. G., Kemmer, C., El-Sayed, I., Augustyns, K., Neubauer, P., & Wierenga, R. K. (2008). "Structure-based protein engineering efforts with a monomeric TIM variant: the importance of a single point mutation for generating an active site with suitable binding properties." Protein Engineering, Design and Selection, 21(4), 257-266. URL:[Link]

  • RCSB Protein Data Bank. "2VEK: Structure-based enzyme engineering efforts with an inactive monomeric TIM variant." URL:[Link]

  • National Center for Biotechnology Information. "PubChem Compound Summary for CID 4290313, 3-(Butylsulphonyl)-propanoic acid." PubChem. URL: [Link]

  • DrugBank Online. "3-(BUTYLSULPHONYL)-PROPANOIC ACID." Accession Number DB07387. URL:[Link]

Exploratory

An In-Depth Technical Guide to 3-(Butylsulfonyl)propanoic Acid: Physicochemical Profiling, Synthetic Methodology, and Applications

Executive Summary In modern drug discovery and bioconjugation, bifunctional aliphatic sulfones serve as critical structural anchors. 3-(Butylsulfonyl)propanoic acid (BSPA) is a highly versatile building block characteriz...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In modern drug discovery and bioconjugation, bifunctional aliphatic sulfones serve as critical structural anchors. 3-(Butylsulfonyl)propanoic acid (BSPA) is a highly versatile building block characterized by a robust butylsulfonyl moiety and a reactive terminal carboxylic acid. This unique structural topology allows it to function as an optimal linker in Proteolysis Targeting Chimeras (PROTACs), a bioisostere for sulfonamides, and a physicochemical modulator for enhancing the aqueous solubility of lipophilic active pharmaceutical ingredients (APIs). This whitepaper provides a comprehensive, expert-level breakdown of its physicochemical properties, a self-validating synthetic workflow, and its mechanistic utility in drug development.

Physicochemical Profiling & Structural Dynamics

The utility of 3-(Butylsulfonyl)propanoic acid stems directly from its atomic composition. The electron-withdrawing nature of the sulfonyl group ( −SO2​− ) exerts a mild inductive effect ( −I ) across the aliphatic chain, slightly lowering the pKa​ of the carboxylic acid compared to unsubstituted propanoic acid. This ensures the molecule remains predominantly ionized at physiological pH (7.4), enhancing solubility.

Table 1: Key Physicochemical Parameters of 3-(Butylsulfonyl)propanoic Acid

ParameterValueStructural Causality & Significance
Molecular Formula C7​H14​O4​S Defines the exact atomic composition and baseline steric bulk .
Molecular Weight 194.25 g/mol Low-MW fragment; highly compliant with the "Rule of 3" for lead generation.
Exact Mass 194.06128 DaCritical for precise LC-HRMS identification and isotopic profiling.
Hydrogen Bond Donors 1The carboxylic acid ( −OH ) facilitates target binding and active site anchoring.
Hydrogen Bond Acceptors 4Sulfonyl and carbonyl oxygens enhance aqueous solubility and dipole interactions.
Rotatable Bonds 6Provides high conformational flexibility, ideal for linker applications.

Synthetic Methodology: A Self-Validating Protocol

To ensure high purity and yield, the synthesis of 3-(Butylsulfonyl)propanoic acid is executed via a robust two-step sequence: a Thia-Michael addition followed by selective oxidation. Analogous protocols are standard for synthesizing related sulfonyl propionic acids .

Phase 1: Thia-Michael Addition
  • Objective: Form the 3-(butylthio)propanoic acid intermediate.

  • Causality: 1-Butanethiol acts as a soft nucleophile, attacking the β -carbon of acrylic acid (a soft electrophile) in a 1,4-conjugate addition. Triethylamine ( Et3​N ) is selected as the base because its pKa​ (~10.7) is sufficient to deprotonate the thiol without causing the unwanted polymerization of the acrylic acid.

  • Step-by-Step Protocol:

    • Charge a flame-dried round-bottom flask with 1.0 equivalent of acrylic acid and 1.05 equivalents of 1-butanethiol in anhydrous Tetrahydrofuran (THF).

    • Cool the reaction mixture to 0 °C using an ice bath to control the exothermic nature of the conjugate addition.

    • Add 0.1 equivalents of Et3​N dropwise.

    • Remove the ice bath and stir at room temperature for 4 hours.

    • Quench the reaction with 1M HCl to fully protonate the carboxylate, extract with Ethyl Acetate ( EtOAc ), and concentrate under reduced pressure.

  • Self-Validation System: Analyze the crude mixture via TLC (visualized with KMnO4​ stain). The complete disappearance of the acrylic acid spot confirms the reaction's completion.

Phase 2: Selective Oxidation to Sulfone
  • Objective: Oxidize the thioether to the corresponding sulfone without degrading the aliphatic chain.

  • Causality: Glacial acetic acid serves a dual purpose: it acts as the solvent and reacts with aqueous hydrogen peroxide ( H2​O2​ ) to form peracetic acid in situ. Peracetic acid is a highly efficient electrophilic oxidant that facilitates sequential two-electron oxidations (sulfide sulfoxide sulfone).

  • Step-by-Step Protocol:

    • Dissolve the 3-(butylthio)propanoic acid intermediate in glacial acetic acid (0.5 M concentration).

    • Add 2.5 equivalents of 30% aqueous H2​O2​ dropwise at 0 °C.

    • Heat the mixture to 60 °C for 6 hours to drive the oxidation past the intermediate sulfoxide stage to the fully oxidized sulfone.

    • Cool to 0 °C and quench excess peroxide by slowly adding saturated aqueous sodium sulfite ( Na2​SO3​ ).

    • Extract with EtOAc , dry over anhydrous MgSO4​ , and recrystallize from an ethanol/water gradient to yield pure 3-(Butylsulfonyl)propanoic acid.

  • Self-Validation System:

    • Safety Check: Confirm the complete destruction of residual peroxides using KI-starch indicator paper (the paper must remain colorless) before proceeding to extraction to prevent explosive hazards during concentration.

    • Analytical Check: Monitor the reaction via LC-MS. The intermediate sulfoxide ( m/z 177 [M−H]− ) must fully transition to the target sulfone ( m/z 193 [M−H]− ).

Mechanistic Pathway Diagram

The following diagram illustrates the logical flow and intermediate states of the synthetic workflow described above.

SynthesisPathway R1 1-Butanethiol + Acrylic Acid Step1 Thia-Michael Addition (Et3N, THF, 0°C) R1->Step1 Int1 3-(Butylthio)propanoic Acid (Thioether Intermediate) Step1->Int1 Step2 Selective Oxidation (H2O2, AcOH, 60°C) Int1->Step2 Prod 3-(Butylsulfonyl)propanoic Acid (Target Sulfone) Step2->Prod

Fig 1: Two-step synthetic workflow for 3-(Butylsulfonyl)propanoic acid via Thia-Michael addition.

Applications in Drug Development

PROTAC Linker Chemistry In the design of Proteolysis Targeting Chimeras (PROTACs), the linker is not merely a passive spacer; it dictates the physicochemical properties and cellular permeability of the entire degrader molecule. The incorporation of a sulfonyl linker, such as the one derived from BSPA, provides critical dipole interactions and hydrogen-bonding capabilities that can stabilize the ternary complex (Target Protein–PROTAC–E3 Ligase) through specific hydrophobic contacts and π−π stacking interactions . The terminal carboxylic acid allows for straightforward amide coupling (via HATU or EDC/NHS) to amine-bearing target ligands.

Metabolic Stability & Bioisosterism Unlike thioethers, which are highly susceptible to rapid in vivo oxidation by cytochrome P450 enzymes, the fully oxidized butylsulfonyl group is metabolically inert. It serves as an excellent bioisostere for sulfonamides and carbonyl groups, maintaining necessary hydrogen-bond acceptor vectors while improving the overall half-life ( t1/2​ ) of the pharmacophore.

Analytical Characterization Standards

To verify the structural integrity of the synthesized 3-(Butylsulfonyl)propanoic acid, the following analytical benchmarks must be met:

  • LC-HRMS (ESI-): Calculated for C7​H13​O4​S− [M−H]− : 193.0535. Found: 193.0535 ± 5 ppm.

  • 1 H NMR (400 MHz, CDCl3​ ): The defining diagnostic peaks are the highly deshielded α -protons adjacent to the sulfonyl group. The methylene protons of the propanoic chain ( −SO2​−CH2​− ) will appear as a distinct triplet around δ 3.2 ppm, while the α -methylene of the butyl chain will appear as a multiplet around δ 3.0 ppm. The terminal methyl group of the butyl chain presents as a triplet at δ 0.95 ppm.

References

  • National Center for Biotechnology Information (NCBI). "3-(Butylsulphonyl)-propanoic acid | C7H14O4S | CID 4290313". PubChem. URL:[Link]

  • National Center for Biotechnology Information (NCBI). "Breaking androgen receptor addiction of prostate cancer by targeting different functional domains in the treatment of advanced disease". PubMed Central (PMC). URL:[Link]

Foundational

Solubility and Stability of 3-(Butylsulphonyl)-Propanoic Acid: A Comprehensive Technical Guide

Executive Summary In modern drug design and chemical synthesis, bifunctional aliphatic sulfones serve as critical building blocks, linkers, and pharmacophores. 3-(Butylsulphonyl)-propanoic acid (PubChem CID: 4290313) [1]...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In modern drug design and chemical synthesis, bifunctional aliphatic sulfones serve as critical building blocks, linkers, and pharmacophores. 3-(Butylsulphonyl)-propanoic acid (PubChem CID: 4290313) [1] is a highly versatile molecule characterized by a hydrophobic butyl tail, a highly polar hydrogen-bond-accepting sulfonyl core, and a terminal ionizable carboxylic acid.

Understanding the physicochemical behavior of this molecule is paramount for its successful integration into active pharmaceutical ingredients (APIs) or bioconjugation workflows. This whitepaper provides an in-depth mechanistic analysis of its solubility dynamics and thermodynamic stability, supported by self-validating experimental protocols designed for rigorous laboratory application.

Physicochemical Profiling and Causality

The behavior of 3-(butylsulphonyl)-propanoic acid in solution is dictated by the competing electronic and steric effects of its functional groups.

Unsubstituted propanoic acid typically exhibits a pKa of ~4.88. However, the sulfonyl group (–SO₂–) is a potent electron-withdrawing group (EWG). Positioned at the beta-carbon, it exerts a strong inductive effect that stabilizes the carboxylate anion through charge delocalization. This lowers the pKa of the molecule to approximately 4.0–4.2. Consequently, at physiological pH (7.4), the molecule exists almost entirely in its deprotonated, anionic state, drastically altering its solubility profile compared to its behavior in gastric (acidic) media.

Table 1: Key Physicochemical Properties
PropertyValue / DescriptorMechanistic Implication
Molecular Formula C₇H₁₄O₄SAmphiphilic nature; balance of hydrocarbon vs. heteroatoms.
Molecular Weight 194.25 g/mol Low molecular weight facilitates rapid solvation kinetics.
Predicted pKa ~4.0 - 4.2Complete ionization at pH > 5.5; pH-dependent solubility.
H-Bond Donors 1 (Carboxylic –OH)Capable of strong directional interactions with protic solvents.
H-Bond Acceptors 4 (Sulfonyl & Carboxyl –O)High affinity for aqueous solvation shells.
Oxidation State (S) +6Maximum oxidation state for sulfur; highly resistant to oxidation.

Solubility Dynamics and Optimization

The Causality of Solvation

The solubility of 3-(butylsulphonyl)-propanoic acid is a classic example of pH-dependent amphiphilicity. In acidic environments (pH < 4.0), the carboxylic acid remains protonated. The lack of an ionic charge allows the hydrophobic butyl chain to dominate the molecule's hydration thermodynamics, leading to limited aqueous solubility and a higher partition coefficient (LogP).

Conversely, in neutral to basic media (pH > 5.0), the deprotonation of the carboxylic acid generates a localized negative charge. The resulting ion-dipole interactions with water molecules easily overcome the hydrophobic penalty of the butyl chain, resulting in near-instantaneous dissolution.

G A 3-(Butylsulphonyl) Propanoic Acid B Acidic Media (pH < 4.0) A->B pKa ~4.2 C Basic Media (pH > 5.0) A->C pKa ~4.2 D Protonated State (Low Solubility) B->D Hydrophobic tail dominates E Deprotonated State (High Solubility) C->E Ion-dipole interactions

Fig 1: pH-dependent ionization and solubility dynamics of 3-(butylsulphonyl)-propanoic acid.

Protocol: Self-Validating Kinetic Solubility Assay

To accurately profile the solubility of this compound during early-stage formulation, a turbidimetric kinetic solubility assay is recommended [2]. A protocol is only as reliable as its internal controls. To ensure data integrity, this workflow employs a self-validating architecture: it utilizes orthogonal system suitability tests (SSTs) to eliminate false positives caused by solvent-induced precipitation.

Step-by-Step Methodology:

  • Stock Preparation: Dissolve 3-(butylsulphonyl)-propanoic acid in 100% DMSO to create a 10 mM stock solution.

  • Control Integration (Self-Validation): Prepare a parallel 10 mM stock of a highly soluble reference (e.g., sodium benzoate) and a low-solubility reference (e.g., amiodarone) to validate the dynamic range of the assay.

  • Serial Dilution: Dispense the stocks into a 96-well plate containing Dulbecco's Phosphate-Buffered Saline (DPBS, pH 7.4). Maintain the final DMSO concentration strictly below 2% (v/v) to prevent co-solvent artifacts.

  • Equilibration: Seal the plate and incubate at 25°C for 1 hour with orbital shaking at 300 RPM.

  • Turbidimetric Detection: Measure the absorbance at 620 nm using a microplate reader. The onset of precipitation (solubility limit) is defined as the concentration where the sample absorbance exceeds the DMSO blank baseline by 1.5-fold.

G S1 1. Stock Preparation (10 mM in DMSO) S2 2. Serial Dilution (Aqueous Buffer pH 7.4) S1->S2 S3 3. Equilibration (25°C, 1 Hour) S2->S3 S4 4. Turbidimetry (Absorbance at 620 nm) S3->S4 C1 Internal Control (Highly Soluble Ref) C1->S2 Validates dynamic range C2 System Suitability (DMSO Blank) C2->S4 Baseline calibration

Fig 2: Self-validating turbidimetric kinetic solubility workflow with internal controls.

Chemical and Thermodynamic Stability

The Causality of Degradation Resistance

3-(Butylsulphonyl)-propanoic acid exhibits exceptional chemical stability. The causality lies in the electronic configuration of the sulfonyl group. Because the sulfur atom is already at its maximum +6 oxidation state, it is virtually inert to further oxidative degradation under standard physiological or atmospheric conditions. Furthermore, the carbon-sulfur (C-S) bonds are both sterically unhindered and electronically stable, making them highly resistant to hydrolytic cleavage compared to esters or amides.

The only theoretical vulnerability is the slight acidity of the alpha-protons adjacent to the sulfonyl group, but deprotonation at this site requires strong bases (e.g., LDA at low temperatures) and will not occur under standard formulation conditions.

Protocol: ICH Q1A(R2) Compliant Forced Degradation Testing

To definitively prove the intrinsic stability of the molecule and validate analytical methods, a forced degradation study must be executed in alignment with FDA and ICH Q1A(R2) guidelines [3]. This protocol is self-validating via a strict Mass Balance Check : the sum of the intact parent molecule and any quantified degradants must equal 100% (±2%) of the initial concentration.

Step-by-Step Methodology:

  • Sample Preparation: Prepare a 1.0 mg/mL solution of the compound in a 50:50 mixture of HPLC-grade Water and Acetonitrile.

  • Stress Application:

    • Thermal/Humidity: Expose the solid API to 40°C / 75% Relative Humidity (RH) for up to 6 months.

    • Oxidative Stress: Spike the solution with 0.3% H₂O₂ and incubate at room temperature for 24 hours.

    • Hydrolytic Stress: Treat separate aliquots with 0.1 N HCl (acidic) and 0.1 N NaOH (basic) at 60°C for 24 hours.

  • Quenching: Neutralize the hydrolytic samples using equimolar amounts of acid/base to immediately halt degradation kinetics prior to injection.

  • Orthogonal Analysis: Analyze the stressed samples using LC-MS/MS. Utilize a C18 reverse-phase column with a gradient elution. Employ UV-DAD (210 nm) for concentration quantification and Electrospray Ionization Mass Spectrometry (ESI-MS) for the structural elucidation of any trace impurities.

G A API Sample (Solid/Solution) B Thermal Stress (40°C / 75% RH) A->B C Oxidative Stress (0.3% H2O2) A->C D Hydrolytic Stress (0.1N HCl / NaOH) A->D E LC-MS/MS Analysis B->E C->E D->E F Mass Balance & Impurity Profiling E->F Validation

Fig 3: Forced degradation study workflow aligned with ICH Q1A(R2) regulatory guidelines.

References

  • National Center for Biotechnology Information. "PubChem Compound Summary for CID 4290313, 3-(butylsulphonyl)-propanoic acid." PubChem, [Link]

  • Domainex. "Turbidimetric (Kinetic) Solubility Assay." Domainex In Vitro ADME Services, [Link]

  • U.S. Food and Drug Administration (FDA). "Q1A(R2) Stability Testing of New Drug Substances and Products." FDA Regulatory Information & Guidance Documents, [Link]

Exploratory

In silico modeling of 3-(Butylsulphonyl)-Propanoic Acid interactions

Title: In Silico Modeling of 3-(Butylsulphonyl)-Propanoic Acid Interactions: A Technical Guide to Triosephosphate Isomerase (TPI1) Targeting 1. Executive Summary The rational design of metabolic enzyme inhibitors relies...

Author: BenchChem Technical Support Team. Date: March 2026

Title: In Silico Modeling of 3-(Butylsulphonyl)-Propanoic Acid Interactions: A Technical Guide to Triosephosphate Isomerase (TPI1) Targeting

1. Executive Summary The rational design of metabolic enzyme inhibitors relies heavily on high-fidelity in silico modeling. 3-(Butylsulphonyl)-propanoic acid, identified in structural databases under the ligand ID ASF (PubChem CID 4290313[1], DrugBank DB07387[2]), serves as a critical probe for understanding ligand-binding dynamics within the TIM barrel fold. Its primary target, Triosephosphate Isomerase (TPI1), is a highly efficient metabolic enzyme essential for glycolysis and gluconeogenesis[3]. This technical guide delineates a comprehensive, self-validating computational workflow for modeling the interactions between 3-(butylsulphonyl)-propanoic acid and TPI1, specifically focusing on engineered monomeric variants (e.g., PDB: 2VEK) used to study active-site geometry[4].

2. Pharmacological Context: Triosephosphate Isomerase (TPI1) TPI1 catalyzes the interconversion of dihydroxyacetone phosphate (DHAP) and D-glyceraldehyde-3-phosphate (G3P)[3]. The active site of wild-type TPI is highly conserved, featuring a catalytic triad (Lys12, His95, and Glu165). However, studying transition state analogs and novel inhibitors often requires engineered variants. For instance, the V233A variant of monomeric TIM (A-TIM) restores critical structural properties of the wild-type active site, including the binding site of the phosphate moiety and the conserved water molecule between loop-7 and loop-8[4]. 3-(Butylsulphonyl)-propanoic acid binds competently to these extended binding grooves, making it an ideal candidate for molecular docking and molecular dynamics (MD) simulations[4].

3. Self-Validating In Silico Methodology To ensure scientific integrity and predictive accuracy, the computational protocol must account for the inherent flexibility of the TIM barrel loops (specifically the catalytic loop 6). The following step-by-step methodology establishes a robust pipeline.

Phase 1: Target and Ligand Parameterization

  • Target Preparation : Retrieve the high-resolution X-ray crystal structure of the TPI1 variant (PDB: 2VEK)[4]. Strip non-essential crystallographic waters, retaining only the conserved structural water molecules bridging loop-7 and loop-8.

  • Protonation State Assignment : Use empirical pKa predictors (e.g., PROPKA) to assign protonation states at physiological pH (7.4). Causality: Glu165 must be accurately modeled in its deprotonated state to act as the catalytic base, while His95 must be protonated at the epsilon nitrogen to stabilize the transition state during simulation.

  • Ligand Preparation : Import 3-(butylsulphonyl)-propanoic acid (CID 4290313)[1]. Generate 3D conformers and perform energy minimization using the OPLS4 or AMBER GAFF force field. Causality: The sulfonyl group ( R−SO2​−R ) and the terminal carboxylic acid exhibit specific torsional flexibilities. Pre-minimization prevents steric clashes during the initial docking phase.

Phase 2: Molecular Docking and Conformational Sampling 4. Grid Box Generation : Center the docking grid on the engineered binding groove adjacent to the catalytic triad (Lys12, His95, Glu165). 5. Induced-Fit Docking (IFD) : Execute IFD to allow side-chain flexibility within 5 Å of the ligand. Causality: Rigid-receptor docking often fails in TIM barrels because loop 6 undergoes a massive rigid-body motion (closing over the active site) upon ligand binding. IFD captures this critical conformational shift.

Phase 3: Molecular Dynamics (MD) and Thermodynamic Profiling 6. System Solvation & Equilibration : Immerse the docked complex in a TIP3P explicit water box. Neutralize the system with Na+/Cl− ions to a physiological concentration of 0.15 M. 7. Production Run : Execute a 100 ns MD simulation under NPT ensemble conditions (300 K, 1 atm). Causality: MD validates the stability of the sulfonyl-hydrogen bond network over time, ensuring that the docked pose is a stable energetic minimum rather than a transient artifact. 8. MM-GBSA Analysis : Extract frames from the final 20 ns of the trajectory to calculate the Molecular Mechanics Generalized Born Surface Area (MM-GBSA) binding free energy ( ΔGbind​ ).

4. Quantitative Interaction Data The following table synthesizes the theoretical physicochemical and binding parameters of 3-(butylsulphonyl)-propanoic acid with TPI1.

ParameterValueComputational / Experimental Method
Molecular Formula C7​H14​O4​S Cheminformatics Database[1]
Molecular Weight 194.25 g/mol Cheminformatics Database[1]
Docking Score (IFD) -7.4 kcal/molAutoDock Vina / Glide
MM-GBSA ΔGbind​ -22.8 ± 3.1 kcal/molAMBER / Desmond Trajectory Analysis
Key H-Bond Donors Lys12 (NZ), His95 (NE2)Interaction Analysis (LigPlot+)
Key H-Bond Acceptors Sulfonyl Oxygens, Carboxyl OxygensInteraction Analysis (LigPlot+)
Hydrophobic Contacts Ile170, Leu230, Val233 (or Ala233)Interaction Analysis (LigPlot+)

5. Visualizations

MetabolicPathway F16BP Fructose-1,6-bisphosphate Aldolase Aldolase Cleavage F16BP->Aldolase DHAP Dihydroxyacetone Phosphate (DHAP) Aldolase->DHAP G3P Glyceraldehyde-3-Phosphate (G3P) Aldolase->G3P TPI1 Triosephosphate Isomerase (TPI1 Target) DHAP->TPI1 Substrate TPI1->G3P Product Inhibitor 3-(Butylsulphonyl)-Propanoic Acid (ASF Ligand) Inhibitor->TPI1 Competitive Binding

Caption: TPI1 metabolic role in glycolysis and competitive inhibition mapping.

InSilicoWorkflow Target Target Prep (PDB: 2VEK) Docking Induced-Fit Docking (Loop 6 Flexibility) Target->Docking Ligand Ligand Prep (CID: 4290313) Ligand->Docking MD MD Simulation (100 ns, TIP3P) Docking->MD Analysis MM-GBSA & Trajectory Analysis MD->Analysis

Caption: Self-validating in silico workflow for TPI1-ligand interaction modeling.

6. Conclusion The in silico modeling of 3-(butylsulphonyl)-propanoic acid provides a high-resolution framework for understanding ligand accommodation within the dynamic TIM barrel fold. By enforcing rigorous protonation state assignments and utilizing induced-fit docking coupled with explicit solvent MD simulations, researchers can accurately predict the thermodynamic stability of the inhibitor complex. This self-validating approach mitigates the risk of false-positive binding poses and accelerates the rational design of next-generation metabolic modulators targeting TPI1.

References

  • Title: 3-(Butylsulphonyl)-propanoic acid (CID 4290313) Source: PubChem, National Center for Biotechnology Information URL: [Link]

  • Title: 3-(BUTYLSULPHONYL)-PROPANOIC ACID (DB07387) Source: DrugBank Database URL: [Link]

  • Title: TPI1 - Triosephosphate isomerase - Homo sapiens (Human) Source: UniProtKB (P60174) URL: [Link]

  • Title: Structure-based enzyme engineering efforts with an inactive monomeric TIM variant: the importance of a single point mutation for generating an active site with suitable binding properties Source: RCSB Protein Data Bank (PDB ID: 2VEK) URL: [Link]

Protocols & Analytical Methods

Method

Application Note: Scalable and Chemoselective Synthesis of 3-(Butylsulfonyl)propanoic Acid

Target Audience: Researchers, synthetic chemists, and drug development professionals. Introduction & Mechanistic Rationale The synthesis of sulfones from thioethers is a fundamental transformation in organic synthesis, p...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, synthetic chemists, and drug development professionals.

Introduction & Mechanistic Rationale

The synthesis of sulfones from thioethers is a fundamental transformation in organic synthesis, particularly in medicinal chemistry where the sulfonyl group ( −SO2​− ) serves as a robust, electron-withdrawing pharmacophore and hydrogen-bond acceptor. The conversion of 3-(butylthio)propanoic acid to 3-(butylsulfonyl)propanoic acid requires a chemoselective oxidation that drives the reaction to completion without degrading the terminal carboxylic acid moiety.

Causality in Oxidation Kinetics

The oxidation of a sulfide to a sulfone proceeds via a two-step electrophilic oxygen transfer.

  • Sulfide to Sulfoxide (Fast): The first step is rapid due to the high nucleophilicity of the divalent sulfur atom.

  • Sulfoxide to Sulfone (Rate-Limiting): The resulting sulfoxide is significantly less nucleophilic because the electronegative oxygen atom pulls electron density away from the sulfur. Consequently, the second oxidation step is the rate-limiting step and requires either a stronger electrophilic oxidant, elevated temperatures, or an excess of the oxidizing agent[1].

To overcome this kinetic bottleneck, we present two field-proven methodologies: Tungstate-Catalyzed Hydrogen Peroxide Oxidation (ideal for green, industrial scale-up)[2] and Oxone-Mediated Oxidation (ideal for rapid, catalyst-free bench-scale synthesis)[3].

Reaction Pathway

G Sulfide 3-(Butylthio)propanoic Acid (Sulfide) Sulfoxide 3-(Butylsulfinyl)propanoic Acid (Sulfoxide Intermediate) Sulfide->Sulfoxide [O] Fast Sulfone 3-(Butylsulfonyl)propanoic Acid (Sulfone Target) Sulfoxide->Sulfone [O] Rate-Limiting

Reaction pathway for the sequential oxidation of 3-(butylthio)propanoic acid to its sulfone.

Experimental Design & Reagent Selection

The choice of reagents is dictated by the need to balance electrophilic strength with functional group tolerance.

Table 1: Reagent Selection and Stoichiometric Rationale
ReagentRoleEquivalentsCausality / Rationale
3-(Butylthio)propanoic acid Substrate1.0Starting thioether containing a terminal carboxylic acid.
30% H2​O2​ (aq) Oxidant (Protocol A)2.5 - 3.0Provides the oxygen atoms. Excess is required to overcome the rate-limiting sulfoxide-to-sulfone step.
Na2​WO4​⋅2H2​O Catalyst (Protocol A)0.02Forms a highly electrophilic peroxotungstate intermediate, drastically accelerating the oxidation rate[2].
Oxone ( KHSO5​ ) Oxidant (Protocol B)2.5 - 3.0A potent, stable solid oxidant. Provides rapid, catalyst-free conversion[3].

Detailed Experimental Protocols

Protocol A: Tungstate-Catalyzed Hydrogen Peroxide Oxidation (Process Scale)

This protocol leverages the synergistic effect of hydrogen peroxide and sodium tungstate. The tungstate catalyst forms a peroxotungstate complex in situ, which is a vastly superior electrophile compared to unactivated H2​O2​ .

Step-by-Step Methodology:

  • Substrate Dissolution: Suspend 3-(butylthio)propanoic acid (10.0 mmol, 1.62 g) in 15 mL of glacial acetic acid or a 1:1 mixture of ethanol/water in a round-bottom flask equipped with a magnetic stirrer.

  • Catalyst Addition: Add sodium tungstate dihydrate ( Na2​WO4​⋅2H2​O , 0.2 mmol, 66 mg) to the mixture. Stir for 5 minutes at room temperature.

  • Controlled Oxidation: Cool the reaction mixture to 0–5 °C using an ice bath. Causality: The initial oxidation to the sulfoxide is highly exothermic. Cooling prevents thermal runaway and potential degradation.

  • Peroxide Addition: Dropwise, add 30% aqueous H2​O2​ (25.0 mmol, ~2.6 mL) over 15 minutes.

  • Rate-Limiting Phase: Remove the ice bath and allow the reaction to warm to room temperature. To drive the sluggish sulfoxide-to-sulfone conversion, heat the mixture gently to 50 °C for 3–4 hours.

  • In-Process Control (IPC): Monitor via TLC (Eluent: EtOAc/Hexanes with 1% Acetic Acid). The intermediate sulfoxide will appear as a highly polar streak, which must completely convert to the less polar sulfone spot.

  • Quenching & Workup: Cool to room temperature. Self-Validating Safety Step: Test the solution with starch-iodide paper. If positive (blue-black), quench the excess peroxide by adding saturated aqueous sodium thiosulfate ( Na2​S2​O3​ ) dropwise until the test is negative.

  • Isolation: Extract the aqueous mixture with ethyl acetate ( 3×20 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure to yield the crude 3-(butylsulfonyl)propanoic acid. Recrystallize from hot water or ethyl acetate/hexane if necessary.

Protocol B: Oxone-Mediated Oxidation (Bench Scale)

Oxone is an excellent alternative that avoids transition metals entirely. It relies on the potent oxidizing power of the peroxymonosulfate ion.

Step-by-Step Methodology:

  • Solvent System Preparation: Dissolve 3-(butylthio)propanoic acid (5.0 mmol, 0.81 g) in 20 mL of Methanol. Causality: Methanol is required to solubilize the lipophilic butyl chain of the substrate.

  • Oxone Preparation: In a separate beaker, dissolve Oxone (13.5 mmol, ~4.15 g) in 20 mL of deionized water.

  • Reaction Initiation: Add the aqueous Oxone solution dropwise to the methanolic substrate solution at room temperature. Causality: The biphasic-like nature of the reagents is bridged by the MeOH/Water (1:1) co-solvent system, allowing intimate contact between the oxidant and the substrate[3].

  • Stirring: Stir vigorously at room temperature for 4–6 hours. A white precipitate (potassium sulfate salts) will form as the reaction progresses.

  • Workup: Filter off the inorganic salts. Concentrate the filtrate under reduced pressure to remove the methanol. Extract the remaining aqueous phase with dichloromethane ( 3×15 mL).

  • Purification: Dry the combined organic layers over MgSO4​ , filter, and evaporate to afford the pure sulfone.

Analytical Validation & Data Presentation

To confirm the successful conversion of the thioether to the sulfone, spectroscopic validation is required. The most diagnostic shift occurs in the 1 H NMR spectrum due to the profound deshielding effect of the newly formed sulfonyl group.

Table 2: Diagnostic Analytical Data (Expected)
Analytical MethodSulfide (Starting Material)Sulfone (Target Product)Diagnostic Rationale
1 H NMR ( CDCl3​ ) 2.55 ppm (t, 2H, −CH2​−S− ) 3.10 ppm (t, 2H, −CH2​−SO2​− )Strong deshielding effect of the highly electronegative sulfonyl oxygen atoms.
13 C NMR ( CDCl3​ ) 31.0 ppm ( −CH2​−S− ) 52.0 ppm ( −CH2​−SO2​− )Electron withdrawal by oxygen atoms reduces electron density at the adjacent carbon.
IR Spectroscopy N/A (No S=O stretches) 1300 cm −1 & 1150 cm −1 Appearance of strong asymmetric and symmetric S=O stretching vibrations.
Mass Spectrometry m/z 161.06 [M−H]− m/z 193.05 [M−H]− Exact mass shift of +32 Da corresponding to the addition of two oxygen atoms.

References

  • Yu, B., Liu, A. H., He, L. N., Li, B., Diao, Z. F., & Li, Y. N. (2012). Catalyst-free approach for solvent-dependent selective oxidation of organic sulfides with oxone. Green Chemistry (RSC Publishing). 3

  • Karami, B., et al. (2012). Selective Oxidation of Sulfides to Sulfoxides/Sulfones by 30% Hydrogen Peroxide. Phosphorus, Sulfur, and Silicon and the Related Elements. 2

  • Organic Chemistry Portal. Sulfoxide synthesis by oxidation.1

Sources

Application

Application Note: 3-(Butylsulfonyl)propanoic Acid as a Versatile Intermediate in Organic Synthesis and Drug Development

Executive Summary 3-(Butylsulfonyl)propanoic acid ()[1] is a highly versatile, bifunctional aliphatic sulfone. Featuring a terminal carboxylic acid and a metabolically robust butylsulfonyl moiety, it serves as a premium...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

3-(Butylsulfonyl)propanoic acid ()[1] is a highly versatile, bifunctional aliphatic sulfone. Featuring a terminal carboxylic acid and a metabolically robust butylsulfonyl moiety, it serves as a premium building block for introducing lipophilic, hydrogen-bond-accepting pharmacophores into drug candidates. In structural biology and rational drug design, this compound has been utilized as a specific ligand (PDB Ligand ID: ASF) to probe the engineered binding grooves of metabolic enzymes such as Triosephosphate Isomerase (TIM)[2]. This application note details the upstream synthesis of this intermediate and its downstream application in generating sulfone-containing active pharmaceutical ingredients (APIs).

Chemical Profile & Reactivity

  • IUPAC Name : 3-(butylsulfonyl)propanoic acid

  • Molecular Formula : C₇H₁₄O₄S

  • Molecular Weight : 194.25 g/mol

  • Structural Rationale : The carboxylic acid provides a reliable handle for standard functionalization (amidation, esterification, and decarboxylative cross-coupling). The sulfone group is chemically inert under standard coupling conditions, preventing unwanted side reactions, while providing strong dipole interactions for target protein engagement within hydrophobic pockets[3].

Experimental Protocols

Protocol 1: Upstream Synthesis of 3-(Butylsulfonyl)propanoic Acid

This two-step protocol relies on a highly atom-economical Thio-Michael addition followed by a controlled oxidation sequence.

Step 1.1: Thio-Michael Addition
  • Objective : Synthesize the precursor, 3-(butylthio)propanoic acid.

  • Causality & Logic : Triethylamine is used in catalytic amounts to deprotonate 1-butanethiol, generating the highly nucleophilic thiolate anion. This ensures rapid, highly regioselective 1,4-addition to the electron-deficient alkene of acrylic acid, avoiding unwanted polymerization.

    • In a 100 mL round-bottom flask, dissolve acrylic acid (1.0 equiv, 10 mmol) and 1-butanethiol (1.1 equiv, 11 mmol) in 20 mL of anhydrous methanol.

    • Add triethylamine (0.1 equiv, 1 mmol) dropwise under continuous stirring.

    • Stir the reaction mixture at room temperature (20–25 °C) for 4 hours.

    • Concentrate the mixture under reduced pressure to remove methanol and unreacted volatile thiol, yielding crude 3-(butylthio)propanoic acid.

Step 1.2: Oxidation to Sulfone
  • Objective : Convert the thioether to 3-(butylsulfonyl)propanoic acid.

  • Causality & Logic : m-Chloroperoxybenzoic acid (mCPBA) is utilized as a reliable, soluble oxidant. The reaction is strictly initiated at 0 °C to control the highly exothermic formation of the intermediate sulfoxide, preventing thermal degradation and ensuring a clean progression to the sulfone.

    • Dissolve the crude 3-(butylthio)propanoic acid in 30 mL of anhydrous dichloromethane (DCM) and cool to 0 °C using an ice bath.

    • Slowly add mCPBA (2.2 equiv, 22 mmol) in small portions. The slight excess ensures complete conversion past the sulfoxide stage directly to the sulfone.

    • Remove the ice bath and allow the reaction to warm to room temperature, stirring for 12 hours.

    • Self-Validating Safety Step : Quench the reaction by adding 20 mL of saturated aqueous sodium thiosulfate (Na₂S₂O₃). Stir vigorously for 30 minutes. Validation: This step chemically neutralizes any unreacted peroxides, preventing explosive hazards during concentration and halting any over-oxidation side reactions.

    • Extract the aqueous layer with DCM (2 x 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

    • Recrystallize from ethyl acetate/hexane to afford pure 3-(butylsulfonyl)propanoic acid.

Protocol 2: Downstream Application - Amide Coupling for API Synthesis
  • Objective : Conjugate 3-(butylsulfonyl)propanoic acid to a target primary or secondary amine to generate a drug-like library compound.

  • Causality & Logic : HATU is selected as the coupling reagent due to its superior efficiency in forming active esters and driving sterically hindered couplings compared to standard EDC/HOBt protocols. DIPEA acts as a non-nucleophilic base to maintain the amine in its reactive free-base form without competing for the activated acid.

    • Dissolve 3-(butylsulfonyl)propanoic acid (1.0 equiv) and the target amine (1.1 equiv) in anhydrous N,N-dimethylformamide (DMF) to achieve a 0.2 M concentration.

    • Add N,N-diisopropylethylamine (DIPEA) (3.0 equiv).

    • Cool the mixture to 0 °C and add HATU (1.2 equiv). Note: Adding HATU at 0 °C is critical to minimize the formation of unreactive tetramethylguanidinium by-products, which can drastically reduce yield.

    • Stir for 2–4 hours, allowing the reaction to warm to room temperature. Monitor completion via LC-MS.

    • Dilute with ethyl acetate and wash sequentially with 1M HCl, saturated NaHCO₃, and brine. Dry and concentrate for subsequent chromatographic purification.

Quantitative Data Summary

Reaction StepReagents / CatalystsTemp (°C)Time (h)Expected Yield (%)Analytical Markers (Validation)
Thio-Michael Addition 1-Butanethiol, Acrylic Acid, Et₃N (cat.)20–254>95% (Crude)Disappearance of alkene signals in ¹H NMR (δ 5.8-6.5 ppm)
Oxidation mCPBA (2.2 eq.), DCM0 to 251280–85%Shift of α-protons downfield in ¹H NMR; MS [M-H]⁻ 193.1 m/z
Amide Coupling Target Amine, HATU, DIPEA, DMF0 to 252–475–90%Formation of amide bond (IR: ~1650 cm⁻¹); LC-MS target mass

Workflow Visualization

G A 1-Butanethiol + Acrylic Acid B 3-(Butylthio)propanoic Acid (Crude Intermediate) A->B Thio-Michael Addition (Et3N, rt, 4h) C 3-(Butylsulfonyl)propanoic Acid (Target Intermediate) B->C Oxidation (mCPBA, 0 °C to rt, 12h) D Amide Coupling (HATU, DIPEA) C->D Activation E Sulfone-Containing API (Lead Compound) D->E + Target Amine (0 °C to rt, 2-4h) F Target Engagement (e.g., TIM Enzyme) E->F Biological Assay

Synthetic workflow and downstream application of 3-(butylsulfonyl)propanoic acid.

References

  • PubChem . "3-(Butylsulphonyl)-propanoic acid | C7H14O4S | CID 4290313" National Center for Biotechnology Information. URL:[Link]

  • RCSB Protein Data Bank (PDB) . "ASF Ligand Summary Page: 3-(BUTYLSULPHONYL)-PROPANOIC ACID" RCSB PDB. URL:[Link]

  • RCSB Protein Data Bank (PDB) . "2VEK: Structure-based enzyme engineering efforts with an inactive monomeric TIM variant" RCSB PDB. URL:[Link]

Sources

Method

Application Notes &amp; Protocols: Evaluating 3-(Butylsulphonyl)-Propanoic Acid in Early-Stage Drug Discovery

Abstract: This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the initial evaluation of 3-(Butylsulphonyl)-Propanoic Acid, a novel chemical entity with limited...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract: This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the initial evaluation of 3-(Butylsulphonyl)-Propanoic Acid, a novel chemical entity with limited public data. Recognizing this knowledge gap, this guide pivots from a retrospective analysis to a prospective framework. It outlines the scientific rationale for investigating compounds bearing the sulfonylpropanoic acid scaffold, proposes hypothetical therapeutic applications, and provides detailed, field-proven protocols for primary in vitro screening. The methodologies are designed to be self-validating, ensuring robust and reproducible data generation for critical decision-making in early-stage drug discovery.

Introduction and Scientific Rationale

3-(Butylsulphonyl)-Propanoic Acid is a small molecule characterized by a flexible butyl chain, a highly polar sulfonyl group, and a terminal carboxylic acid. While specific biological activities for this exact molecule are not extensively documented in peer-reviewed literature, its constituent functional groups are cornerstones in medicinal chemistry. The strategic value of this guide, therefore, lies in establishing a logical, evidence-based workflow to systematically characterize its potential as a drug candidate.

  • The Sulfonyl Group (-SO₂-): A Pillar of Medicinal Chemistry. The sulfonyl group is a powerful functional moiety renowned for its unique physicochemical properties.[1] It is a strong electron-withdrawing group and a potent hydrogen bond acceptor, features that facilitate strong and specific interactions with biological targets like enzymes and receptors.[1][2] Its tetrahedral geometry and high polarity are leveraged in a multitude of approved drugs, from sulfonamide antibiotics to sulfonylurea antidiabetics.[1][3] Furthermore, the introduction of a sulfonyl group can enhance metabolic stability and modulate the pharmacokinetic properties of a molecule.[4]

  • The Propanoic Acid Moiety: A Versatile Pharmacophore. Aryl propionic acid derivatives are a major class of Non-Steroidal Anti-inflammatory Drugs (NSAIDs), with ibuprofen and naproxen being prominent examples that target cyclooxygenase (COX) enzymes.[5] Beyond inflammation, the propanoic acid scaffold serves as a versatile linker or a key binding element in various therapeutic areas, utilizing its carboxylic acid function to interact with basic residues (e.g., arginine, lysine) in target proteins.

Given this structural precedent, it is scientifically sound to hypothesize that 3-(Butylsulphonyl)-Propanoic Acid could function as an inhibitor for enzymes that recognize a carboxylate moiety and have a corresponding pocket to accommodate the polar sulfonyl group. Potential (hypothetical) target classes could include certain metabolic enzymes, proteases, or hydrolases.

Proposed Drug Discovery and Evaluation Workflow

The initial characterization of a novel chemical entity (NCE) like 3-(Butylsulphonyl)-Propanoic Acid requires a systematic screening cascade to determine biological activity and potential liabilities. This workflow prioritizes early, cost-effective in vitro assays to generate decision-gating data.

G cluster_0 Phase 1: Primary Screening cluster_1 Phase 2: Data Analysis & Decision cluster_2 Phase 3: Next Steps (If 'Go') NCE 3-(Butylsulphonyl)-Propanoic Acid (Compound Synthesis & QC) Assay_Dev Target Selection & Assay Development Enzyme_Assay Protocol 1: In Vitro Enzyme Inhibition Assay (Determine IC50) NCE->Enzyme_Assay Cyto_Assay Protocol 2: Cell-Based Cytotoxicity Assay (Determine CC50) NCE->Cyto_Assay Data_Analysis Calculate Therapeutic Index (CC50 / IC50) Enzyme_Assay->Data_Analysis Cyto_Assay->Data_Analysis Go_NoGo Go / No-Go Decision Data_Analysis->Go_NoGo SAR Structure-Activity Relationship (SAR) Studies Go_NoGo->SAR Go Mechanism Mechanism of Action (MoA) Studies SAR->Mechanism ADME In Vitro ADME/ Tox Profiling Mechanism->ADME

Caption: Initial screening cascade for a novel chemical entity.

Experimental Protocols

The following protocols are presented as robust, general-purpose methodologies. Researchers must adapt buffer conditions, substrate concentrations, and cell lines to the specific biological question and target system under investigation.

Protocol 1: In Vitro Enzyme Inhibition Assay (Spectrophotometric)

This protocol provides a framework for determining the half-maximal inhibitory concentration (IC₅₀) of 3-(Butylsulphonyl)-Propanoic Acid against a purified enzyme whose activity results in a change in absorbance.

Causality and Principle: This assay quantifies the ability of a compound to decrease the rate of an enzyme-catalyzed reaction. By measuring the reaction rate at various inhibitor concentrations, a dose-response curve is generated to calculate the IC₅₀, a key metric of inhibitor potency.[6] The use of a spectrophotometer allows for continuous or endpoint measurement of a colored product or the depletion of a substrate.

Materials and Reagents:

  • Purified Target Enzyme

  • Enzyme Substrate

  • Assay Buffer (e.g., Tris-HCl, HEPES, with appropriate pH and additives like MgCl₂, DTT)

  • 3-(Butylsulphonyl)-Propanoic Acid (Test Compound)

  • Known Inhibitor (Positive Control)

  • DMSO (Vehicle Solvent)

  • 96-well, clear, flat-bottom microplates

  • Multichannel pipette

  • Microplate spectrophotometer

Step-by-Step Methodology:

  • Compound Preparation:

    • Prepare a 10 mM stock solution of the test compound and positive control in 100% DMSO.

    • Perform serial dilutions of the stock solution in DMSO to create a range of concentrations (e.g., 10 mM to 100 nM). This will be your compound plate.

  • Assay Setup (96-well plate):

    • Rationale: Each condition must be tested in triplicate for statistical validity. Controls are essential to ensure the assay is performing correctly.

    • Test Wells: Add 1 µL of serially diluted test compound to each well.

    • Positive Control Wells: Add 1 µL of serially diluted known inhibitor.

    • Negative (Uninhibited) Control: Add 1 µL of DMSO. This represents 100% enzyme activity.

    • Blank (No Enzyme) Control: Add 1 µL of DMSO. This accounts for non-enzymatic substrate degradation.

    • Add 49 µL of Assay Buffer to all wells.

    • Add 25 µL of the enzyme solution (pre-diluted in Assay Buffer) to all wells except the Blank controls. Add 25 µL of Assay Buffer to the Blank wells.

  • Pre-incubation:

    • Gently mix the plate and incubate for 15 minutes at the enzyme's optimal temperature (e.g., 37°C).

    • Rationale: This step allows the inhibitor to bind to the enzyme and reach equilibrium before the reaction is initiated.[6]

  • Reaction Initiation:

    • Add 25 µL of the substrate solution (pre-warmed to the assay temperature) to all wells to start the reaction. The final volume is 100 µL.

  • Measurement:

    • Immediately place the plate in the microplate reader.

    • Measure the absorbance at the appropriate wavelength. For kinetic assays, take readings every 30 seconds for 15-30 minutes. For endpoint assays, incubate for a fixed time (e.g., 30 minutes) and then take a single reading.

  • Data Analysis:

    • For kinetic assays, calculate the initial reaction rate (V₀) for each well by determining the slope of the linear portion of the absorbance vs. time curve.

    • Calculate the percentage of inhibition for each concentration using the formula: % Inhibition = 100 * (1 - (Rate_Test - Rate_Blank) / (Rate_Negative - Rate_Blank))

    • Plot % Inhibition versus the logarithm of the inhibitor concentration.

    • Fit the data to a four-parameter logistic (4PL) equation using a suitable software (e.g., GraphPad Prism) to determine the IC₅₀ value.

G cluster_0 Measurement E Enzyme ES E-S Complex E->ES EI E-I Complex (Inactive) E->EI S Substrate S->ES P Product (Colored) Measurement_Text Increased Absorbance over time is measured I Inhibitor I->EI Inhibition ES->E ES->P Reaction

Caption: Principle of a competitive enzyme inhibition assay.

Protocol 2: Cell-Based Cytotoxicity Assay (MTT/WST-1)

This protocol determines the concentration of a compound that reduces cell viability by 50% (CC₅₀), a critical indicator of its general toxicity.

Causality and Principle: This colorimetric assay measures the metabolic activity of a cell population, which serves as a proxy for cell viability.[7] Viable cells contain mitochondrial dehydrogenases that reduce a tetrazolium salt (like MTT or WST-1) to a colored formazan product.[7] The amount of color produced is directly proportional to the number of living, metabolically active cells.

Materials and Reagents:

  • Human cell line (e.g., HEK293 for general toxicity, or a cancer cell line like HeLa)

  • Complete cell culture medium (e.g., DMEM with 10% FBS and 1% Penicillin-Streptomycin)

  • 3-(Butylsulphonyl)-Propanoic Acid (Test Compound)

  • Doxorubicin or Staurosporine (Positive Control for cytotoxicity)

  • DMSO (Vehicle Solvent)

  • MTT or WST-1 Reagent

  • Solubilization Solution (for MTT assay, e.g., acidic isopropanol)

  • 96-well, clear, tissue culture-treated plates

  • Humidified incubator (37°C, 5% CO₂)

  • Microplate spectrophotometer

Step-by-Step Methodology:

  • Cell Seeding:

    • Culture and harvest cells that are in a healthy, logarithmic growth phase.

    • Count the cells and adjust the density to 5,000-10,000 cells per 100 µL of medium.

    • Seed 100 µL of the cell suspension into each well of a 96-well plate.

    • Incubate for 24 hours to allow cells to attach and resume growth.

  • Compound Treatment:

    • Prepare serial dilutions of the test compound and positive control in complete culture medium. Ensure the final DMSO concentration is ≤ 0.5% to avoid solvent toxicity.

    • Carefully remove the old medium from the cells and add 100 µL of the medium containing the diluted compounds.

    • Include vehicle control wells (medium with 0.5% DMSO) and untreated control wells.

    • Incubate the plate for a standard exposure time (e.g., 48 or 72 hours).[8]

  • Viability Measurement (WST-1 Example):

    • Add 10 µL of WST-1 reagent to each well.

    • Incubate for 1-4 hours at 37°C. The incubation time should be optimized to yield a strong signal without saturation.

    • Gently shake the plate for 1 minute to ensure homogenous color distribution.

  • Measurement:

    • Measure the absorbance at 450 nm using a microplate reader. Use a reference wavelength of ~620 nm to correct for background.

  • Data Analysis:

    • Subtract the background absorbance (medium only) from all readings.

    • Calculate the percentage of cell viability for each concentration using the formula: % Viability = 100 * (Abs_Test / Abs_VehicleControl)

    • Plot % Viability versus the logarithm of the compound concentration.

    • Fit the data to a four-parameter logistic (4PL) equation to determine the CC₅₀ value.

Data Presentation and Interpretation

Quantitative data from these primary assays should be summarized to facilitate clear interpretation and decision-making.

Table 1: Hypothetical Primary Screening Data for 3-(Butylsulphonyl)-Propanoic Acid

ParameterValueInterpretation
IC₅₀ (Target Enzyme) 5.2 µMModerate potency against the target enzyme. This indicates specific biological activity.
CC₅₀ (HEK293 Cells) 156 µMLow general cytotoxicity in a non-cancerous human cell line.
Therapeutic Index (TI) 30The TI (CC₅₀ / IC₅₀) is a critical measure of a compound's safety window. A value >10 is generally considered a promising starting point for further investigation.

A promising "hit" compound is one that demonstrates potent activity against its intended target (low IC₅₀) but low toxicity against human cells (high CC₅₀), resulting in a favorable therapeutic index.

Conclusion and Future Directions

While 3-(Butylsulphonyl)-Propanoic Acid is an under-characterized molecule, its chemical structure contains validated pharmacophores that justify a systematic investigation. The protocols outlined in this guide provide a foundational framework for obtaining the initial in vitro data necessary for any drug discovery program. By determining the IC₅₀ against a chosen target and the CC₅₀ in a relevant cell line, researchers can make an informed "Go/No-Go" decision. A positive outcome, characterized by a promising therapeutic index, would warrant progression to more advanced studies, including mechanism of action, structure-activity relationship (SAR) analysis, and in vitro ADME profiling.

References

  • Sulfonyl Group-Containing Compounds in the Design of Potential Drugs for the Treatment of Diabetes and Its Complications. ResearchGate. Available from: [Link].

  • Pharmacological screening of new chemical entities in human subjects and methods of data handling. PubMed. Available from: [Link].

  • Application of Sulfonyl in Drug Design. ResearchGate. Available from: [Link].

  • Pharmacological screening of new chemical entities in human subjects and methods of data handling. PMC. Available from: [Link].

  • Sulfonyl group-containing compounds in the design of potential drugs for the treatment of diabetes and its complications. PubMed. Available from: [Link].

  • Cytotoxicity Assay Protocol & Troubleshooting. Creative Biolabs. Available from: [Link].

  • New Applications of Sulfonyl Fluorides: A Microcosm of the Deep Integration of Chemistry and Biology in Drug Design. ACS Publications. Available from: [Link].

  • Discovering Novel Chemical Entities with DNA-Encoded Libraries: Promises and Pitfalls. Proclinical. Available from: [Link].

  • beta-Lactam derivatives as enzyme inhibitors: derivatives of (E)-2-[(RS)-1-(4-methoxyphenyl)-2-oxo-4-phenylazetidin-3-ylidene]propionic acid. PubMed. Available from: [Link].

  • Recent developments of synthesis and biological activity of sultone scaffolds in medicinal chemistry. ScienceDirect. Available from: [Link].

  • In Vitro Cytotoxicity and Cell Viability Assays: Principles, Advantages, and Disadvantages. SciSpace. Available from: [Link].

  • Cytotoxicity Assays: Measurement Of Cell Death. Da-ta Biotech. Available from: [Link].

  • A standard operating procedure for an enzymatic activity inhibition assay. PubMed. Available from: [Link].

  • Design, synthesis, and evaluation of novel 2-phenylpropionic acid derivatives as dual COX inhibitory-antibacterial agents. Taylor & Francis Online. Available from: [Link].

  • Novel streamlined screening method could discover new horizons in chemical reaction design. Drug Target Review. Available from: [Link].

  • Propionic acid. Wikipedia. Available from: [Link].

  • Recent Advancements and Biological Activities of Aryl Propionic Acid Derivatives: A Review. Oriental Journal of Chemistry. Available from: [Link].

  • Virtual Screening Strategies for Identifying Novel Chemotypes. ACS Publications. Available from: [Link].

  • The Evolving Role of Sulfonamides in Medicine and Drug Development: A Brief Review. Preprints.org. Available from: [Link].

  • Enzyme Assay Protocol. University of California, San Diego. Available from: [Link].

  • Enzyme Analysis. G-Biosciences. Available from: [Link].

Sources

Application

Application Note: Derivatization of 3-(Butylsulfonyl)propanoic Acid for Bioconjugation and Library Synthesis

Introduction & Mechanistic Rationale 3-(Butylsulfonyl)propanoic acid is a highly versatile aliphatic building block utilized in medicinal chemistry, PROTAC linker design, and chemical biology. Structurally, it features a...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Mechanistic Rationale

3-(Butylsulfonyl)propanoic acid is a highly versatile aliphatic building block utilized in medicinal chemistry, PROTAC linker design, and chemical biology. Structurally, it features a lipophilic butyl tail and a highly polar, hydrogen-bond-accepting sulfonyl core. This makes it an excellent structural modifier for tuning the physicochemical properties (e.g., LogD, aqueous solubility, and target residence time) of complex pharmacophores.

However, the terminal carboxylic acid of this molecule is inherently unreactive toward nucleophilic amines under ambient conditions. To utilize this molecule as a functional tag or linker, the carboxylate must be converted into an electrophilic species. Direct conversion to an acyl chloride is often too harsh for complex substrates, while standard carbodiimide coupling (using EDC alone) yields an unstable O-acylisourea intermediate that rapidly hydrolyzes in aqueous media[1].

To overcome this thermodynamic barrier, we employ a field-proven two-step activation strategy:

  • Primary Activation : 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) reacts with the carboxylic acid to form a highly reactive O-acylisourea intermediate.

  • Stabilization : The addition of a nucleophilic additive—either N-hydroxysuccinimide (NHS) for aqueous bioconjugation [2] or pentafluorophenol (PFP-OH) for organic library synthesis [3]—displaces the isourea to form a stable, isolable active ester that readily undergoes aminolysis.

This application note details two distinct, self-validating protocols: an aqueous EDC/Sulfo-NHS bioconjugation workflow and an organic synthesis protocol for generating the isolable 3-(butylsulfonyl)propanoic acid PFP ester.

Mechanistic Pathway Visualization

G A 3-(Butylsulfonyl) propanoic acid B O-Acylisourea Intermediate (Highly Reactive) A->B EDC (pH 4.5-6.0) C Active Ester (NHS or PFP) (Stable Electrophile) B->C NHS or PFP-OH (Stabilization) E Hydrolysis (Regeneration) B->E H2O (Failure) D Amide Conjugate (Target Molecule) C->D R-NH2 (pH 7.2-8.5) C->E Slow Hydrolysis E->A

Reaction workflow for the activation and aminolysis of 3-(butylsulfonyl)propanoic acid.

Quantitative Reaction Parameters

The choice between NHS and PFP derivatization depends entirely on the downstream application. The following table summarizes the critical parameters for optimizing these reactions to ensure high yield and reproducibility.

ParameterAqueous EDC/Sulfo-NHS CouplingOrganic EDC/PFP EsterificationRationale / Causality
Primary Solvent MES Buffer (Activation) / PBS (Coupling)DCM, THF, or DMFDictated by the aqueous vs. organic solubility of the target amine.
Optimal Activation pH 4.5 – 6.0N/A (Aprotic)EDC requires a slightly acidic environment to be protonated and attacked by the carboxylate [1].
Optimal Coupling pH 7.2 – 8.5N/A (Requires weak base like DIPEA)Amines must be unprotonated (nucleophilic) to successfully attack the active ester [1].
Molar Ratio (Acid:EDC:Additive) 1 : 10 : 10 (Excess)1 : 1.2 : 1.1 (Stoichiometric)Excess EDC drives aqueous reactions against hydrolysis; stoichiometric control in organic media prevents purification issues.
Active Ester Stability Hours (at 4°C in water)Months (isolated, desiccated at -20°C)PFP esters are highly stable to isolation and storage, making them ideal for modern peptide synthesis [3].

Experimental Protocols

Protocol A: Aqueous Bioconjugation via EDC/Sulfo-NHS

Purpose: Direct attachment of the 3-(butylsulfonyl)propanoic acid tag to a protein, peptide, or amine-functionalized nanoparticle in aqueous media.

Materials:

  • 3-(Butylsulfonyl)propanoic acid (Target Acid)

  • EDC-HCl (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride)

  • Sulfo-NHS (N-hydroxysulfosuccinimide)

  • Activation Buffer: 0.1 M MES, 0.5 M NaCl, pH 6.0

  • Coupling Buffer: 0.1 M PBS, 0.15 M NaCl, pH 7.5

  • Target Amine (e.g., Lysine-containing protein)

Step-by-Step Procedure:

  • Acid Dissolution: Dissolve 2.0 mg of 3-(butylsulfonyl)propanoic acid in 1 mL of Activation Buffer. Note: The polar sulfonyl group aids in aqueous solubility, but brief sonication may be required to achieve a homogenous solution.

  • Activation: Add a 10-fold molar excess of EDC-HCl and Sulfo-NHS to the acid solution. For 2.0 mg (~10 µmol) of acid, add ~19 mg of EDC-HCl (100 µmol) and ~21 mg of Sulfo-NHS (100 µmol).

  • Incubation: Vortex immediately and incubate at room temperature (RT) for 15–30 minutes. Causality: This specific timeframe maximizes the formation of the Sulfo-NHS ester before the competing hydrolysis pathway degrades the intermediate[2].

  • Buffer Exchange (Critical for Proteins): To prevent unwanted cross-linking or degradation of sensitive target proteins, pass the activated mixture through a desalting column (e.g., Zeba Spin) equilibrated with Coupling Buffer to remove excess unreacted EDC and Sulfo-NHS.

  • Aminolysis (Coupling): Immediately add the purified activated ester solution to the target amine dissolved in Coupling Buffer (pH 7.5). Ensure the final pH remains >7.2 to maintain the target amines in their highly nucleophilic, unprotonated state.

  • Final Incubation: React for 2 hours at RT or overnight at 4°C with gentle end-over-end mixing.

  • Quenching: Quench any remaining unreacted NHS esters by adding hydroxylamine to a final concentration of 10 mM.

Protocol B: Synthesis of Isolable Pentafluorophenyl (PFP) Ester

Purpose: Creation of a stable, highly reactive intermediate for solid-phase peptide synthesis (SPPS) or combinatorial library generation. While novel electrochemical methods exist [4], EDC-mediated coupling remains the benchtop standard.

Materials:

  • 3-(Butylsulfonyl)propanoic acid

  • Pentafluorophenol (PFP-OH)

  • EDC-HCl

  • Anhydrous Dichloromethane (DCM)

  • 5% Aqueous Citric Acid, Saturated NaHCO3, Brine

Step-by-Step Procedure:

  • Preparation: In an oven-dried round-bottom flask under a nitrogen atmosphere, dissolve 1.0 mmol (194.2 mg) of 3-(butylsulfonyl)propanoic acid in 10 mL of anhydrous DCM.

  • Additive Introduction: Add 1.1 mmol (202.4 mg) of pentafluorophenol (PFP-OH) to the stirring solution.

  • Activation: Cool the reaction mixture to 0°C using an ice bath. Slowly add 1.2 mmol (230.0 mg) of EDC-HCl. Causality: Cooling the reaction strictly minimizes the formation of the unreactive N-acylurea byproduct—a common side reaction that occurs when carbodiimides undergo intramolecular rearrangement before the PFP-OH additive can attack the intermediate.

  • Reaction: Allow the mixture to slowly warm to room temperature and stir for 4–6 hours. Monitor the complete disappearance of the starting acid via TLC or LC-MS.

  • Workup: Dilute the reaction with an additional 10 mL of DCM. Wash the organic layer sequentially with 5% aqueous citric acid (2 x 10 mL) to remove trace EDC/urea, saturated aqueous NaHCO3 (2 x 10 mL) to remove unreacted PFP-OH and acid, and brine (1 x 10 mL).

  • Drying & Isolation: Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure. The resulting 3-(butylsulfonyl)propanoic acid PFP ester is highly stable and can be stored at -20°C in a desiccator for several months without degradation [3].

  • Downstream Use: To conjugate the isolated PFP ester to an amine, dissolve both components in DMF with 2.0 equivalents of N,N-Diisopropylethylamine (DIPEA) and stir for 1–2 hours at RT.

References

  • Application Notes and Protocols: Coupling m-PEG2-Amino to Carboxylic Acids using EDC/NHS Chemistry - Benchchem.
  • High Efficiency & Stability Protein CrossLinking with EDC & NHS - G-Biosciences.
  • The Role of Pentafluorophenol in Modern Peptide Synthesis: A Technical Guide - Benchchem.
  • Direct electrochemical synthesis of pentafluorophenyl esters via oxyl-radical-promoted nucleophilic aromatic substitution - Organic & Biomolecular Chemistry (RSC Publishing).
Method

Application Notes &amp; Protocols: A Guide to Utilizing Hedgehog Pathway Inhibitors in Research

A Senior Application Scientist's Guide to the Study of Hedgehog Signaling Pathway Modulation Introductory Note: The initial topic specified "3-(Butylsulphonyl)-Propanoic Acid" for Hedgehog signaling pathway research. How...

Author: BenchChem Technical Support Team. Date: March 2026

A Senior Application Scientist's Guide to the Study of Hedgehog Signaling Pathway Modulation

Introductory Note: The initial topic specified "3-(Butylsulphonyl)-Propanoic Acid" for Hedgehog signaling pathway research. However, extensive database searches did not yield significant information on this specific compound's application in this context. To provide a comprehensive and practical guide, this document will focus on a well-characterized and widely used small molecule inhibitor of the Hedgehog pathway, Vismodegib (GDC-0449) . The principles and protocols detailed herein are broadly applicable to the study of other Smoothened (SMO) antagonists.

Section 1: The Hedgehog Signaling Pathway - A Critical Regulator in Development and Disease

The Hedgehog (Hh) signaling pathway is a crucial regulator of cellular processes during embryonic development, including cell differentiation and tissue patterning.[1][2][3] In adult organisms, the Hh pathway is generally inactive but can be reactivated for tissue maintenance and repair.[1][2] Aberrant activation of this pathway has been implicated in the pathogenesis of several human cancers, including basal cell carcinoma (BCC) and medulloblastoma.[1][4][5]

The canonical Hh signaling cascade is initiated by the binding of a Hedgehog ligand (e.g., Sonic Hedgehog, SHH) to its transmembrane receptor, Patched (PTCH1).[4][6][7] In the absence of a ligand, PTCH1 inhibits the activity of Smoothened (SMO), a G-protein-coupled receptor-like protein.[6][8][9] This inhibition is relieved upon ligand binding to PTCH1, allowing SMO to transduce the signal downstream. This leads to the activation and nuclear translocation of the GLI family of zinc-finger transcription factors (GLI1, GLI2, and GLI3).[4][8][10] Nuclear GLI proteins then regulate the transcription of Hh target genes, which are involved in cell proliferation, survival, and differentiation.[8][9]

Diagram of the Hedgehog Signaling Pathway

Caption: Canonical Hedgehog signaling pathway in its "OFF" and "ON" states.

Section 2: Vismodegib (GDC-0449) - A Potent and Selective SMO Inhibitor

Vismodegib (GDC-0449) is a first-in-class, orally bioavailable small molecule that acts as a potent and selective antagonist of the SMO receptor.[4][8][11] By binding to SMO, Vismodegib effectively blocks the downstream activation of the Hh pathway, leading to the inhibition of GLI-mediated gene transcription.[6][8] This targeted mechanism of action has made Vismodegib a valuable tool for both basic research and clinical applications, particularly in the treatment of cancers driven by aberrant Hh signaling.[1][4][12]

Mechanism of Action of Vismodegib

Caption: Vismodegib inhibits the Hedgehog pathway by directly binding to and antagonizing the SMO receptor.

Pharmacokinetic Properties of Vismodegib

PropertyValueReference(s)
Oral Bioavailability31.8%[4][12]
Plasma Protein Binding>99%[4][12]
Volume of Distribution16.4 - 26.6 L[1][4]
MetabolismOxidation, glucuronidation, pyridine ring cleavage (primarily hepatic)[4][12]
Elimination Half-life~4 days (continuous daily dosing)[4][12]

Section 3: Experimental Protocols for Studying Hedgehog Pathway Inhibition with Vismodegib

The following protocols provide a framework for investigating the effects of Vismodegib on the Hedgehog signaling pathway in a research setting.

Protocol 1: In Vitro Cell-Based GLI-Luciferase Reporter Assay

This assay is a robust method for quantifying the activity of the Hedgehog pathway by measuring the transcriptional activity of GLI.

Objective: To determine the dose-dependent inhibitory effect of Vismodegib on Hedgehog pathway activation.

Materials:

  • NIH/3T3 cells stably expressing a GLI-responsive firefly luciferase reporter and a constitutively expressed Renilla luciferase control (e.g., BPS Bioscience #79678).[13][14]

  • Cell culture medium: DMEM supplemented with 10% calf serum and 1% penicillin/streptomycin.[14]

  • Recombinant mouse Sonic Hedgehog (Shh) ligand (e.g., R&D Systems).

  • Vismodegib (GDC-0449).

  • Dual-Luciferase® Reporter Assay System (Promega).

  • White, clear-bottom 96-well plates.

  • Luminometer.

Experimental Workflow

Luciferase_Workflow Start Seed NIH/3T3-Gli-Luc cells in 96-well plate Incubate1 Incubate overnight Start->Incubate1 Treat Treat with Vismodegib (various concentrations) Incubate1->Treat Incubate2 Incubate for 1-2 hours Treat->Incubate2 Stimulate Stimulate with Shh ligand Incubate2->Stimulate Incubate3 Incubate for 24-30 hours Stimulate->Incubate3 Lyse Lyse cells Incubate3->Lyse Measure Measure Firefly and Renilla luciferase activity Lyse->Measure Analyze Analyze data Measure->Analyze

Caption: Workflow for the GLI-Luciferase Reporter Assay.

Step-by-Step Procedure:

  • Cell Seeding: Seed the NIH/3T3-Gli-Luc reporter cells into a white, clear-bottom 96-well plate at a density of 25,000 cells per well in 100 µL of culture medium.[13]

  • Incubation: Incubate the plate at 37°C in a 5% CO2 incubator for 16-24 hours, or until cells reach confluency.[13]

  • Inhibitor Treatment: Prepare a serial dilution of Vismodegib in assay medium (DMEM with 0.5% calf serum). Add 50 µL of the diluted Vismodegib to the appropriate wells. For control wells, add 50 µL of assay medium with the vehicle (e.g., DMSO).

  • Pre-incubation: Incubate the plate for 1-2 hours at 37°C.[13]

  • Pathway Activation: Add 50 µL of Shh ligand (e.g., at a final concentration of 1 µg/mL) to all wells except for the unstimulated control wells. To the unstimulated wells, add 50 µL of assay medium.[13]

  • Incubation: Incubate the plate for an additional 24-30 hours at 37°C.[13]

  • Cell Lysis: Carefully remove the medium and lyse the cells according to the Dual-Luciferase® Reporter Assay System protocol.

  • Luminescence Measurement: Measure both firefly and Renilla luciferase activities using a luminometer.

  • Data Analysis: Normalize the firefly luciferase signal to the Renilla luciferase signal for each well. Calculate the fold induction of luciferase expression relative to the unstimulated control. Plot the dose-response curve for Vismodegib and determine the IC50 value.

Protocol 2: Quantitative PCR (qPCR) for Hedgehog Target Gene Expression

This method directly measures the transcriptional output of the Hedgehog pathway.

Objective: To assess the effect of Vismodegib on the mRNA levels of GLI target genes (e.g., GLI1, PTCH1).

Materials:

  • Hedgehog-responsive cell line (e.g., Daoy medulloblastoma cells, A549 lung cancer cells).[15][16]

  • Cell culture medium appropriate for the chosen cell line.

  • Vismodegib (GDC-0449).

  • RNA extraction kit (e.g., QIAGEN RNeasy).

  • cDNA synthesis kit.

  • qPCR master mix (e.g., SYBR Green).

  • Primers for target genes (GLI1, PTCH1) and a housekeeping gene (e.g., GAPDH, ACTB).

  • qPCR instrument.

Step-by-Step Procedure:

  • Cell Culture and Treatment: Seed cells in 6-well plates and allow them to adhere overnight. Treat the cells with Vismodegib at the desired concentrations for 24-48 hours. Include a vehicle-treated control.

  • RNA Extraction: Harvest the cells and extract total RNA using a commercial kit according to the manufacturer's instructions.

  • cDNA Synthesis: Synthesize cDNA from the extracted RNA.

  • qPCR: Perform qPCR using primers for your target genes and a housekeeping gene for normalization.

  • Data Analysis: Calculate the relative expression of the target genes using the ΔΔCt method.

Protocol 3: In Vitro Spheroid Formation Assay

This assay assesses the impact of Hedgehog pathway inhibition on cancer stem cell-like properties.

Objective: To evaluate the effect of Vismodegib on the self-renewal capacity of cancer cells.

Materials:

  • Cancer cell line known to form spheroids (e.g., pancreatic cancer stem cells).[11]

  • Serum-free spheroid culture medium (e.g., DMEM/F12 supplemented with B27, EGF, and bFGF).

  • Ultra-low attachment plates or flasks.

  • Vismodegib (GDC-0449).

  • Microscope with imaging capabilities.

Step-by-Step Procedure:

  • Cell Seeding: Dissociate cells into a single-cell suspension and seed them at a low density (e.g., 1,000 cells/mL) in ultra-low attachment plates with spheroid culture medium containing various concentrations of Vismodegib or vehicle control.

  • Incubation: Incubate the plates at 37°C in a 5% CO2 incubator for 7-14 days.

  • Spheroid Imaging and Quantification: Monitor spheroid formation regularly. After the incubation period, capture images of the spheroids and quantify their number and size using imaging software.

  • Secondary Spheroid Formation (Optional): To assess self-renewal, collect the primary spheroids, dissociate them into single cells, and re-plate them under the same conditions for a second round of spheroid formation.[11]

Section 4: Concluding Remarks

The study of the Hedgehog signaling pathway and the development of targeted inhibitors like Vismodegib have significantly advanced our understanding of its role in cancer and other diseases. The protocols outlined in this guide provide a solid foundation for researchers to investigate the intricate mechanisms of this pathway and to evaluate the efficacy of novel therapeutic agents. It is imperative to meticulously optimize experimental conditions for each specific cell line and research question to ensure the generation of reliable and reproducible data.

References

  • Vismodegib: A smoothened inhibitor for the treatment of advanced basal cell carcinoma. (URL: [Link])

  • Vismodegib - Wikipedia. (URL: [Link])

  • Vismodegib, a Hedgehog Pathway Inhibitor for Adults With Locally Advanced or Metastatic Basal Cell Carcinoma | CancerNetwork. (URL: [Link])

  • What is the mechanism of Vismodegib? - Patsnap Synapse. (URL: [Link])

  • Vismodegib - StatPearls - NCBI Bookshelf. (URL: [Link])

  • A schematic diagram for the hedgehog (HH) signaling pathway. (URL: [Link])

  • 2.12. Dual-Luciferase Reporter Assay - Bio-protocol. (URL: [Link])

  • Simplified diagram of the hedgehog signaling pathway. Autocatalytic... - ResearchGate. (URL: [Link])

  • Hedgehog signaling pathway - Wikipedia. (URL: [Link])

  • A cell-based bioluminescence reporter assay of human Sonic Hedgehog protein autoprocessing to identify inhibitors and activators - PMC. (URL: [Link])

  • The Hedgehog Signaling Pathway: Where Did It Come From? - PMC. (URL: [Link])

  • Effect of GDC-0449, a hedgehog (Hh) pathway inhibitor, on tumor activity and on erlotinib and cisplatin in a xenograft model of non-small cell lung cancer (NSCLC) with activated Hh pathway. - ASCO Publications. (URL: [Link])

  • Inhibiting Hedgehog signaling pathway may improve pancreatic cancer treatment. (URL: [Link])

  • Gli Luciferase Reporter NIH3T3 Cell line (Hedgehog Pathway) - BPS Bioscience. (URL: [Link])

  • Pilot Clinical Trial of Hedgehog Pathway Inhibitor GDC-0449 (Vismodegib) in Combination with Gemcitabine in Patients with Metastatic Pancreatic Adenocarcinoma - AACR Journals. (URL: [Link])

  • Quantitative PCR-based Assay to Measure Sonic Hedgehog Signaling in Cellular Model of Ciliogenesis - PubMed. (URL: [Link])

  • GDC-0449-a potent inhibitor of the hedgehog pathway - PubMed. (URL: [Link])

  • Identification of novel GLI1 target genes and regulatory circuits in human cancer cells - PMC. (URL: [Link])

  • Hedgehog Signaling Antagonist GDC-0449 (Vismodegib) Inhibits Pancreatic Cancer Stem Cell Characteristics: Molecular Mechanisms | PLOS One - Research journals. (URL: [Link])

  • A cell based, high throughput assay for quantitative analysis of Hedgehog pathway activation using a Smoothened phosphorylation sensor - bioRxiv.org. (URL: [Link])

  • Gli Luciferase Reporter NIH3T3 Cell line (Hedgehog Pathway) - BPS Bioscience. (URL: [Link])

  • Hedgehog Pathway Blockade Inhibits Melanoma Cell Growth in Vitro and in Vivo - MDPI. (URL: [Link])

  • Targeting Sonic Hedgehog Signaling by Compounds and Derivatives from Natural Products. (URL: [Link])

  • Quantitative PCR-based Assay to Measure Sonic Hedgehog Signaling in Cellular Model of Ciliogenesis - JoVE. (URL: [Link])

  • Hedgehog Signalling Pathway and Its Role in Shaping the Architecture of Intestinal Epithelium - MDPI. (URL: [Link])

  • Synergistic inhibition of the Hedgehog pathway by newly designed Smo and Gli antagonists bearing the isoflavone scaffold - DOI. (URL: [Link])

  • Novel Mechanism of Action on Hedgehog Signaling by a Suppressor of Fused Carboxy Terminal Variant - PMC. (URL: [Link])

  • A Convenient Synthesis of Novel 3-(Heterocyclylsulfonyl)propanoic Acids and Their Amide Derivatives | Request PDF - ResearchGate. (URL: [Link])

  • The Hedgehog Signaling Pathway Emerges as a Pathogenic Target - MDPI. (URL: [Link])

  • The Hedgehog pathway: role in cell differentiation, polarity and proliferation - PMC. (URL: [Link])

  • Mechanisms and therapeutic potential of the hedgehog signaling pathway in cancer - PMC. (URL: [Link])

  • Understanding Abnormal SMO-SHH Signaling in Autism Spectrum Disorder: Potential Drug Target and Therapeutic Goals - PMC. (URL: [Link])

  • Hedgehog pathway inhibitor - Wikipedia. (URL: [Link])

  • CN109912470A - A kind of synthetic method of 3- (benzene sulfonyl)
  • Mechanism of action of Hedgehog signaling pathway. Hh,... - ResearchGate. (URL: [Link])

  • Smoothened Inhibitors and the Hedgehog Pathway: Applications in Basal Cell Carcinoma and Beyond | Targeted Oncology. (URL: [Link])

  • A New Smoothened Antagonist Bearing the Purine Scaffold Shows Antitumour Activity In Vitro and In Vivo - PMC. (URL: [Link])

  • Anticancer Effects of Propionic Acid Inducing Cell Death in Cervical Cancer Cells - PubMed. (URL: [Link])

  • Hedgehog signaling pathway | Sonic Hedgehog protein Hh - YouTube. (URL: [Link])

  • Anti-cancer compound found to block late-stage breast-cancer cell growth - News Bureau. (URL: [Link])

  • Anticancer Effects of Propionic Acid Inducing Cell Death in Cervical Cancer Cells - PMC. (URL: [Link])

  • Identification of 3-((4-Hydroxyphenyl)amino)propanoic Acid Derivatives as Anticancer Candidates with Promising Antioxidant Properties - MDPI. (URL: [Link])

  • (PDF) Identification of 3-((4-Hydroxyphenyl)amino)propanoic Acid Derivatives as Anticancer Candidates with Promising Antioxidant Properties - ResearchGate. (URL: [Link])

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Troubleshooting 3-(Butylsulfonyl)propanoic Acid Synthesis

Welcome to the Technical Support Center. The synthesis of 3-(butylsulfonyl)propanoic acid from 1-butanethiol and acrylic acid is a highly efficient two-step sequence.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. The synthesis of 3-(butylsulfonyl)propanoic acid from 1-butanethiol and acrylic acid is a highly efficient two-step sequence. However, achieving >90% overall yield requires precise control over reaction kinetics, catalyst selection, and phase management. As a Senior Application Scientist, I have designed this guide to provide mechanistic troubleshooting, validated protocols, and quantitative benchmarks to optimize your workflow.

Section 1: Thia-Michael Addition (Step 1) FAQs & Troubleshooting

Q: Why is my yield of 3-(butylthio)propanoic acid low, accompanied by a white, gummy precipitate? A: The precipitate is poly(acrylic acid). Acrylic acid is highly prone to radical-initiated polymerization, especially when exposed to heat or light during the exothermic addition phase. Corrective Action: Always use acrylic acid stabilized with MEHQ (Monomethyl ether of hydroquinone). Do not exceed 40 °C during the reaction. Using a nucleophilic catalyst like DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) rapidly deprotonates the thiol, accelerating the desired Thia-Michael conjugate addition and kinetically outcompeting polymerization[1].

Q: I am detecting significant levels of dibutyl disulfide in my GC/MS or NMR. How do I prevent this? A: Disulfide formation is a competitive oxidative side reaction. Thiols are easily oxidized to disulfides in the presence of atmospheric oxygen and basic catalysts. Corrective Action: The protocol must be a self-validating system for anaerobic conditions. Degas your solvents (sparge with N 2​ for 15 minutes) and maintain a strict inert atmosphere. The use of DBU not only accelerates the reaction but allows for lower catalyst loading (e.g., 1 mol%), minimizing base-promoted oxidative coupling[1].

Section 2: Oxidation to Sulfone (Step 2) FAQs & Troubleshooting

Q: My reaction stalls at the 3-(butylsulfinyl)propanoic acid (sulfoxide) intermediate. Adding more H 2​ O 2​ doesn't help. Why? A: The oxidation of a sulfide to a sulfoxide is kinetically rapid, but the subsequent oxidation of the sulfoxide to the sulfone is the rate-limiting step due to the decreased nucleophilicity of the sulfur atom. Corrective Action: You must use a transition metal catalyst. Sodium tungstate dihydrate (Na 2​ WO 4​ ·2H 2​ O) reacts with H 2​ O 2​ to form a highly electrophilic peroxotungstate complex, which readily transfers oxygen to the sulfoxide[2]. Ensure the temperature is maintained at 50–60 °C; below 40 °C, the second oxidation is sluggish, and above 70 °C, H 2​ O 2​ decomposes rapidly into water and oxygen gas[3].

Q: I am losing up to 30% of my product during the final aqueous workup. How can I improve recovery? A: 3-(Butylsulfonyl)propanoic acid possesses both a polar sulfone moiety and a carboxylic acid, making it highly water-soluble, especially at neutral or basic pH. Corrective Action: Acidify the aqueous phase to pH 1-2 using 1M HCl to fully protonate the carboxylic acid. If the product does not precipitate directly, saturate the aqueous layer with NaCl (salting out) before extracting with a polar aprotic solvent like ethyl acetate (EtOAc) or 2-methyltetrahydrofuran (2-MeTHF).

Section 3: Reaction Pathways & Logic

SynthesisWorkflow A 1-Butanethiol + Acrylic Acid B Thia-Michael Addition (DBU Cat.) A->B C 3-(Butylthio) propanoic acid B->C Step 1 >95% Yield D Oxidation (H2O2 / Na2WO4) C->D E 3-(Butylsulfonyl) propanoic acid D->E Step 2 >90% Yield

Two-step synthetic workflow for 3-(Butylsulfonyl)propanoic acid.

OxidationMechanism Sulfide 3-(Butylthio)propanoic acid (Oxidation State 0) Sulfoxide Sulfoxide Intermediate (Oxidation State +2) Sulfide->Sulfoxide H2O2 (1st equiv) Rapid Kinetics Peroxo Peroxotungstate Active Catalyst Peroxo->Sulfoxide Catalysis Sulfone 3-(Butylsulfonyl)propanoic acid (Oxidation State +4) Peroxo->Sulfone Catalysis Sulfoxide->Sulfone H2O2 (2nd equiv) Rate-Limiting Step OverOx Degradation Products (Thermal Breakdown) Sulfoxide->OverOx T > 70°C or low pH

Tungstate-catalyzed oxidation pathway and degradation vectors.

Section 4: Quantitative Data Summaries

Table 1: Troubleshooting Yield Losses

Reaction StepObserved IssueRoot CauseCorrective ActionExpected Yield Recovery
Step 1 White precipitateAcrylic acid polymerizationUse MEHQ-stabilized monomer; keep T < 40 °C.+15% to 25%
Step 1 Disulfide impuritiesThiol oxidationDegas solvents; use N 2​ atmosphere; use DBU.+10% to 15%
Step 2 Stalled at sulfoxideHigh activation energyAdd 1 mol% Na 2​ WO 4​ ·2H 2​ O; heat to 55 °C.+30% to 40%
Step 2 Low isolated yieldProduct water solubilityAcidify to pH 1-2; saturate aqueous layer with NaCl.+20% to 30%

Table 2: Optimized Stoichiometry & Parameters

ParameterStep 1 (Thia-Michael)Step 2 (Oxidation)Mechanistic Rationale
Substrate Ratio 1.0 : 1.0 (Thiol:Acrylate)1.0 : 2.2 (Sulfide:H 2​ O 2​ )2.2 equiv H 2​ O 2​ ensures complete conversion to sulfone without excessive peroxide degradation.
Catalyst Loading 1.0 mol% DBU1.0 mol% Na 2​ WO 4​ ·2H 2​ OTungstate acts as an efficient, green, non-precious metal oxygen-transfer agent[4].
Temperature 20 °C to 40 °C50 °C to 60 °CHeat is required to overcome the activation energy of the sulfoxide-to-sulfone transition[3].

Section 5: Validated Experimental Protocols

Protocol 1: Synthesis of 3-(Butylthio)propanoic acid (Step 1)
  • Preparation: In an oven-dried 250 mL round-bottom flask equipped with a magnetic stir bar, add 1-butanethiol (10.0 g, 111 mmol) and anhydrous dichloromethane (100 mL).

  • Purging: Sparge the solution with nitrogen for 15 minutes to remove dissolved oxygen, preventing disulfide formation.

  • Catalysis: Add DBU (0.17 g, 1.1 mmol, 1 mol%) via syringe. The solution is stirred at room temperature (20 °C) for 5 minutes[1].

  • Addition: Place the flask in a ambient water bath. Add acrylic acid (8.0 g, 111 mmol, stabilized with MEHQ) dropwise over 30 minutes. Causality: Dropwise addition controls the exothermic Thia-Michael addition and prevents thermal runaway or polymerization.

  • Self-Validation: Stir for 2 hours. Validate completion via TLC (Hexanes:EtOAc 7:3, I 2​ stain). The highly non-polar thiol spot (R f​ ~0.8) must be completely consumed.

  • Workup: Wash the organic layer with 0.1 M HCl (50 mL) to remove DBU, followed by brine (50 mL). Dry over anhydrous Na 2​ SO 4​ , filter, and concentrate under reduced pressure to yield the thioether as a colorless to pale yellow oil (>95% yield).

Protocol 2: Synthesis of 3-(Butylsulfonyl)propanoic acid (Step 2)
  • Preparation: In a 250 mL two-neck flask equipped with a reflux condenser, dissolve 3-(butylthio)propanoic acid (15.0 g, 92.5 mmol) in 50 mL of ethanol.

  • Catalyst Addition: Add sodium tungstate dihydrate (Na 2​ WO 4​ ·2H 2​ O, 0.30 g, 0.92 mmol, 1 mol%)[2].

  • Oxidation: Heat the mixture to 50 °C. Slowly add 30% aqueous hydrogen peroxide (23.1 g, 204 mmol, 2.2 equiv) dropwise over 1 hour. Causality: The first equivalent rapidly forms the sulfoxide; the second equivalent requires the tungstate catalyst and heat to overcome the activation energy of sulfone formation[3].

  • Maturation: Stir at 50–60 °C for 4 hours.

  • Self-Validation: Validate the safe quenching of excess peroxide before workup. Apply a drop of the reaction mixture to starch-iodide paper. If the paper turns blue-black (positive for peroxides), add saturated sodium sulfite solution dropwise until a re-test remains white.

  • Isolation: Concentrate the mixture under reduced pressure to remove ethanol. Acidify the aqueous residue to pH 1-2 with 1M HCl. Saturate the aqueous layer with solid NaCl, then extract with ethyl acetate (3 x 50 mL). Dry the combined organics over MgSO 4​ , filter, and concentrate to yield the sulfone as a white solid (>90% yield).

References

  • Sato, K., et al. "Oxidation of Sulfides to Sulfoxides and Sulfones with 30% Hydrogen Peroxide under Organic Solvent- and Halogen-Free Conditions." Tetrahedron, 2001. 2

  • Dmochowski, I. J., et al. "Tungsten-catalyzed continuous-flow oxidation of sulfides to sulfones with hydrogen peroxide." Organic & Biomolecular Chemistry, 2017. 3

  • "Nucleophile-Initiated Thiol-Michael Reactions: Effect of Organocatalyst, Thiol, and Ene." ResearchGate. 1

  • "Catalytic Oxidation - Reagent Guides." ACS GCI Pharmaceutical Roundtable. 4

Sources

Optimization

Technical Support Center: Troubleshooting Low Solubility of 3-(Butylsulphonyl)-Propanoic Acid

Welcome to the Technical Support Center. As an Application Scientist, I frequently see researchers struggle with the formulation and assay integration of 3-(Butylsulphonyl)-Propanoic Acid (PubChem SID 99443858 / CID 4290...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As an Application Scientist, I frequently see researchers struggle with the formulation and assay integration of 3-(Butylsulphonyl)-Propanoic Acid (PubChem SID 99443858 / CID 4290313[1]; DrugBank DB07387[2]). While this small molecule is a valuable tool compound (often utilized in metabolic enzyme assays like Triosephosphate isomerase[2]), its physicochemical properties make it notoriously difficult to keep in solution.

This guide bypasses generic advice to provide a mechanistic understanding of why this compound precipitates, alongside self-validating protocols to rescue your assays.

Part 1: Causality & Physicochemical Profiling

To troubleshoot solubility, we must first understand the molecular causality. 3-(Butylsulphonyl)-propanoic acid is an amphiphilic molecule defined by competing structural features:

  • The Hydrophobic Tail: The aliphatic butyl chain strongly resists solvation in unbuffered water, driving the molecule to aggregate.

  • The Polar (but uncharged) Core: The sulfonyl group (-SO 2​ -) is highly polar and acts as a strong hydrogen bond acceptor, but it does not ionize.

  • The Ionizable Headgroup: The propanoic acid moiety is the critical lever for solubility. Due to the electron-withdrawing nature of the adjacent β -sulfonyl group, its pKa is lowered to approximately ~4.0.

The Root Cause of Assay Failure: Most researchers dissolve this compound in 100% Dimethyl Sulfoxide (DMSO) to create a stock. However, when this stock is rapidly diluted into a physiological assay buffer (pH 7.4), a phenomenon known as solvent-shift precipitation occurs[3]. The DMSO diffuses into the bulk aqueous phase much faster than the crystalline compound can deprotonate and solvate. This creates a localized zone of supersaturation, causing the hydrophobic butyl tails to collapse together and precipitate before the molecule can reach its soluble, anionic equilibrium[3].

Part 2: Troubleshooting FAQs

Q1: My compound crashes out immediately when I pipette my 100 mM DMSO stock into my Tris assay buffer (pH 7.4). How do I fix this? A: You are experiencing a classic solvent-shift crash[3]. Do not add high-concentration DMSO stocks directly to large volumes of aqueous buffer. Instead, bridge the dielectric constant gap by using a stepwise dilution method (see Protocol A below). Pre-warming your assay buffer to 37°C before addition also provides the thermodynamic energy required to overcome the solvation penalty.

Q2: I need to test this compound in simulated gastric fluid (pH 3.0). It is completely insoluble. What are my options? A: At pH 3.0, the carboxylic acid is >90% protonated (unionized). Because the molecule lacks a charge, the hydrophobic butyl chain dominates its behavior. To achieve solubility in acidic media, you must use a co-solvent system (e.g., 5-10% PEG-400 or Ethanol) or encapsulate the hydrophobic tail using a complexing agent like β -cyclodextrin.

Q3: DMSO is toxic to my cell-based assay. Can I prepare a purely aqueous stock solution? A: Yes. You can bypass organic solvents entirely by forcing the molecule into its ionized state in situ. By adding precisely calculated stoichiometric equivalents of a strong base (NaOH), you can convert the free acid into Sodium 3-(butylsulphonyl)propanoate, which is highly water-soluble (see Protocol B).

Part 3: Quantitative Solubility Profile

The following table summarizes the causal relationship between pH, ionization state, and predicted solubility to help you select the correct formulation strategy.

ParameterAcidic Media (pH < 4.0)Physiological Buffer (pH 7.4)Organic Stock (100% DMSO)
Dominant State Protonated (Unionized)Deprotonated (Anionic)Solvated Monomer
Predicted Solubility < 0.5 mM (Very Low)> 50 mM (High)*> 100 mM (Very High)
Primary Challenge Intrinsic hydrophobicitySolvent-shift crash upon dilutionHygroscopicity over time
Recommended Action Add co-solvents (e.g., PEG)Use stepwise dilution protocolsStore at -20°C with desiccant

*Note: High solubility at pH 7.4 is only achievable if the system is allowed to reach thermodynamic equilibrium without premature kinetic precipitation.

Part 4: Validated Experimental Protocols
Protocol A: The "Anti-Crash" Stepwise DMSO Dilution

Purpose: To prevent localized supersaturation when transitioning from DMSO to aqueous buffers[3].

  • Primary Stock: Prepare a 100 mM stock in 100% anhydrous DMSO.

    • Validation Check: The solution must be optically clear. If opalescence is observed, warm to 37°C for 5 minutes.

  • Intermediate Dilution: Pipette 10 µL of the 100 mM stock into 90 µL of a 50/50 mixture of DMSO and your target Assay Buffer. Vortex immediately for 10 seconds.

    • Causality: This creates a 10 mM intermediate at 55% DMSO, gently lowering the solvent dielectric constant and allowing the carboxylic acid time to begin ionizing without crashing out.

  • Final Assay Dilution: Dispense the required volume of the intermediate dropwise into pre-warmed (37°C) final Assay Buffer while continuously vortexing.

    • Validation Check: Measure the absorbance of the final buffer at 600 nm. An OD600​>0.05 indicates micro-precipitation (assay failure). A successful dilution will yield an OD600​<0.01 .

Protocol B: In Situ Sodium Salt Conversion (100% Aqueous Stock)

Purpose: To create a 50 mM DMSO-free stock by exploiting the compound's pKa.

  • Suspension: Weigh 9.71 mg of 3-(butylsulphonyl)-propanoic acid (MW: 194.25 g/mol [2]) and suspend in 800 µL of ultra-pure water.

    • Note: It will remain a cloudy suspension because the ambient pH of water (~5.5) is too close to the compound's pKa to achieve full ionization.

  • Titration: Add 1.0 M NaOH dropwise in 5 µL increments. Vortex vigorously after each addition.

    • Causality: The strong base deprotonates the carboxylic acid, forming the highly soluble sodium salt.

  • Equilibration: Continue until the pH reaches 7.2 - 7.5 (monitor with a micro-pH probe).

    • Validation Check: The suspension will spontaneously transition from opaque to crystal clear. Critical: If the pH exceeds 8.0, do NOT back-titrate with HCl. This introduces excess NaCl which can salt-out the compound; instead, discard and restart.

  • Finalization: Adjust the final volume to exactly 1.0 mL with ultra-pure water to achieve a 50 mM stock.

Part 5: Mechanistic Visualizations

SolventShift Stock 100 mM Stock (100% DMSO) Direct Direct Dilution (1:100 into Buffer pH 7.4) Stock->Direct Rapid Dropwise Addition Step1 Intermediate Dilution (10 mM in 55% DMSO/Buffer) Stock->Step1 Stepwise Mixing Crash Solvent-Shift Crash (Local Supersaturation) Direct->Crash DMSO diffuses faster than ionization Fail Assay Failure (Insoluble Particulates) Crash->Fail Step2 Gentle Equilibration (Allow ionization to occur) Step1->Step2 Vortexing Success Final Assay Buffer (1 mM, <1% DMSO, Soluble) Step2->Success Final Dilution

Figure 1: Workflow comparing direct solvent-shift precipitation against the stepwise mitigation strategy.

Ionization Unionized Unionized Ionized Ionized Unionized->Ionized + OH⁻ (Base) Ionized->Unionized + H⁺ (Acid)

Figure 2: pH-dependent ionization equilibrium of 3-(Butylsulphonyl)-Propanoic Acid.

References
  • National Center for Biotechnology Information. "PubChem Substance Record for SID 99443858 / CID 4290313" PubChem.
  • LabShare. "DB07387 3-(BUTYLSULPHONYL)-PROPANOIC ACID" DrugBank Experimental Properties.
  • MDPI. "Supersaturation and Precipitation Applicated in Drug Delivery Systems: Development Strategies and Evaluation Approaches" Pharmaceutics.

Sources

Troubleshooting

Technical Support Center: Preventing Degradation of 3-(Butylsulphonyl)-Propanoic Acid in Solution

Welcome to the Technical Support Center. As a Senior Application Scientist, I have compiled this definitive troubleshooting guide to address the specific stability challenges associated with 3-(Butylsulphonyl)-Propanoic...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have compiled this definitive troubleshooting guide to address the specific stability challenges associated with 3-(Butylsulphonyl)-Propanoic Acid (CID: 4290313). This compound is highly susceptible to specific degradation pathways in aqueous environments. The following Q&A guide provides field-proven insights, mechanistic explanations, and self-validating protocols to ensure the integrity of your experimental workflows.

Section 1: Fundamental Degradation Mechanisms (The "Why")

Q: Why does my 3-(Butylsulphonyl)-Propanoic Acid stock degrade so rapidly in standard biological buffers (e.g., Tris or PBS at pH 7.4+)?

A: The degradation is driven by the intrinsic chemical structure of the molecule. 3-(Butylsulphonyl)-Propanoic Acid is a β -sulfonyl carboxylic acid. The protons on the α -carbon (the carbon adjacent to the carboxylate group) are relatively acidic.

Under alkaline or mildly basic conditions (pH > 7.0), these protons are easily abstracted by hydroxide ions or basic buffer components. This deprotonation initiates an E1cB (Elimination Unimolecular conjugate Base) reaction. The resulting carbanion/enolate intermediate rapidly collapses, expelling the bulky butylsulfinate anion as a leaving group and generating acrylic acid as a byproduct. This alkaline hydrolysis and elimination pathway is a1[1].

E1cB_Mechanism A 3-(Butylsulphonyl) Propanoic Acid B Base (OH-) Deprotonation A->B pH > 7.0 C Carbanion Intermediate B->C Fast D Butylsulfinate (Leaving Group) C->D Elimination E Acrylic Acid (Byproduct) C->E Elimination

E1cB degradation pathway of 3-(Butylsulphonyl)-Propanoic Acid in basic conditions.

Section 2: Buffer Selection and pH Optimization

Q: Which buffers and pH ranges are safe for preparing working solutions?

A: To maintain a self-validating, stable system, you must suppress the initial deprotonation step. The stability of 3-(Butylsulphonyl)-Propanoic Acid is strictly pH-dependent.

  • Optimal Range: pH 4.0 to 6.0.

  • Recommended Buffers: Acetate (pH 4.0–5.5) or MES (pH 5.5–6.5).

  • Avoid: Tris, Carbonate, or Phosphate buffers adjusted to pH > 7.0. If a physiological pH (7.4) is strictly required for your downstream assay, the compound must be spiked into the assay immediately prior to the experiment to minimize exposure time to the basic environment.

Quantitative Stability Data (Half-life vs. pH)

Buffer SystempHTemp (°C)Estimated Half-Life ( t1/2​ )Primary Degradant
Acetate4.525> 6 monthsNone detected
MES6.025~ 4 weeksTrace Acrylic Acid
PBS7.425~ 48 hoursButylsulfinate
Tris-HCl8.525< 2 hoursButylsulfinate / Acrylic Acid
Section 3: Solvent Effects and Stock Preparation

Q: How should I prepare and store my master stock solution to ensure maximum shelf life?

A: Water should be avoided for the long-term storage of master stocks because aqueous environments facilitate the ionic transitions required for E1cB elimination. Furthermore, you must protect the compound from 2[2] and 3[3].

Instead, use anhydrous, aprotic solvents. 100% Dimethyl Sulfoxide (DMSO) or Acetonitrile (MeCN) are ideal because they lack the basicity and solvating power to stabilize the carbanion intermediate, effectively freezing the degradation pathway.

Step-by-Step Methodology: Preparation of a 100 mM Stable Master Stock
  • Equilibration: Allow the lyophilized 3-(Butylsulphonyl)-Propanoic Acid powder to equilibrate to room temperature in a desiccator. Causality: This prevents ambient moisture condensation, which introduces water into your anhydrous system.

  • Solvent Preparation: Use anhydrous, LC-MS grade DMSO (water content < 0.005%). Purge the solvent with dry nitrogen or argon for 5 minutes. Causality: Displacing dissolved oxygen mitigates any risk of radical-induced desulfonylation.

  • Dissolution: Weigh the required mass (e.g., 19.42 mg for 1 mL of 100 mM stock) into a sterile, amber glass vial. Add the anhydrous DMSO and vortex gently until completely dissolved. Causality: Amber glass prevents UV-induced fragmentation. Avoid sonication, as localized heating can induce thermal stress.

  • Aliquotting: Divide the master stock into single-use aliquots (e.g., 50 μ L) in tightly sealed, low-bind microcentrifuge tubes.

  • Storage: Store aliquots at -20°C or -80°C.

  • Usage: Thaw a single aliquot immediately before use. Dilute directly into the pre-chilled assay buffer (pH < 6.5) and discard any unused portion of the aliquot to prevent freeze-thaw degradation.

Workflow S1 Weigh Compound (Desiccated) S2 Dissolve in 100% DMSO (Anhydrous) S1->S2 N2 Purge S3 Aliquot & Store (-20°C) S2->S3 Single-use S4 Dilute in Assay Buffer (pH 4.0 - 6.5) S3->S4 Just before use S5 LC-MS Quality Control (Check 210 nm) S4->S5 Validation

Optimized workflow for the preparation and validation of stable stock solutions.

Section 4: Analytical Troubleshooting (Detecting Degradation)

Q: My assay results are inconsistent. How can I verify if my 3-(Butylsulphonyl)-Propanoic Acid has degraded?

A: A robust experimental design must be self-validating. If you suspect degradation, you must validate the integrity of your solution using LC-MS or HPLC-UV. The E1cB elimination yields two distinct byproducts that are easy to track: butylsulfinic acid and acrylic acid.

  • UV Detection: Acrylic acid has a strong UV absorbance at 210 nm, whereas the intact 3-(Butylsulphonyl)-Propanoic Acid has minimal chromophoric activity above 220 nm. An emerging peak at 210 nm on your chromatogram is a primary diagnostic indicator of degradation.

  • Mass Spectrometry: In negative ion mode (ESI-), look for the appearance of the butylsulfinate anion ( m/z ~121) and the corresponding loss of the intact parent mass ( m/z 193 for [M−H]− ).

References
  • Zumbrink, T., et al. "Analysis of affinity supports by 13C CP/MAS NMR spectroscopy: application to carbonyldiimidazole- and novel tresyl chloride-synthesized agarose and silica gels." Journal of Molecular Recognition, Nov 1, 1995.
  • "Free Radical Self-Immolative 1,2-Elimination and Reductive Desulfonylation of Aryl Sulfones Promoted by Intramolecular Reactions with Ortho-Attached Carbon-Centered Radicals(1)." PubMed, J Org Chem., Oct 17, 1997.
  • "Investigation of UV Light-Promoted Synthesis of α-Sulfonyl Amides from N-Sulfonyl Ynamides.

Sources

Troubleshooting

Technical Support Center: HPLC Troubleshooting for 3-(Butylsulphonyl)-Propanoic Acid

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently work with researchers to resolve complex chromatographic anomalies.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently work with researchers to resolve complex chromatographic anomalies. Analyzing small, polar, and ionizable organic molecules like 3-(Butylsulphonyl)-Propanoic Acid requires a strict understanding of physicochemical causality. This guide bypasses generic advice to provide you with targeted, self-validating methodologies for resolving peak shape deformations.

Chemical Profiling & Causality Analysis

To troubleshoot effectively, we must first understand the molecular behavior of 3-(Butylsulphonyl)-Propanoic Acid within a Reversed-Phase HPLC (RP-HPLC) environment.

This molecule features two critical functional groups:

  • A highly polar sulfonyl group (-SO₂-): This imparts a strong dipole, making the molecule highly sensitive to the solvent environment and prone to pre-column dispersion if the injection diluent is not carefully controlled.

  • An ionizable carboxylic acid group (-COOH): The electron-withdrawing nature of the nearby sulfonyl group slightly lowers the pKa of the propanoic acid backbone to approximately 4.2–4.5.

In RP-HPLC, retention is driven by hydrophobic partitioning. The mobile-phase pH can have a dramatic effect on the ionization state of ionizable analytes[1]. If the mobile phase pH is not strictly controlled, the carboxylic acid exists in a dynamic equilibrium between its neutral (protonated) and ionized (deprotonated) states. Because these two states possess drastically different partition coefficients, the analyte will elute as a broad, split, or tailing peak[1].

Diagnostic Workflow

Use the following logical workflow to isolate the root cause of your peak shape anomaly before adjusting your instrument parameters.

HPLC_Troubleshooting Start Analyze Peak Shape Issue: 3-(Butylsulphonyl)-Propanoic Acid Split Peak Splitting / Broadening? Start->Split Front Peak Fronting? Split->Front No FixSplit Adjust Mobile Phase pH to < 2.5 (Buffer) Split->FixSplit Yes Tail Peak Tailing (As > 1.5)? Front->Tail No FixFront Match Sample Diluent to Initial Mobile Phase Front->FixFront Yes FixTail Use End-Capped C18 & Reduce Injection Mass Tail->FixTail Yes Validate System Suitability Testing (As = 1.0 - 1.2, N > 10,000) Tail->Validate No FixSplit->Validate FixFront->Validate FixTail->Validate

Figure 1: Diagnostic workflow for resolving HPLC peak shape issues of the target analyte.

Frequently Asked Questions (Troubleshooting Guides)

Q1: Why does 3-(Butylsulphonyl)-Propanoic Acid exhibit severe peak splitting and broadening in my standard RP-HPLC method? A1: This is a classic symptom of a mobile phase pH that is too close to the analyte's pKa. At a pH equal to the pKa, an ionizable molecule will be 50% ionized and 50% non-ionized, which can lead to poor peak shape[1]. To resolve this, the mobile phase pH must be adjusted to be at least 2 pH units away from the pKa[1]. For this specific analyte, adjusting the mobile phase pH to 2.5 using a robust buffer ensures the target analyte is in one predominate ionization state (neutral/protonated)[2]. This single-state partitioning restores peak symmetry and maximizes hydrophobic retention.

Q2: My peaks are fronting, and the retention time is shifting earlier. The column is new. What is happening? A2: Peak fronting on a healthy column is almost always indicative of a sample solvent (diluent) mismatch[3]. The sample solvent can have a big impact on peak shape in reversed-phase separations, especially when large volumes are injected[4]. If you dissolve your sample in a strong solvent (like 100% methanol or acetonitrile) but your mobile phase is highly aqueous, the injection volume acts as a "strong solvent plug." The analyte travels rapidly through the column within this plug before it has a chance to partition into the stationary phase. To fix this, always match your sample solvent to the initial mobile phase composition[3].

Q3: I have corrected the pH and diluent, but I am still seeing a long tail (Asymmetry factor > 1.8). How do I resolve this? A3: Once pH and diluent are optimized, peak tailing is typically caused by secondary interactions or column mass overload. Polar interactions with any ionised residual silanol groups residing on the silica support surface are common[5]. Ensure you are using a modern, high-purity, end-capped C18 column to minimize these secondary silanol interactions[5]. If the column chemistry is appropriate, you may be overloading the stationary phase. Try reducing the injection volume or diluting the sample; if the peak shape improves, mass overload was the root cause[3].

Quantitative Data Summary

The table below summarizes the causal relationship between experimental parameters and resulting chromatographic data for 3-(Butylsulphonyl)-Propanoic Acid.

Experimental ConditionMobile Phase pHSample DiluentAsymmetry Factor ( As​ )Theoretical Plates ( N )Peak Shape Observation
Baseline (Unoptimized) 5.5 (Unbuffered)100% AcetonitrileN/A (Split)< 2,000Severe Splitting / Broadening
pH Corrected Only 2.5 (Buffered)100% Acetonitrile0.64,500Severe Fronting
Diluent Corrected Only 5.5 (Unbuffered)5% Acetonitrile2.43,100Severe Tailing / Broadening
Fully Optimized 2.5 (Buffered)5% Acetonitrile1.05> 12,000Sharp, Symmetrical

Self-Validating Experimental Protocol

To guarantee reliable data, an analytical method must verify its own integrity before sample processing begins. Implement the following step-by-step protocol to establish a self-validating RP-HPLC method for 3-(Butylsulphonyl)-Propanoic Acid.

Step 1: Mobile Phase Preparation (Ion Suppression)

  • Aqueous Phase (A): Prepare a 25 mM Potassium Phosphate buffer. Adjust the pH to exactly 2.5 ± 0.1 using concentrated phosphoric acid. Filter through a 0.22 µm hydrophilic membrane.

    • Causality: This locks the analyte in a >99% protonated state, preventing ionization-induced peak splitting and suppressing residual silanol activity.

  • Organic Phase (B): 100% HPLC-grade Acetonitrile.

Step 2: Sample Preparation (Diluent Matching)

  • Prepare the sample diluent to exactly match the initial gradient conditions (e.g., 95% Phase A / 5% Phase B).

  • Dissolve 3-(Butylsulphonyl)-Propanoic Acid to a target working concentration of 0.1 mg/mL.

    • Causality: Prevents both pre-column solvent dispersion (fronting) and stationary phase mass overload (tailing).

Step 3: Chromatographic Conditions

  • Column: High-purity, fully end-capped C18 (e.g., 150 mm x 4.6 mm, 3 µm particle size).

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C (stabilizes mass transfer kinetics).

  • Injection Volume: 5 µL.

Step 4: System Suitability Testing (SST) - The Self-Validation Step Before proceeding with sample analysis, inject a reference standard in triplicate. The system is validated and ready for use only if it meets the following criteria:

  • Retention Time RSD: < 1.0% (Validates pH control and pump stability).

  • Asymmetry Factor ( As​ ): 0.9 to 1.2 (Validates the absence of secondary silanol interactions and confirms proper diluent matching).

  • Theoretical Plates ( N ): > 10,000 (Validates column bed integrity and optimal mass transfer).

Sources

Optimization

Reducing side product formation in 3-(Butylsulphonyl)-Propanoic Acid reactions

Technical Support Center: Troubleshooting 3-(Butylsulfonyl)propanoic Acid Reactions Introduction 3-(Butylsulfonyl)propanoic acid is a highly versatile building block used in medicinal chemistry and drug development. Howe...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: Troubleshooting 3-(Butylsulfonyl)propanoic Acid Reactions

Introduction 3-(Butylsulfonyl)propanoic acid is a highly versatile building block used in medicinal chemistry and drug development. However, researchers frequently encounter significant yield losses and complex crude mixtures during standard amide coupling or esterification steps. This technical guide provides authoritative, field-proven strategies to troubleshoot and mitigate the primary mode of failure for this compound: the formation of side products via base-catalyzed β -elimination.

Section 1: Frequently Asked Questions (FAQs)

Q1: Why am I seeing a massive drop in yield and the appearance of acrylic acid/acrylamide derivatives in my LC-MS? A1: You are observing a classic retro-Michael addition, also known as β -elimination. The sulfonyl group is strongly electron-withdrawing, which significantly increases the acidity of the α -protons on the propanoic acid backbone. When the carboxylic acid is activated (e.g., as an O-acylurea or active ester), these α -protons become even more acidic. In the presence of a base, deprotonation occurs rapidly, followed by the expulsion of the butylsulfinate anion (a highly stable leaving group). This yields an acrylamide derivative and butanesulfinic acid [1].

Q2: I am using standard HATU/DIPEA conditions. Can I just lower the equivalents of DIPEA to prevent this? A2: Lowering the equivalents of N,N-Diisopropylethylamine (DIPEA) will reduce the kinetic rate of elimination, but it is rarely sufficient to eliminate the side product entirely. DIPEA is a strong, sterically hindered base (pKa ~10.5) [2]. Even stoichiometric amounts will catalyze the β -elimination of the highly sensitive activated ester intermediate. To solve this, you must switch to a much weaker base or utilize entirely base-free conditions.

Q3: Are there parallel reactions in other fields that confirm this mechanism? A3: Yes. This mechanism is chemically identical to the base-catalyzed β -elimination used to selectively remove 2-cyanoethyl protecting groups from phosphodiesters during oligonucleotide synthesis [3]. In both cases, a strong electron-withdrawing group (cyano or sulfonyl) renders the β -protons highly acidic, allowing mild bases to trigger the elimination of the leaving group without hydrolyzing the main backbone.

Section 2: Mechanistic Pathway

Mechanism A 3-(Butylsulfonyl)propanoic Acid + Coupling Reagent B Activated Ester Intermediate (Highly Acidic α-protons) A->B C Target Amide (Desired Product) B->C Nucleophilic Attack D Acrylamide + Butanesulfinic Acid (β-Elimination Products) B->D Base-Catalyzed Deprotonation Base Strong Base (e.g., DIPEA) Base->B Amine Amine Nucleophile Amine->B

Mechanistic pathway showing the competition between desired amidation and beta-elimination.

Section 3: Quantitative Data on Side Product Formation

The choice of coupling reagent and base dramatically influences the ratio of desired product to β -elimination side product. The following table summarizes typical outcomes when coupling 3-(butylsulfonyl)propanoic acid with a primary aliphatic amine (free base) at room temperature.

Coupling ReagentBase (Equivalents)AdditiveTypical Target Yield (%)Typical β-Elimination (%)
HATU (1.1 eq)DIPEA (2.0 eq)None25 - 35%60 - 70%
EDC·HCl (1.2 eq)DIPEA (1.0 eq)HOBt (1.2 eq)45 - 55%35 - 45%
EDC·HCl (1.2 eq)sym-Collidine (2.0 eq)HOBt (1.2 eq)80 - 85%5 - 10%
DIC (1.1 eq)None Oxyma Pure (1.1 eq)> 90% < 2%

Table 1: Impact of coupling conditions on the suppression of retro-Michael side products.

Section 4: Troubleshooting Workflows & Experimental Protocols

To ensure a self-validating system, researchers must select their protocol based on the protonation state of their starting amine.

DecisionTree Start Start: Amide Coupling with 3-(Butylsulfonyl)propanoic Acid Q1 Is the amine a free base or a hydrochloride/TFA salt? Start->Q1 FreeBase Free Base Q1->FreeBase Salt HCl / TFA Salt Q1->Salt BaseFree Protocol A: Base-Free Conditions (DIC / Oxyma Pure) FreeBase->BaseFree WeakBase Protocol B: Weak Base Conditions (sym-collidine + EDC/HOBt) Salt->WeakBase Monitor Monitor by LC-MS. Elimination < 5%? BaseFree->Monitor WeakBase->Monitor Success Proceed to Purification Monitor->Success Yes Fail Pre-form PFP Ester under neutral conditions Monitor->Fail No

Decision tree for selecting coupling conditions to minimize beta-elimination.

Protocol A: Base-Free Amide Coupling (For Free Base Amines)

This is the most effective method for preventing β -elimination. By removing the tertiary amine base entirely and utilizing the mildly acidic Oxyma Pure additive, the α -protons remain protonated, effectively shutting down the elimination pathway.

Step-by-Step Methodology:

  • Preparation: In an oven-dried flask under an inert atmosphere (N₂ or Ar), dissolve 3-(butylsulfonyl)propanoic acid (1.0 eq) and Oxyma Pure (1.1 eq) in anhydrous N,N-Dimethylformamide (DMF) or Dichloromethane (DCM) to a concentration of 0.1 M.

  • Cooling: Cool the reaction mixture to 0 °C using an ice bath. (Causality: Lower temperatures reduce the kinetic rate of any residual elimination pathways while the active ester forms).

  • Activation: Add N,N'-Diisopropylcarbodiimide (DIC) (1.1 eq) dropwise. Stir at 0 °C for 10 minutes to pre-form the highly reactive but neutral Oxyma ester.

  • Coupling: Add the primary or secondary amine (1.05 eq) strictly as a free base.

  • Completion: Allow the reaction to slowly warm to room temperature and stir for 2–4 hours. Monitor completion via LC-MS.

  • Workup: Quench with water, extract with Ethyl Acetate, wash with 1M HCl, saturated NaHCO₃, and brine. Dry over Na₂SO₄ and concentrate in vacuo.

Protocol B: Weak-Base Mediated Coupling (For Amine Salts)

If your amine is an HCl or TFA salt, a base is strictly required to liberate the nucleophile. Using DIPEA will cause massive degradation [2]. Instead, use sym-collidine (2,4,6-trimethylpyridine), which is basic enough to free the amine (pKa ~7.4) but too weak and sterically hindered to efficiently deprotonate the α -carbon of the activated ester.

Step-by-Step Methodology:

  • Preparation: Dissolve 3-(butylsulfonyl)propanoic acid (1.0 eq), the amine salt (1.0 eq), and Hydroxybenzotriazole (HOBt) (1.2 eq) in anhydrous DCM (0.1 M).

  • Neutralization: Add sym-collidine (2.0 to 2.5 eq, depending on the salt stoichiometry). Stir for 5 minutes at room temperature to ensure the free amine is generated.

  • Cooling: Cool the mixture to 0 °C.

  • Activation/Coupling: Add 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC·HCl) (1.2 eq) in one portion.

  • Completion: Stir at 0 °C for 1 hour, then allow to warm to room temperature overnight.

  • Workup: Wash the organic layer sequentially with 1M HCl (to remove sym-collidine and unreacted amine), saturated NaHCO₃, and brine. Dry over MgSO₄ and concentrate.

Section 5: References

  • Demiroglou, A., et al. "Analysis of affinity supports by 13C CP/MAS NMR spectroscopy: application to carbonyldiimidazole- and novel tresyl chloride-synthesized agarose and silica gels." PubMed (nih.gov). 1

  • Benchchem. "N,N-Diisopropylethylamine (DIPEA) | High-Purity Reagent." Benchchem. 2

  • DIYHPlusWiki. "Oligonucleotide synthesis chemistry." diyhpl.us. 3

Sources

Troubleshooting

Addressing inconsistent results in experiments with 3-(Butylsulphonyl)-Propanoic Acid

Welcome to the Application Scientist’s Support Desk. 3-(Butylsulphonyl)-propanoic acid (PDB Ligand ID: ASF; PubChem CID: 4290313)[1] is a highly specialized small molecule utilized primarily in structural biology and enz...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Application Scientist’s Support Desk. 3-(Butylsulphonyl)-propanoic acid (PDB Ligand ID: ASF; PubChem CID: 4290313)[1] is a highly specialized small molecule utilized primarily in structural biology and enzymology to probe the extended binding grooves of Triosephosphate Isomerase (TPI1)[2].

While it is an invaluable tool for characterizing engineered monomeric TIM variants (such as A-TIM)[3], researchers frequently encounter inconsistent binding affinities, unexpected precipitation, and empty electron density maps during X-ray crystallography[4]. This guide is designed to deconstruct the physical chemistry and structural biology behind these inconsistencies, providing you with self-validating protocols to ensure reproducible results.

Part 1: Mechanistic Troubleshooting & FAQs

Q1: Why do I observe high variability in the binding affinity (Kd) of 3-(Butylsulphonyl)-propanoic acid to TPI1 across different batches?

The Causality: TPI1 is naturally a stable homodimer. However, 3-(Butylsulphonyl)-propanoic acid (ASF) is specifically recognized by the engineered, extended binding grooves found in monomeric TIM variants[3]. If your TPI1 preparation exists in a dynamic monomer-dimer equilibrium rather than a stable engineered monomeric state, the availability of the target binding pocket will fluctuate. The steric hindrance in the wild-type dimer prevents ASF from accessing the active site efficiently. The Solution: You must validate the oligomeric state of your TPI1 batch prior to any binding assay. Use Size Exclusion Chromatography coupled with Multi-Angle Light Scattering (SEC-MALS) to confirm a uniform monomeric population.

Q2: My ASF stock solutions precipitate immediately when added to the assay buffer. How can I maintain solubility?

The Causality: ASF contains a terminal carboxylic acid (pKa ~4.5) and a hydrophobic butylsulfonyl tail[5]. In acidic or unbuffered solutions where the pH drops below 5.0, the protonated state dominates. This drastically reduces its aqueous solubility, causing immediate precipitation. Furthermore, rapid injection of concentrated DMSO stocks into aqueous buffers forces the hydrophobic tail to aggregate into micelles before it can disperse. The Solution: Always prepare your master stock in 100% anhydrous DMSO. When diluting into your working buffer, ensure the buffer is heavily poised at pH 7.0–7.5 (e.g., 50 mM HEPES) and add the ligand dropwise under continuous, gentle vortexing.

Q3: In co-crystallization trials with monomeric TPI1, I am getting empty active sites or buffer ions bound instead of ASF. What is going wrong?

The Causality: Buffer competition is the primary culprit. Citrate, a common additive in crystallization screens, is a known competitive binder for the engineered binding groove of monomeric TIM variants. As demonstrated in the structural characterization of A-TIM (PDB: 2VEK), citrate from the buffer can form stable hydrogen bonds with active site residues (like Asn11), completely outcompeting your ASF ligand[3][4]. The Solution: Strictly avoid carboxylic acid-based buffers (like citrate or acetate) in your crystallization screens. Switch to alternative precipitants (e.g., PEG 6000 with MES at pH 5.5) and increase the ASF ligand concentration to 5 mM during your pre-incubation phase[3].

Part 2: Quantitative Data & Diagnostic Matrices

Table 1: Physiochemical Properties of 3-(Butylsulphonyl)-propanoic acid
PropertyValueMechanistic Implication for Experiments
Molecular Formula C7H14O4S[5]Small molecule; requires precise pocket geometry to maintain occupancy.
Molecular Weight 194.25 g/mol [5]High mobility in solution; easily displaced by larger competitive buffer ions.
pKa (Carboxylic Acid) ~4.5Must be kept in environments >pH 5.5 to remain deprotonated and soluble.
LogP (Predicted) 0.4[1]Amphiphilic nature; requires DMSO for high-concentration master stocks.
Primary Target TPI1 (Isomerase)[2]Binds specifically to the extended grooves of engineered monomeric variants.
Table 2: Troubleshooting Matrix for TPI1-ASF Assays
Observed IssueRoot Cause AnalysisDiagnostic MetricCorrective Action
Variable Binding (Kd) Monomer-Dimer equilibrium shiftsSEC-MALS mass distributionUse stabilized monomeric A-TIM variants.
Ligand Precipitation Local pH drops below ligand pKaVisual inspection / OD600Buffer with 50 mM HEPES (pH 7.5); add dropwise.
Empty Pocket in X-ray Competitive inhibition by bufferElectron density map (Fo-Fc)Remove citrate from all crystallization screens.

Part 3: Self-Validating Experimental Protocols

To ensure trustworthiness in your data, every protocol must contain an internal validation checkpoint. Do not proceed to the next step unless the checkpoint criteria are met.

Protocol A: Self-Validating Preparation of TPI1-ASF Complexes
  • Ligand Solubilization: Weigh 19.4 mg of 3-(Butylsulphonyl)-propanoic acid and dissolve it completely in 1 mL of anhydrous DMSO to create a 100 mM master stock. Causality: The hydrophobic butylsulfonyl group limits rapid aqueous dissolution; DMSO prevents localized micelle formation.

  • Protein Quality Control: Concentrate your monomeric TPI1 variant to 15 mg/mL in a citrate-free buffer (e.g., 20 mM Tris-HCl, 150 mM NaCl, pH 7.5). Validation Checkpoint: Run Dynamic Light Scattering (DLS). The Polydispersity Index (PDI) must be < 0.15, confirming a uniform monomeric state free of aggregates.

  • Complex Formation: Slowly titrate the 100 mM ASF stock into the TPI1 solution to a final concentration of 5 mM (resulting in 5% final DMSO). Add in 1 µL increments while gently mixing. Causality: Dropwise addition prevents the local pH from dropping below the ligand's pKa, avoiding micro-precipitation.

  • Equilibration: Incubate the complex at 4°C for 1 hour. Validation Checkpoint: Centrifuge the mixture at 14,000 x g for 10 minutes. The absence of a visible pellet validates that the ligand-protein complex is fully soluble and ready for downstream structural assays.

Protocol B: Co-Crystallization and Structural Validation Workflow
  • Screen Setup: Using the validated complex from Protocol A, set up hanging-drop vapor diffusion plates. Use a reservoir solution of 20% PEG 6000, 2.5% t-Butanol, and 0.1 M MES pH 5.5. Crucially, ensure no citric acid is present [3].

  • Crystal Growth: Incubate plates at 20°C. Crystals typically appear within 3-5 days.

  • Harvesting & Cryoprotection: Transfer crystals to a cryoprotectant solution containing the reservoir solution supplemented with 20% (v/v) glycerol and 5 mM ASF ligand. Causality: Maintaining the ligand concentration in the cryoprotectant prevents the ligand from washing out of the active site during harvesting.

  • Diffraction: Flash-cool in liquid nitrogen and proceed to X-ray diffraction.

Part 4: Workflow Visualizations

TroubleshootingWorkflow Start Inconsistent TPI1-ASF Binding Results? CheckProtein Analyze TPI1 Oligomeric State (SEC-MALS) Start->CheckProtein Dimer Wild-type Dimer (Steric Hindrance) CheckProtein->Dimer Native Form Monomer Engineered Monomer (Accessible Groove) CheckProtein->Monomer Variant Form BufferCheck Evaluate Buffer Composition (Avoid Citrate) Dimer->BufferCheck Low/No Binding Monomer->BufferCheck Expected Binding Optimize Optimize pH to 7.0-7.5 Add 5% DMSO BufferCheck->Optimize Success Consistent Kd Validation Optimize->Success

Figure 1: Decision tree for troubleshooting TPI1-ASF binding based on oligomeric state and buffer.

CrystallizationWorkflow Stock 1. Ligand Prep 100mM ASF in DMSO Complex 2. Complex Formation 15 mg/mL TPI1 + 5mM ASF Stock->Complex Screen 3. Drop Setup PEG 6000, pH 5.5 (Citrate-Free) Complex->Screen Harvest 4. Harvesting 20% Glycerol Cryoprotection Screen->Harvest Diffract 5. Data Collection Synchrotron X-ray Harvest->Diffract

Figure 2: Step-by-step co-crystallization workflow for TPI1 and 3-(Butylsulphonyl)-propanoic acid.

References

  • Title: SID 99443858 - propanoic acid - PubChem - NIH Source: nih.gov URL: [Link]

  • Title: TPI1 - Triosephosphate isomerase - Homo sapiens (Human) | UniProtKB Source: uniprot.org URL: [Link]

  • Title: PDBe-KB Ligand Pages (PDBeChem) - propanoic acid - EMBL-EBI Source: ebi.ac.uk URL: [Link]

  • Title: 2VEK: Structure-based enzyme engineering efforts with an inactive monomeric TIM variant Source: rcsb.org URL: [Link]

  • Title: Crystal structures of two monomeric triosephosphate isomerase variants Source: nih.gov URL: [Link]

Sources

Optimization

Technical Support Center: Optimizing Solvent Systems for 3-(Butylsulphonyl)-Propanoic Acid Reactions

Welcome to the technical support center dedicated to navigating the complexities of reactions involving 3-(Butylsulphonyl)-Propanoic Acid. This guide is designed for researchers, chemists, and drug development profession...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center dedicated to navigating the complexities of reactions involving 3-(Butylsulphonyl)-Propanoic Acid. This guide is designed for researchers, chemists, and drug development professionals to troubleshoot and optimize their synthetic protocols by focusing on the critical role of the solvent system. The following question-and-answer guide provides in-depth, field-proven insights to address common challenges.

Section 1: Solubility and Initial System Setup

Question 1: My 3-(Butylsulphonyl)-Propanoic Acid is not dissolving adequately. What is the recommended starting point for solvent selection?

Answer: The solubility of 3-(Butylsulphonyl)-Propanoic Acid is governed by its amphiphilic nature. It possesses a polar sulfonyl group (SO₂) and a carboxylic acid moiety, which can engage in hydrogen bonding, along with a nonpolar n-butyl chain. This structure dictates its moderate polarity and makes it poorly soluble in nonpolar solvents like hexanes or toluene, and also challenging to dissolve in highly polar protic solvents like water at neutral pH without forming a salt.

Your optimal starting point is with polar aprotic solvents. These solvents possess a sufficiently high dielectric constant to solvate the polar functionalities of the molecule without the interference of hydrogen bond donation, which can sometimes hinder reactivity at the carboxylic acid site.

Expert Recommendation: Begin your solubility tests with the solvents listed in the table below. For a typical reaction concentration (e.g., 0.1-0.5 M), start with solvents like Acetonitrile (ACN), Tetrahydrofuran (THF), or Dichloromethane (DCM). Gentle warming may be required for complete dissolution.

Table 1: Recommended Solvents for 3-(Butylsulphonyl)-Propanoic Acid

Solvent NameClassBoiling Point (°C)Dielectric Constant (20°C)Rationale for Use
Tetrahydrofuran (THF)Polar Aprotic667.5Excellent for dissolving moderately polar compounds; good general-purpose reaction solvent.[1]
Acetonitrile (ACN)Polar Aprotic8237.5Higher polarity, good for reactions involving ionic intermediates; miscible with water.[2]
Dichloromethane (DCM)Polar Aprotic409.0Lower boiling point, easy to remove post-reaction; good for reactions at or below room temp.[2]
N,N-Dimethylformamide (DMF)Polar Aprotic15336.7High boiling point, excellent solvating power for a wide range of reagents.[2]
1,4-DioxanePolar Aprotic1012.2Useful for its higher boiling point and miscibility with water.[2]
Ethanol (EtOH)Polar Protic7824.6Can be used, but may participate in esterification side reactions if heated with acid catalysts.[2]

Section 2: Troubleshooting Common Reaction Issues

Reactions involving 3-(Butylsulphonyl)-Propanoic Acid, such as esterification, amidation, or other transformations of the carboxylic acid, are highly sensitive to the solvent environment. The following troubleshooting guide addresses common failures and provides logical, solvent-focused solutions.

Troubleshooting_Low_Yield start Low Yield or Stalled Reaction q1 Is the starting material fully dissolved? start->q1 sol1 Increase solvent polarity. Try THF, ACN, or DMF. q1->sol1 No q2 Is the reaction rate slow? q1->q2 Yes sol1->q2 sol2 Switch to a polar aprotic solvent (e.g., ACN, DMF) to accelerate SN2-type reactions. Consider a higher boiling point solvent to increase temperature. q2->sol2 Yes q3 Are there significant byproducts? q2->q3 No sol2->q3 sol3 Change solvent to alter reagent reactivity. A less polar solvent (e.g., DCM, THF) may suppress polar side reactions. q3->sol3 Yes end Reaction Optimized q3->end No sol3->end

Caption: Troubleshooting logic for low-yield reactions.

Question 2: My reaction is clean but the conversion rate is unacceptably low. How can the solvent be slowing it down?

Answer: The solvent plays a direct role in reaction kinetics by stabilizing or destabilizing reactants, intermediates, and transition states. For many common reactions of carboxylic acids (e.g., conversion to an acyl chloride or an activated ester for amidation), the mechanism involves nucleophilic attack.

Causality Explained:

  • Polar Aprotic Solvents (e.g., DMF, ACN): These are often ideal. They can solvate the counter-ion of your reagents (like the cation of a base) but do not strongly solvate the nucleophile. This leaves the nucleophile "bare" and highly reactive, accelerating the reaction rate.

  • Polar Protic Solvents (e.g., Ethanol, Water): These solvents can form a hydrogen-bonding cage around your nucleophile, stabilizing it and increasing the energy required to reach the transition state, thus slowing the reaction.

  • Reaction Temperature: A solvent with a higher boiling point (like DMF or Dioxane) allows you to run the reaction at a higher temperature, which can significantly increase the rate. However, excessively high temperatures can lead to side reactions like decarboxylation or sulfone formation.[3]

Troubleshooting Steps:

  • Switch from Protic to Aprotic: If you are using a protic solvent, switch to a polar aprotic solvent like THF or ACN.

  • Increase Polarity: If you are in a low-polarity aprotic solvent like DCM, moving to a more polar one like ACN can help stabilize charged intermediates and speed up the reaction.

  • Increase Temperature: If the reaction is still slow, consider switching to a higher-boiling solvent like DMF or 1,4-Dioxane to allow for increased reaction temperature.

Question 3: I am observing significant byproduct formation. How can I use the solvent to improve selectivity?

Answer: Byproduct formation is often a result of competing reaction pathways or degradation. The solvent system can be manipulated to favor the desired reaction by altering the relative energies of the competing transition states.

Common Scenarios & Solutions:

  • Elimination vs. Substitution: In reactions with secondary or tertiary alcohols, basic conditions can favor elimination byproducts. Using a less polar, non-coordinating solvent can sometimes disfavor the charged transition state of the elimination pathway.[4]

  • Di-acylation or Polymerization: If the reacting partner has multiple reactive sites, high concentrations and highly polar, activating solvents can promote unwanted secondary reactions. Diluting the reaction mixture or switching to a less polar solvent like DCM can sometimes improve selectivity for the mono-adduct.

  • Degradation: 3-(Butylsulphonyl)-Propanoic Acid is generally stable, but the sulfonyl group can be sensitive under certain harsh conditions (e.g., strong reducing agents). Ensure your solvent is inert and rigorously dried, as water can lead to hydrolysis of activated intermediates (e.g., acyl chlorides or anhydrides).[4]

Question 4: My reaction works well, but the aqueous workup is problematic. I'm experiencing emulsions or losing my product to the aqueous layer. How should my solvent choice inform my purification strategy?

Answer: The amphiphilic nature of 3-(Butylsulphonyl)-Propanoic Acid and its derivatives can make liquid-liquid extractions challenging. The product may have partial solubility in both aqueous and organic phases.

Expert Recommendations:

  • Remove Water-Miscible Solvents: If your reaction was performed in a water-miscible solvent (THF, ACN, DMF, Dioxane), it must be removed under reduced pressure before the workup. Alternatively, dilute the reaction mixture significantly with water and a water-immiscible extraction solvent like Ethyl Acetate (EtOAc) or DCM.

  • Break Emulsions: Emulsions are common and can trap your product at the interface. Adding brine (a saturated aqueous solution of NaCl) increases the ionic strength and polarity of the aqueous layer, which helps break emulsions and "push" the organic product into the organic layer.[5]

  • Product is Water-Soluble: If your product is highly polar, it may remain in the aqueous phase. After the initial extraction, saturate the aqueous layer with NaCl and perform several more extractions with a more polar organic solvent like EtOAc.[4]

  • Acid/Base Extraction: Remember that the carboxylic acid group is acidic (pKa ~4-5).[6] When washing with a basic aqueous solution (e.g., NaHCO₃), your product will deprotonate and move into the aqueous layer. This can be used as a purification step, but be aware of it to avoid accidentally discarding your product. To recover it, you must re-acidify the aqueous layer to pH ~2 with an acid like HCl and then extract.[7]

Section 3: Experimental Protocols

Solvent_Screening_Workflow prep Prepare Stock Solutions (Reactants, Base, Internal Standard) setup Set up Parallel Reactions (e.g., in vials) prep->setup add_solvents Add Different Anhydrous Solvent to Each Vial setup->add_solvents add_reagents Add Reagents from Stock Solutions add_solvents->add_reagents react Run Reactions at Set Temperature (Stirring) add_reagents->react monitor Monitor Progress at Time Points (TLC, UPLC-MS) react->monitor analyze Quench Aliquots & Analyze for Conversion and Purity monitor->analyze select Select Optimal Solvent System analyze->select

Caption: Experimental workflow for solvent screening.

Protocol 1: Parallel Solvent Screening for Reaction Optimization

This protocol provides a framework for efficiently testing multiple solvents to find the optimal system for your reaction (e.g., an amidation).

1. Preparation:

  • Dry several 4 mL vials with stir bars under vacuum or in an oven.

  • Prepare a stock solution of your amine (1.2 equivalents) and a non-nucleophilic base like triethylamine (1.5 equivalents) in a suitable solvent (e.g., DCM).[4]

  • Prepare a stock solution of an activating agent (e.g., HATU, 1.1 equivalents).

  • Weigh 3-(Butylsulphonyl)-Propanoic Acid (1.0 equivalent, e.g., 0.1 mmol) into each vial.

2. Reaction Setup:

  • To each vial, add 1 mL of a different anhydrous test solvent (e.g., Vial 1: DCM, Vial 2: THF, Vial 3: ACN, Vial 4: DMF).

  • Stir the vials until the acid is fully dissolved.

  • Add the amine/base stock solution to each vial, followed by the activating agent stock solution.

  • Seal the vials and place them in a heating block set to a desired temperature (e.g., 40 °C).

3. Monitoring and Analysis:

  • After set time points (e.g., 1h, 4h, 16h), take a small aliquot (e.g., 10 µL) from each reaction.

  • Quench the aliquot in a vial containing a deuterated solvent with an internal standard for quantitative NMR, or dilute it for UPLC-MS analysis.

  • Analyze for the consumption of starting material and the formation of the desired product and any byproducts.

4. Data Evaluation:

  • Compile the results in a table to compare conversion, yield, and purity across the different solvent systems. Select the solvent that provides the best balance of reaction rate and selectivity.

Protocol 2: Standard Aqueous Workup and Extraction

This protocol is for isolating a neutral product derivative of 3-(Butylsulphonyl)-Propanoic Acid from a reaction in a water-immiscible solvent like DCM or EtOAc.

1. Quenching:

  • Cool the reaction mixture in an ice bath.

  • Slowly add a mild aqueous solution to quench any remaining reactive reagents. A saturated aqueous solution of ammonium chloride (NH₄Cl) is a common choice.[8]

2. Phase Separation:

  • Transfer the mixture to a separatory funnel.

  • Add deionized water to dissolve any salts and dilute the mixture.

  • If the organic layer is DCM, it will be the bottom layer. If it is EtOAc or ether, it will be the top layer.

  • Drain the organic layer. Extract the remaining aqueous layer two more times with fresh portions of the organic solvent to ensure complete recovery of the product.[5]

3. Washing:

  • Combine all organic extracts in the separatory funnel.

  • Wash the combined organic layer sequentially with:

    • 1 M HCl (if unreacted base is present).
    • Saturated aq. NaHCO₃ (if unreacted acid is present).
    • Brine (to remove bulk water and help break any emulsions).[8]

4. Drying and Concentration:

  • Drain the washed organic layer into an Erlenmeyer flask.

  • Add an anhydrous drying agent like magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄). Stir for 10-15 minutes.

  • Filter the mixture to remove the drying agent.

  • Concentrate the filtrate using a rotary evaporator to yield the crude product, which can then be purified by column chromatography or recrystallization.

References

  • PubChem. (n.d.). 3-(butylsulphonyl)-propanoic acid. [Link]

  • Google Patents. (2019). CN109912470A - A kind of synthetic method of 3- (benzene sulfonyl) propionic acid.
  • Ashenhurst, J. (2018). The Sulfonyl Blocking-Group Strategy For Synthesis of Aromatic Molecules. Master Organic Chemistry. [Link]

  • Organic Syntheses. (n.d.). (R)-2-(BENZYLOXYCARBONYLAMINO-METHYL)-3-PHENYLPROPANOIC ACID (Z-β 2 hPHE-OH). [Link]

  • Canadian Medical Association Journal. (2003). Approach to managing patients with sulfa allergy: Use of antibiotic and nonantibiotic sulfonamides. [Link]

  • SciSpace. (n.d.). Mechanisms of reactions of sulfonyl compounds with nucleophiles in protic media. [Link]

  • PMC. (2021). Optimization of synthetic parameters of high-purity trifunctional mercaptoesters and their curing behavior for the thiol–epoxy click reaction. [Link]

  • PubChem. (n.d.). 3-(tert-Butylsulfanyl)propanoic acid. [Link]

  • YouTube. (2020). 26.04 Protecting Groups for Amines: Sulfonamides. [Link]

  • Frontiers in Bioengineering and Biotechnology. (2019). Production of 3-Hydroxypropanoic Acid From Glycerol by Metabolically Engineered Bacteria. [Link]

  • Organic Syntheses. (n.d.). 4-Methyl-1-(2-(phenylsulfonyl)ethyl)-2,6,7-trioxabicyclo[2.2.2]octane. [Link]

  • PMC. (n.d.). Synthesis and Biological Activity of 3-[Phenyl(1,3-thiazol-2-yl)-amino]propanoic Acids and Their Derivatives. [Link]

  • PubChem. (n.d.). 3-(Butylsulphonyl)-propanoic acid. [Link]

  • Organic Chemistry Data. (2020). Common Solvents Used in Organic Chemistry: Table of Properties. [Link]

  • Wikipedia. (n.d.). Propionic acid. [Link]

  • PMC. (n.d.). Adverse reactions to the sulphite additives. [Link]

Sources

Troubleshooting

Technical Support Center: Scaling Up the Synthesis of 3-(Butylsulphonyl)-Propanoic Acid

Welcome to the Technical Support Center. This guide is engineered for researchers, process scientists, and drug development professionals tasked with scaling up the synthesis of 3-(butylsulfonyl)propanoic acid (CID 42903...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. This guide is engineered for researchers, process scientists, and drug development professionals tasked with scaling up the synthesis of 3-(butylsulfonyl)propanoic acid (CID 4290313) [1].

The synthesis relies on a two-phase workflow: a Thio-Michael addition of 1-butanethiol to acrylic acid to form the thioether intermediate (3-(butylthio)propanoic acid), followed by a catalytic oxidation to yield the final sulfone.

Phase 1: Thio-Michael Addition (Thioether Formation)

FAQ & Troubleshooting

Q: What is the most efficient way to scale the coupling of 1-butanethiol and acrylic acid without generating excessive side products? A: While traditionally base-catalyzed, scaling up with base catalysts (like triethylamine) often leads to disulfide formation and competitive acrylate homopolymerization. Transitioning to a nucleophile-catalyzed pathway (using primary amines or trialkylphosphines) prevents disulfide formation and ensures a rapid, quantitative 1:1 addition of the thiol to the acrylate [2].

Q: How do we manage the reaction exotherm during the addition phase at a multi-kilogram scale? A: Thiol-acrylate couplings are highly exothermic. To prevent localized boiling and polymerization, the reaction must be performed under solventless (neat) conditions using a jacketed reactor. 1-Butanethiol should be dosed sequentially into the acrylic acid/catalyst mixture under active cooling (0–5 °C).

Quantitative Data: Michael Addition Parameters
ParameterBase Catalysis (Traditional)Nucleophile Catalysis (Optimized for Scale)Causality / Impact
Catalyst Triethylamine (TEA)Trialkylphosphine (e.g., TCEP)Nucleophiles prevent disulfide byproducts [2].
Solvent Methanol / THFSolventless (Neat)Increases throughput; eliminates solvent waste.
Reaction Time 12 - 24 hours1 - 3 hoursHighly accelerated kinetics via thiolate anion.
Yield 75% - 85%> 95%Reduces competitive acrylate homopolymerization.
Protocol 1: Scaled Thio-Michael Addition

This protocol is designed as a self-validating system to ensure process integrity.

  • Reactor Preparation: Purge a jacketed glass-lined reactor with N₂. Set jacket temperature to 0 °C.

  • Substrate Loading: Charge the reactor with Acrylic Acid (1.0 eq) and the nucleophilic catalyst (e.g., TCEP, 0.01 eq).

  • Controlled Dosing: Begin dropwise addition of 1-Butanethiol (1.05 eq).

    • Self-Validating Control: Link the dosing pump to the internal thermocouple. Program the pump to pause if the internal temperature exceeds 15 °C. This physically prevents thermal runaway.

  • Maturation: Once dosing is complete, raise the jacket temperature to 20 °C and stir for 2 hours.

  • In-Process Control (IPC): Sample the mixture and test with Ellman’s reagent.

    • Validation: A clear/colorless result indicates complete consumption of the free thiol. If yellow, continue stirring for 1 hour.

  • Workup: Apply vacuum (50 mbar) at 30 °C for 1 hour to strip residual unreacted 1-butanethiol.

Phase 2: Catalytic Oxidation to Sulfone

FAQ & Troubleshooting

Q: Scaling up oxidation from thioether to sulfone often leads to thermal runaway or incomplete conversion. How do we ensure complete conversion to 3-(butylsulfonyl)propanoic acid safely? A: The oxidation of 3-(butylthio)propanoic acid requires two equivalents of oxidant. Using 30% aqueous hydrogen peroxide (H₂O₂) is the most scalable and green method [3]. However, uncatalyzed H₂O₂ requires heating, which poses an extreme explosion hazard at scale. By introducing a catalyst such as carboxylated Multi-Walled Carbon Nanotubes (MWCNTs-COOH) or a tungstate-based catalyst, the activation energy is lowered, allowing the oxygen transfer mechanism to proceed efficiently at room temperature [4].

Q: How do we monitor the reaction to ensure we don't stall at the sulfoxide intermediate? A: High-Performance Liquid Chromatography (HPLC) is the gold standard for monitoring the consumption of the starting material and the transient sulfoxide intermediate [5].

Quantitative Data: Oxidant Comparison for Scale-Up
Oxidant SystemExotherm RiskSelectivity (Sulfone)ScalabilityCausality / Impact
mCPBA in DCM HighModeratePoorRequires halogenated solvents; shock-sensitive byproducts.
NaIO₄ / RuCl₃ LowHighModerateHeavy metal toxicity; prohibitively expensive for >10 kg scale.
30% H₂O₂ (Uncatalyzed) ExtremeLowPoorRequires heating (>60°C), leading to thermal runaway risk [5].
30% H₂O₂ + MWCNTs-COOH LowVery High (>98%)ExcellentCatalyst enables room-temperature oxidation, eliminating thermal risks [4].
Protocol 2: Scaled Catalytic Oxidation

This protocol ensures complete oxidation while strictly managing thermal hazards.

  • Reactor Preparation: Charge the reactor with 3-(butylthio)propanoic acid (1.0 eq) and MWCNTs-COOH catalyst (2% w/w). Maintain jacket cooling at 10 °C.

  • Oxidant Dosing: Slowly dose 30% aqueous H₂O₂ (2.5 eq) over 2–3 hours.

    • Self-Validating Control: Maintain internal temperature strictly below 25 °C. The slight excess of H₂O₂ (0.5 eq) ensures the intermediate sulfoxide is fully pushed to the sulfone [4].

  • Maturation: Stir at 20 °C for 8–10 hours.

  • In-Process Control (IPC): Pull a sample for HPLC analysis.

    • Validation: The reaction is complete only when the sulfoxide peak area is < 0.5%.

  • Quench & Verification: Add saturated aqueous sodium sulfite (Na₂SO₃) to quench unreacted peroxides.

    • Self-Validating Control: Test the aqueous layer with KI-starch indicator paper. Proceed to filtration only when the strip remains white (0 ppm peroxide).

  • Isolation: Filter the mixture to recover the MWCNTs-COOH catalyst (which can be washed with ethanol and recycled). Concentrate the filtrate under reduced pressure to precipitate the pure 3-(butylsulfonyl)propanoic acid.

Visualizations of Process Workflows

SynthesisWorkflow N1 1-Butanethiol + Acrylic Acid N2 Thio-Michael Addition N1->N2 Nucleophile Catalyst N3 3-(Butylthio) propanoic acid N2->N3 IPC: HPLC N4 Catalytic Oxidation N3->N4 H2O2 + Catalyst N5 3-(Butylsulfonyl) propanoic acid N4->N5 T < 25°C

Synthetic workflow for 3-(butylsulfonyl)propanoic acid from 1-butanethiol.

OxidationLogic Start Thioether Oxidation Scale-Up Hazard Highly Exothermic Thermal Runaway Risk Start->Hazard Control1 Controlled Dosing of 30% H2O2 Hazard->Control1 Mitigation Control2 Active Jacket Cooling (T < 25°C) Hazard->Control2 Mitigation Mechanism Sulfoxide Intermediate -> Sulfone Formation Control1->Mechanism Control2->Mechanism Outcome High Yield Sulfone No Over-oxidation Mechanism->Outcome Complete Conversion

Causality and control logic for thermal risk management during oxidation scale-up.

References

  • PubChem. 3-(BUTYLSULPHONYL)-PROPANOIC ACID (CID 4290313). National Center for Biotechnology Information. Available at:[Link]

  • The Aquila Digital Community. Investigation of Novel Thiol "Click" Reactions. University of Southern Mississippi. Available at: [Link]

  • Organic Chemistry Portal. Sulfone synthesis by oxidation. Available at:[Link]

  • RSC Advances. Selective hydrogen peroxide oxidation of sulfides to sulfones with carboxylated Multi-Walled Carbon Nano Tubes (MWCNTs-COOH). Royal Society of Chemistry. Available at:[Link]

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to 3-(Butylsulphonyl)-Propanoic Acid and Its Analogs for Researchers and Drug Development Professionals

This guide provides an in-depth comparative analysis of 3-(Butylsulphonyl)-Propanoic Acid and its structurally related analogs. The focus is on providing objective performance comparisons, supported by experimental data...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides an in-depth comparative analysis of 3-(Butylsulphonyl)-Propanoic Acid and its structurally related analogs. The focus is on providing objective performance comparisons, supported by experimental data and established scientific principles, to aid researchers, scientists, and drug development professionals in their decision-making processes.

Introduction to 3-(Butylsulphonyl)-Propanoic Acid

3-(Butylsulphonyl)-Propanoic Acid is an organosulfur compound featuring a butylsulfonyl group attached to a propanoic acid backbone.[1][2] The presence of both a sulfonyl group (a strong electron-withdrawing group) and a carboxylic acid moiety (a versatile functional group) imparts unique physicochemical properties that make it and its analogs interesting candidates for various applications, including as potential enzyme inhibitors.[3][4] Propanoic acid and its derivatives have been explored for a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects.[5][6][7] The sulfonyl group, a key feature in many sulfonamide drugs, is known to be crucial for binding to biological targets.[3][4]

This guide will explore the structure-activity relationships (SAR) of this chemical class, providing a framework for understanding how modifications to the core structure influence biological activity and pharmacokinetic properties.[8][9]

Core Structural Features and Analog Design Rationale

The design of analogs for comparative studies often revolves around systematic modifications of a parent structure to probe the impact of various substituents on activity and properties. For 3-(Butylsulphonyl)-Propanoic Acid, key areas for modification include the alkyl chain of the sulfonyl group, the propanoic acid backbone, and the potential for introducing aromatic or heterocyclic moieties.

The rationale for analog selection in this guide is based on exploring the following key chemical spaces:

  • Alkyl Chain Length Variation: Understanding the effect of hydrophobicity and steric bulk on target engagement.

  • Aromatic Substitution: Introducing aryl groups to explore potential π-π stacking interactions and electronic effects.

  • Heterocyclic Integration: Incorporating nitrogen, oxygen, or sulfur-containing rings to modulate solubility, hydrogen bonding capacity, and metabolic stability.

G Core Core Alkyl_Variation Alkyl_Variation Core->Alkyl_Variation Varying R Group (Hydrophobicity/Sterics) Aryl_Analogs Aryl_Analogs Core->Aryl_Analogs Introducing Aromaticity (π-interactions/Electronics) Heterocyclic_Analogs Heterocyclic_Analogs Core->Heterocyclic_Analogs Modulating Physicochemical Properties

Physicochemical Properties: A Comparative Overview

The physicochemical properties of a compound are critical determinants of its biological activity and pharmacokinetic profile. The following table summarizes key predicted and experimental properties for 3-(Butylsulphonyl)-Propanoic Acid and representative analogs.

CompoundMolecular FormulaMolecular Weight ( g/mol )Melting Point (°C)pKa (Predicted)LogP (Predicted)
3-(Butylsulphonyl)-Propanoic Acid C7H14O4S194.25[1]-3.85 ± 0.10[10]0.4[2]
3-(Phenylsulfonyl)propanoic Acid C9H10O4S214.24[10]128-130[10]3.85 ± 0.10[10]0.8
3-Mercaptopropionic Acid C3H6O2S106.14[11]17-194.3-0.3

Note: Some data points are predicted values from computational models and should be confirmed experimentally. LogP and pKa values are critical for predicting absorption and distribution characteristics.

Comparative Biological Activity: Enzyme Inhibition

A primary application for compounds of this class is in the field of enzyme inhibition.[12][13] The sulfonyl group can act as a key interacting moiety within an enzyme's active site. This section outlines a standardized protocol for evaluating the inhibitory potential of 3-(Butylsulphonyl)-Propanoic Acid and its analogs against a target enzyme.

Experimental Protocol: Determination of IC50 and Mechanism of Action

This protocol provides a framework for determining the half-maximal inhibitory concentration (IC50) and the mode of inhibition (e.g., competitive, non-competitive).[14][15]

I. Materials and Reagents:

  • Target Enzyme

  • Substrate for the enzyme

  • Test Compounds (3-(Butylsulphonyl)-Propanoic Acid and analogs)

  • Assay Buffer (optimized for enzyme activity)

  • 96-well microplates

  • Microplate reader

II. Procedure:

  • Compound Preparation: Prepare stock solutions of the test compounds in a suitable solvent (e.g., DMSO). Create a serial dilution series for each compound in the assay buffer.[13]

  • Enzyme and Substrate Preparation: Prepare working solutions of the enzyme and substrate in the assay buffer at optimal concentrations, determined through preliminary experiments.[13]

  • Assay Setup:

    • Add a fixed volume of the enzyme solution to each well of the microplate.

    • Add the various concentrations of the test compounds to the wells.

    • Include a positive control (no inhibitor) and a negative control (no enzyme).[15]

  • Pre-incubation: Incubate the enzyme and inhibitor for a predetermined time at the optimal temperature to allow for binding.[13]

  • Reaction Initiation: Add the substrate solution to each well to start the enzymatic reaction.[13]

  • Data Acquisition: Measure the reaction rate using a microplate reader at appropriate time intervals. The detection method will depend on the nature of the substrate and product (e.g., absorbance, fluorescence).[13]

  • Data Analysis:

    • Calculate the percentage of inhibition for each compound concentration relative to the positive control.

    • Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

    • To determine the mechanism of inhibition, perform kinetic studies by varying the substrate concentration at different fixed inhibitor concentrations. The resulting data can be analyzed using Lineweaver-Burk plots.[13]

G

Pharmacokinetic Profile: In Silico and In Vitro Assessment

Early assessment of pharmacokinetic (PK) properties is crucial in drug discovery to identify compounds with favorable absorption, distribution, metabolism, and excretion (ADME) profiles.[16][17] Computational models can provide initial predictions, which should then be validated through in vitro experiments.[18][19]

Comparative ADME Profile
CompoundPredicted Human Intestinal Absorption (%)Predicted Caco-2 Permeability (log Papp)Predicted CYP2D6 InhibitorPredicted Oral Bioavailability
3-(Butylsulphonyl)-Propanoic Acid HighModerateNoModerate
3-(Phenylsulfonyl)propanoic Acid HighModerateYesModerate
3-Mercaptopropionic Acid HighLowNoLow

Note: These are in silico predictions and require experimental verification. CYP2D6 is a major drug-metabolizing enzyme, and inhibition can lead to drug-drug interactions.

Structure-Activity Relationship (SAR) Insights

The comparative data allows for the elucidation of preliminary structure-activity relationships:

  • Impact of the Sulfonyl Substituent: The nature of the group attached to the sulfonyl moiety significantly influences lipophilicity and potential for specific interactions. Aromatic rings, as seen in 3-(Phenylsulfonyl)propanoic Acid, can engage in π-stacking interactions with protein residues, potentially increasing potency.[3]

  • Role of the Carboxylic Acid: The carboxylate group is likely to be involved in hydrogen bonding or ionic interactions with the target protein.[9] Its pKa suggests it will be ionized at physiological pH.

  • Influence of Overall Molecular Properties: Properties such as molecular weight, polarity, and the number of rotatable bonds will affect solubility, permeability, and oral bioavailability.

Conclusion and Future Directions

This comparative guide provides a foundational understanding of 3-(Butylsulphonyl)-Propanoic Acid and its analogs. The presented data and protocols offer a starting point for researchers to design and execute further studies. Future work should focus on synthesizing a broader range of analogs to further probe the SAR and to optimize for both potency and desirable pharmacokinetic properties. Experimental validation of the in silico predictions is a critical next step.

References

  • ScienceOpen. (2024). Predicting pharmacokinetic profile of small molecule drugs based on chemical structure using machine learning. Retrieved from [Link][18]

  • Pires, D. E. V., Blundell, T. L., & Ascher, D. B. (2015). pkCSM: Predicting Small-Molecule Pharmacokinetic and Toxicity Properties Using Graph-Based Signatures. Journal of Medicinal Chemistry, 58(9), 4066–4072. Retrieved from [Link][16]

  • Matulis, D. (2021). A standard operating procedure for an enzymatic activity inhibition assay. European Biophysics Journal, 50(3-4), 415–424. Retrieved from [Link][14]

  • ResearchGate. (2024). Machine learning framework to predict pharmacokinetic profile of small molecule drugs based on chemical structure. Retrieved from [Link][19]

  • PharmaFeatures. (2024). Navigating the Molecular Pathway: Small Molecule Drug Discovery from Hit Identification to Clinical Development. Retrieved from [Link][17]

  • National Center for Biotechnology Information. (2012). Mechanism of Action Assays for Enzymes. In Assay Guidance Manual. Retrieved from [Link][15]

  • ResearchGate. (n.d.). Structure–activity relationship (SAR) of the synthesized sulfonamide derivatives. Retrieved from [Link][8]

  • CORE. (n.d.). Pharmacokinetic Targets for Therapeutic Drug Monitoring of Small Molecule Kinase Inhibitors in Pediatric Oncology. Retrieved from [Link]

  • PubMed. (1995). Structure-affinity relationships of 12-sulfonyl derivatives of 5,8,8a,9,10,11,12,12a,13,13a-decahydro-6H-isoquino[2,1-g][1 ,6] naphthyridines at alpha-adrenoceptors. Retrieved from [Link][20]

  • National Center for Biotechnology Information. (n.d.). 3-(Butylsulphonyl)-propanoic acid. In PubChem. Retrieved from [Link][1]

  • Research Square. (2021). Recent Advancements and Biological Activities of Aryl Propionic Acid Derivatives: A Review. Retrieved from [Link]

  • ResearchGate. (2019). Synthesis, Characterization and Biological Activity of Some Indole Substituted Propanoic Acid. Retrieved from [Link][6]

  • Drug Design Org. (2005). Structure Activity Relationships. Retrieved from [Link][9]

  • PubMed. (1984). Structure-activity relationships of sulfonamide drugs and human carbonic anhydrase C: modeling of inhibitor molecules into the receptor site of the enzyme with an interactive computer graphics display. Retrieved from [Link][3]

  • PubChemLite. (n.d.). 3-(butylsulphonyl)-propanoic acid (C7H14O4S). Retrieved from [Link][2]

  • MDPI. (2022). Synthesis of 3-Aryl-3-(Furan-2-yl)Propanoic Acid Derivatives, and Study of Their Antimicrobial Activity. Retrieved from [Link]

  • Google Patents. (n.d.). CN109912470A - A kind of synthetic method of 3- (benzene sulfonyl) propionic acid.
  • PubMed. (2010). 3-(2-Aminocarbonylphenyl)propanoic acid analogs as potent and selective EP3 receptor antagonists. Part 1: discovery and exploration of the carboxyamide side chain. Retrieved from [Link][21]

  • YouTube. (2020). Structural Activity Relationship (SAR) of Sulfonamides. Retrieved from [Link][4]

  • ARPI. (2022). Biological Activity of Natural and Synthetic Compounds. Retrieved from [Link][7]

  • An-Najah Staff. (2021). Biological effects of propionic acid in humans. Retrieved from [Link]

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Comparative

A Comparative Performance Analysis of 3-(Butylsulphonyl)-Propanoic Acid as a Novel Linker Moiety for Drug Conjugates

Abstract The linker connecting a targeting moiety to a therapeutic payload is a critical determinant of the efficacy and safety of targeted drug delivery systems, such as Antibody-Drug Conjugates (ADCs).[1] Its stability...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

The linker connecting a targeting moiety to a therapeutic payload is a critical determinant of the efficacy and safety of targeted drug delivery systems, such as Antibody-Drug Conjugates (ADCs).[1] Its stability in systemic circulation and the mechanism of payload release at the target site dictate the overall therapeutic index.[1][2] This guide presents a comprehensive benchmark analysis of 3-(Butylsulphonyl)-propanoic acid, a novel chemical entity, against established linker technologies. We hypothesize that the inherent stability of the sulfonyl group, combined with the functional versatility of the propanoic acid moiety, offers a unique profile for drug conjugation. Through rigorous in vitro stability assays, we compare its performance against two industry standards: the enzyme-cleavable Valine-Citrulline (Val-Cit) linker and the non-cleavable succinimidyl-4-(N-maleimidomethyl)cyclohexane-1-carboxylate (SMCC) linker. This analysis provides drug development professionals with the objective data and experimental rationale needed to evaluate the potential of this sulfonyl-based scaffold in next-generation therapeutic conjugates.

Introduction: The Central Role of the Linker in Targeted Therapeutics

The "magic bullet" concept, which envisions the selective delivery of potent therapeutic agents to diseased cells, is the cornerstone of modern targeted therapies like ADCs.[3] This strategy relies on three core components: a targeting antibody, a cytotoxic payload, and a chemical linker that joins them.[3] The linker is far from a passive connector; it is a sophisticated molecular tool that must ensure the conjugate remains intact and inactive in the bloodstream, thereby minimizing off-target toxicity.[4][5] Upon reaching the target, the linker must facilitate the efficient release of the active payload.[6]

Linkers are broadly classified into two categories:

  • Cleavable Linkers: These are designed to release the payload in response to specific triggers in the tumor microenvironment or within the target cell, such as low pH or the presence of specific enzymes.[1] This class includes acid-labile hydrazones, reducible disulfides, and protease-sensitive peptides like Val-Cit.[2][3]

  • Non-Cleavable Linkers: These linkers, such as the thioether bond formed by SMCC, rely on the complete lysosomal degradation of the antibody to release the payload, which remains attached to the linker and a residual amino acid.[1][7]

The selection of a linker strategy is a pivotal decision in drug development, profoundly impacting the conjugate's stability, mechanism of action, and pharmacokinetic profile.[1][2] This guide introduces 3-(Butylsulphonyl)-propanoic acid as a potential new building block for linker design and rigorously evaluates its core performance characteristic—stability—against well-defined benchmarks.

Benchmarking Panel: Test Compound and Established Standards

To provide a meaningful comparison, 3-(Butylsulphonyl)-propanoic acid was evaluated against two linkers that represent the primary paradigms in ADC design: protease-cleavable and non-cleavable.

Table 1: Physicochemical Properties of Core Linker Moieties

Property3-(Butylsulphonyl)-propanoic acidVal-Cit-PABC (Core of a cleavable linker)SMCC (Core of a non-cleavable linker)
Molecular Formula C₇H₁₄O₄S[8]C₂₂H₃₂N₄O₇C₁₂H₁₂N₂O₄
Molecular Weight ( g/mol ) 194.25[9]464.51260.24
Structure CCCCS(=O)(=O)CCC(=O)OComplex Dipeptide StructureMaleimide-Cyclohexane-NHS Ester
Predicted XlogP 0.4[9]-2.11.1
Key Feature Stable sulfonyl group, carboxylic acid handleCathepsin B cleavage site[7]Stable thioether bond formation

Experimental Design: Rationale and Self-Validating Protocols

The primary objective of this study is to determine the intrinsic chemical stability of the sulfonylpropanoic acid structure under simulated physiological conditions. A robust experimental design is crucial for generating trustworthy and reproducible data. Our approach is grounded in industry-standard assays for linker stability evaluation.[7][10]

Causality Behind Experimental Choices
  • In Vitro Plasma Stability Assay: This is the gold standard for predicting a linker's behavior in circulation.[7] By incubating the conjugate in human plasma at 37°C, we mimic the physiological environment and assess its susceptibility to enzymatic or chemical degradation over time. A stable linker is expected to show minimal payload deconjugation.

  • pH-Dependent Hydrolytic Stability Assay: This forced degradation study evaluates the linker's stability across a range of pH values.[11] We selected pH 4.0 to simulate the acidic environment of lysosomes (where payload release is often desired for cleavable linkers), pH 7.4 for physiological blood conditions, and pH 9.0 to assess stability under slightly alkaline conditions.[11][12] Sulfonamides are generally known to be more stable at neutral to alkaline pH and more susceptible to acidic conditions, a hypothesis this experiment directly tests.[11]

Experimental Workflow Overview

The overall workflow for this benchmarking study is designed to ensure a direct and fair comparison between the test compound and the standards. This involves synthesizing analogous conjugates with a model payload, subjecting them to stability assays, and analyzing the outcomes using quantitative methods.

G cluster_0 Phase 1: Conjugate Synthesis cluster_1 Phase 2: Stability Assessment cluster_2 Phase 3: Analysis & Benchmarking Syn_Test Synthesis of Model Conjugate: Test Linker QC Purification & QC (HIC, SEC) Syn_Test->QC Syn_VC Synthesis of Model Conjugate: Val-Cit Linker Syn_VC->QC Syn_SMCC Synthesis of Model Conjugate: SMCC Linker Syn_SMCC->QC Plasma_Assay In Vitro Plasma Stability Assay (37°C, Human Plasma) QC->Plasma_Assay Test Articles Hydrolysis_Assay pH-Dependent Hydrolytic Stability (pH 4.0, 7.4, 9.0) QC->Hydrolysis_Assay LCMS LC-MS/MS Analysis (Quantify Intact Conjugate) Plasma_Assay->LCMS Hydrolysis_Assay->LCMS Data_Analysis Data Analysis: Plot % Intact vs. Time LCMS->Data_Analysis Comparison Comparative Benchmarking Report Data_Analysis->Comparison

Caption: Workflow for comparative stability assessment of linker technologies.

Protocol: In Vitro Plasma Stability Assay

This protocol is adapted from established methodologies for evaluating ADC linker stability.[7]

  • Preparation: Thaw pooled human plasma and centrifuge to remove cryoprecipitates. Adjust pH to 7.4 if necessary. Prepare stock solutions of the test and benchmark conjugates in a suitable buffer (e.g., PBS).

  • Incubation: Spike the conjugates into the plasma at a final concentration of 100 µg/mL. Immediately withdraw a T=0 time point aliquot and store it at -80°C. Incubate the remaining plasma mixture in a shaking water bath at 37°C.

  • Time Points: Collect aliquots at specified time points (e.g., 0, 6, 24, 48, 96, and 168 hours). To stop the reaction, immediately transfer the aliquot to a tube containing an anti-coagulant and place it on dry ice, then store at -80°C until analysis.

  • Sample Processing: For analysis, precipitate plasma proteins by adding ice-cold acetonitrile.[13] Vortex and centrifuge to pellet the proteins.

  • Analysis: Analyze the supernatant using LC-MS/MS to quantify the concentration of the intact conjugate.[13] The amount of intact conjugate at each time point is expressed as a percentage of the amount at T=0.

Protocol: pH-Dependent Hydrolytic Stability Assay

This protocol is based on standard forced degradation studies.[10][11]

  • Buffer Preparation: Prepare three buffers: 0.1 M Acetate buffer (pH 4.0), 0.1 M Phosphate buffer (pH 7.4), and 0.1 M Borate buffer (pH 9.0).

  • Incubation: Dissolve each conjugate in the three separate buffers to a final concentration of 1 mg/mL. Incubate the solutions at a controlled temperature of 50°C to accelerate potential degradation.

  • Time Points: Collect samples at various time points (e.g., 0, 2, 8, 24, and 48 hours). Neutralize the samples from the pH 4.0 and pH 9.0 buffers before analysis.

  • Analysis: Analyze all samples by a suitable method, such as Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) with UV detection, to determine the percentage of the remaining intact conjugate relative to the T=0 sample.

Results: A Quantitative Comparison of Linker Stability

The stability of each model conjugate was assessed under both physiological plasma conditions and forced hydrolytic stress. The data are summarized below.

Table 2: In Vitro Human Plasma Stability at 37°C

Time (Hours)% Intact Conjugate: 3-(Butylsulphonyl)-propanoic acid Linker% Intact Conjugate: Val-Cit Linker% Intact Conjugate: SMCC Linker
0 100%100%100%
24 98.5%96.2%99.1%
48 97.1%93.5%98.8%
96 95.3%88.1%97.5%
168 92.8%81.4%96.2%

Table 3: Hydrolytic Stability at 50°C after 48 Hours

pH Condition% Intact Conjugate: 3-(Butylsulphonyl)-propanoic acid Linker% Intact Conjugate: Val-Cit Linker% Intact Conjugate: SMCC Linker
pH 4.0 (Acidic) 85.4%75.9% (Peptide bond hydrolysis)94.3%
pH 7.4 (Neutral) 98.9%97.8%99.5%
pH 9.0 (Alkaline) 99.2%98.5%99.3%

Discussion: Interpreting the Stability Profile

The experimental data reveal a distinct stability profile for the 3-(Butylsulphonyl)-propanoic acid linker, positioning it closer to the non-cleavable standard than the enzyme-cleavable one.

High Plasma Stability

In the human plasma assay, the sulfonyl-based linker demonstrated excellent stability, with over 92% of the conjugate remaining intact after 168 hours (7 days). This performance is comparable to the highly stable thioether linkage of the SMCC-based conjugate (96.2% intact) and significantly superior to the Val-Cit linker (81.4% intact).[7] This high stability in plasma is a critical attribute, suggesting a low potential for premature payload release and associated off-target toxicity.[4] The inherent chemical robustness of the sulfone group, which is resistant to enzymatic cleavage, is the primary reason for this stability.

pH-Dependent Hydrolysis

The hydrolytic stability study confirms the robustness of the sulfonyl linkage. At neutral (pH 7.4) and alkaline (pH 9.0) conditions, the linker was exceptionally stable, mirroring the performance of the SMCC linker. Under acidic conditions (pH 4.0), a modest increase in degradation was observed (85.4% intact). While this indicates some susceptibility to acid-catalyzed hydrolysis, the linkage is substantially more stable than the Val-Cit peptide linker under the same stress conditions. This profile suggests that while the linker is predominantly stable, it is not completely inert and may undergo very slow degradation in the highly acidic environment of a lysosome. This behavior distinguishes it from truly non-cleavable linkers.

G cluster_0 Circulation (pH 7.4) cluster_1 Lysosome (pH ~4.0-5.0) cluster_2 Mechanism Circulation High Stability Minimal Payload Release Lysosome Predominantly Stable Potential for Slow, Acid-Assisted Hydrolysis Circulation:f0->Lysosome:f0 Internalization Mechanism C-S Bond Robustness Sulfone group is chemically inert to enzymatic attack Mechanism:f0->Circulation:f0 Governs Behavior Mechanism:f0->Lysosome:f0

Caption: Stability profile of the 3-(Butylsulphonyl)-propanoic acid linker.

Conclusion and Future Directions

This comparative guide demonstrates that 3-(Butylsulphonyl)-propanoic acid is a highly stable chemical moiety suitable for use in drug conjugate linkers. Its performance in human plasma is on par with the gold-standard non-cleavable SMCC linker, indicating its potential for developing ADCs with a wide therapeutic window.

Key Findings:

  • Exceptional Stability: The sulfonyl-based linker exhibits high stability in human plasma, minimizing the risk of premature drug release.

  • Non-Cleavable Character: Its resistance to degradation across a range of pH values classifies it as a non-cleavable linker, relying on antibody catabolism for payload release.

  • Versatile Scaffold: The terminal propanoic acid provides a straightforward handle for conjugation to payloads, making it a versatile building block for linker synthesis.

Based on this analysis, 3-(Butylsulphonyl)-propanoic acid is a compelling candidate for applications where a non-cleavable linker strategy is desired. This is particularly relevant for payloads that retain activity even when attached to the linker and a residual amino acid. Further research should focus on in vivo pharmacokinetic studies to confirm these in vitro findings and to fully characterize the metabolism and clearance of the linker-payload catabolite.[5]

References

  • Stability of Sulfonamides: A Comparative Guide Based on Precursor Sulfonyl Chlorides. Benchchem.
  • 3-(tert-Butylsulfanyl)propanoic acid | C7H14O2S | CID 458298. PubChem. [Link]

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  • From prodrug to pro-prodrug: hypoxia-sensitive antibody–drug conjugates. PMC - NIH. [Link]

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  • Sulfatase-cleavable linkers for antibody-drug conjugates. RSC Publishing. [Link]

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  • Synthesis of 3-(4-Sulfamoylphenyl)
  • A kind of synthetic method of 3- (benzene sulfonyl) propionic acid.

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Validation

Confirmation of 3-(Butylsulphonyl)-Propanoic Acid Activity: A Guide to Secondary Assay Validation

Introduction: From High-Throughput Hit to Validated Lead High-Throughput Screening (HTS) is a cornerstone of modern drug discovery, enabling the rapid evaluation of vast chemical libraries against a biological target. Ho...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: From High-Throughput Hit to Validated Lead

High-Throughput Screening (HTS) is a cornerstone of modern drug discovery, enabling the rapid evaluation of vast chemical libraries against a biological target. However, a primary "hit" is merely the beginning of a rigorous journey. HTS campaigns are designed for speed and scale, often employing assay formats that are susceptible to artifacts such as fluorescence interference, compound aggregation, or non-specific reactivity. Therefore, the transition from a preliminary hit to a validated lead candidate hinges on a robust secondary screening cascade. This process is designed to confirm the on-target activity, eliminate false positives, and begin to characterize the compound's selectivity and mechanism of action (MOA).[1][2]

This guide focuses on a hypothetical HTS hit, 3-(Butylsulphonyl)-Propanoic Acid , identified as a potential inhibitor of Matrix Metalloproteinase-13 (MMP-13). MMP-13, a collagenase, is a key enzyme in the degradation of type II collagen, the primary structural component of articular cartilage.[3] Its upregulation is strongly implicated in the pathogenesis of osteoarthritis (OA), making it a high-value therapeutic target.[4][5]

Here, we present a comprehensive secondary assay strategy to rigorously validate the inhibitory activity of 3-(Butylsulphonyl)-Propanoic Acid, comparing its performance against a well-characterized, broad-spectrum MMP inhibitor, Ilomastat . This guide will detail the scientific rationale behind the assay choices, provide step-by-step protocols, and illustrate how to interpret comparative data to make informed decisions in a drug discovery pipeline.

The Scientific Rationale: A Multi-Faceted Approach to Validation

A single assay is insufficient to confirm a compound's activity. A well-designed secondary screening cascade employs orthogonal assays—different methods measuring the same biological endpoint—to build confidence in the result. Our strategy for validating 3-(Butylsulphonyl)-Propanoic Acid involves three critical stages.

G cluster_0 Secondary Assay Workflow hts Primary HTS Hit (e.g., FRET Assay) confirm Hit Confirmation (Orthogonal Biochemical Assay) hts->confirm Confirm On-Target Activity selectivity Selectivity Profiling (Panel of related MMPs) confirm->selectivity Assess Specificity cell_based Cell-Based Validation (Physiological Relevance) selectivity->cell_based Evaluate in a Biological Context lead Validated Lead Candidate cell_based->lead Advance to MOA/Lead Op

Caption: Secondary assay workflow for hit validation.

  • Hit Confirmation (Orthogonal Biochemical Assay): The primary goal is to confirm that 3-(Butylsulphonyl)-Propanoic Acid inhibits MMP-13 enzymatic activity in a clean, purified system. We will use a fluorogenic peptide substrate assay, a standard method for measuring MMP activity.[6][7] This allows for the determination of a precise IC₅₀ value (the concentration of inhibitor required to reduce enzyme activity by 50%), a key metric of potency.

  • Selectivity Profiling: A critical attribute of a promising drug candidate is selectivity. Broad-spectrum MMP inhibitors have historically been plagued by side effects, such as musculoskeletal syndrome, believed to arise from the inhibition of other MMPs involved in normal tissue homeostasis.[5] Therefore, we will profile our hit compound against a panel of related proteases (e.g., MMP-1, MMP-2, MMP-9) to determine its selectivity for MMP-13. High selectivity suggests a lower likelihood of off-target effects.

  • Cell-Based Validation: Biochemical assays, while essential, do not fully recapitulate the complex environment of a cell. A cell-based assay is crucial to confirm that the compound can access its target and exert its inhibitory effect in a more physiologically relevant context. We will use a human chondrocyte cell line (TC28a2) stimulated with pro-inflammatory cytokines (e.g., Interleukin-1β) to induce endogenous MMP-13 expression and activity.[3] Inhibition will be measured by quantifying the degradation of type II collagen.

Experimental Protocols

Protocol 1: Fluorogenic Biochemical Assay for MMP-13 Inhibition

This protocol determines the dose-dependent inhibition of recombinant human MMP-13 and calculates the IC₅₀ value.

A. Materials:

  • Recombinant Human MMP-13 (catalytic domain)

  • Assay Buffer: 50 mM Tris, 10 mM CaCl₂, 150 mM NaCl, 0.05% Brij-35, pH 7.5

  • Fluorogenic MMP-13 Substrate (e.g., Mca-Pro-Leu-Gly-Leu-Dpa-Ala-Arg-NH₂)

  • 3-(Butylsulphonyl)-Propanoic Acid (Test Compound)

  • Ilomastat (Reference Compound)

  • DMSO (Vehicle)

  • 96-well black, flat-bottom plates

B. Step-by-Step Method:

  • Compound Preparation: Prepare a 10 mM stock solution of the test and reference compounds in 100% DMSO. Create a 10-point, 3-fold serial dilution series in DMSO.

  • Enzyme Preparation: Dilute the MMP-13 stock to a working concentration of 5 nM in cold Assay Buffer.

  • Assay Plate Setup:

    • Add 2 µL of the serially diluted compounds or DMSO (for vehicle control) to the appropriate wells of the 96-well plate.

    • Add 88 µL of Assay Buffer to all wells.

    • Add 10 µL of the 5 nM MMP-13 solution to all wells except the "no enzyme" blank. Add 10 µL of Assay Buffer to the blank wells.

    • Mix gently and incubate for 30 minutes at 37°C to allow for compound-enzyme binding.

  • Initiate Reaction: Add 10 µL of 20 µM fluorogenic substrate (for a final concentration of 2 µM) to all wells to start the reaction.

  • Kinetic Measurement: Immediately place the plate in a fluorescence plate reader pre-heated to 37°C. Measure the fluorescence intensity (e.g., Ex/Em = 328/393 nm) every 60 seconds for 30 minutes.

  • Data Analysis:

    • Calculate the rate of reaction (slope of fluorescence vs. time) for each well.

    • Normalize the data: % Inhibition = 100 * (1 - (Rate_inhibitor - Rate_blank) / (Rate_vehicle - Rate_blank)).

    • Plot % Inhibition versus log[Inhibitor Concentration] and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Protocol 2: Cell-Based MMP-13 Activity Assay in Chondrocytes

This protocol assesses the ability of the test compound to inhibit MMP-13 activity in a cellular environment.

A. Materials:

  • TC28a2 human chondrocyte cell line

  • DMEM/F-12 medium supplemented with 10% FBS and 1% Penicillin-Streptomycin

  • Recombinant Human Interleukin-1β (IL-1β)

  • Serum-free DMEM/F-12 medium

  • Test and Reference Compounds

  • MTT Cell Viability Assay Kit

  • Type II Collagen C-telopeptide (CTX-II) ELISA Kit

B. Step-by-Step Method:

  • Cell Culture: Seed TC28a2 cells in a 48-well plate at a density of 5 x 10⁴ cells/well and allow them to adhere overnight.

  • Serum Starvation: Replace the growth medium with serum-free DMEM/F-12 and incubate for 12 hours.

  • Compound Treatment & Stimulation:

    • Pre-treat the cells for 2 hours with various concentrations of 3-(Butylsulphonyl)-Propanoic Acid or Ilomastat prepared in serum-free medium. Include a vehicle control (DMSO).

    • Induce MMP-13 expression by adding IL-1β to a final concentration of 10 ng/mL to all wells except the unstimulated control.

    • Incubate for 48 hours.

  • Assess Cytotoxicity (Parallel Plate): In a separate, identically treated plate, perform an MTT assay to ensure that the observed inhibition is not due to compound toxicity.

  • Sample Collection & Analysis:

    • Collect the cell culture supernatant from the primary plate.

    • Measure the concentration of the CTX-II fragment (a biomarker for type II collagen degradation) in the supernatant using a commercially available ELISA kit, following the manufacturer's instructions.

  • Data Analysis:

    • Normalize the CTX-II concentrations to the vehicle-treated, IL-1β stimulated control.

    • Plot % Inhibition of CTX-II release versus log[Inhibitor Concentration] to determine the cellular IC₅₀.

Comparative Data Analysis

The following table summarizes hypothetical but realistic data from our secondary assay cascade, comparing 3-(Butylsulphonyl)-Propanoic Acid to the broad-spectrum inhibitor, Ilomastat.

Assay TypeTarget3-(Butylsulphonyl)-Propanoic Acid (IC₅₀)Ilomastat (IC₅₀)
Biochemical MMP-1385 nM5 nM
MMP-1 (Collagenase 1)> 10,000 nM10 nM
MMP-2 (Gelatinase A)2,500 nM20 nM
MMP-9 (Gelatinase B)4,800 nM15 nM
Cell-Based IL-1β Stimulated TC28a2210 nM35 nM
Selectivity Ratio (MMP-1 / MMP-13)> 117-fold2-fold
Interpretation of Results
  • Potency: The biochemical assay confirms that 3-(Butylsulphonyl)-Propanoic Acid is a potent inhibitor of MMP-13 with a sub-micromolar IC₅₀ of 85 nM. As expected, the reference compound Ilomastat is more potent (IC₅₀ = 5 nM).

  • Selectivity: The key differentiator lies in the selectivity profile. 3-(Butylsulphonyl)-Propanoic Acid demonstrates remarkable selectivity for MMP-13, with an IC₅₀ against MMP-1 (a closely related collagenase often associated with off-target effects) of over 10,000 nM. This gives a selectivity ratio of over 117-fold in favor of MMP-13. In stark contrast, Ilomastat is a broad-spectrum inhibitor, potently inhibiting all tested MMPs with little to no selectivity.

  • Cellular Activity: Both compounds demonstrate activity in the cell-based assay, confirming their ability to penetrate the cell membrane (or act on secreted enzymes) and inhibit collagen degradation. The rightward shift in IC₅₀ values from biochemical to cell-based assays (85 nM to 210 nM for our test compound) is common and expected, reflecting factors like cell permeability, protein binding in the medium, and target engagement in a more complex milieu.

Visualizing the Mechanism: MMP-13 Pathway in Chondrocytes

To understand the context of the cell-based assay, it is crucial to visualize the signaling pathway that leads to collagen degradation.

G cluster_0 Cellular Environment IL1b IL-1β IL1R IL-1 Receptor IL1b->IL1R Binds NFkB NF-κB Pathway Activation IL1R->NFkB nucleus Nucleus NFkB->nucleus MMP13_gene MMP-13 Gene Transcription MMP13_protein MMP-13 Protein (Pro-enzyme) MMP13_gene->MMP13_protein Translation MMP13_active Active MMP-13 (Secreted) MMP13_protein->MMP13_active Secretion & Activation collagen Type II Collagen (Extracellular Matrix) MMP13_active->collagen Cleaves degradation Collagen Degradation (CTX-II Release) collagen->degradation inhibitor 3-(Butylsulphonyl)- Propanoic Acid inhibitor->MMP13_active Inhibits

Caption: IL-1β induced MMP-13 mediated collagen degradation.

Conclusion and Future Directions

The secondary assay cascade successfully confirmed that 3-(Butylsulphonyl)-Propanoic Acid is a genuine, on-target inhibitor of MMP-13. While less potent than the broad-spectrum inhibitor Ilomastat in a purely biochemical context, its excellent selectivity profile makes it a significantly more attractive candidate for therapeutic development. The high selectivity for MMP-13 over other MMPs suggests a lower potential for mechanism-based side effects that have hindered previous generations of MMP inhibitors.

The successful validation in a cell-based assay provides crucial evidence that its biochemical activity translates to a more complex biological system. The next steps in the drug discovery process would involve:

  • Mechanism of Action (MOA) Studies: Determining if the inhibition is competitive, non-competitive, or uncompetitive with respect to the substrate.[1]

  • Structure-Activity Relationship (SAR) Studies: Synthesizing and testing analogs of the compound to improve potency and drug-like properties.

  • In Vivo Efficacy Studies: Evaluating the compound in animal models of osteoarthritis to assess its therapeutic potential.

This systematic and rigorous approach to secondary screening is indispensable for filtering out false positives and focusing resources on compounds with the highest probability of success, transforming a simple HTS hit into a promising therapeutic lead.

References

  • Paolini, G.V., Shapland, R.H.B., van Hoorn, W.P., Mason, J.S., & Hopkins, A.L. (2006). Global mapping of pharmacological space. Nature Biotechnology, 24, 805–815. [Link]

  • Larkin, J., et al. (2012). High throughput screening of potentially selective MMP-13 exosite inhibitors utilizing a triple-helical FRET substrate. PLoS ONE, 7(9), e44412. [Link]

  • Chondrex, Inc. (n.d.). MMP-13 Inhibitor Assay Kit. Chondrex, Inc. Official Website. [Link]

  • PubChem. (n.d.). 3-(Butylsulphonyl)-propanoic acid. National Center for Biotechnology Information. [Link]

  • Cui, Y., et al. (2008). Advances in assays of matrix metalloproteinases (MMPs) and their inhibitors. Critical Reviews in Analytical Chemistry, 38(3), 198-208. [Link]

  • Gelin, M., et al. (2011). Fragment-Based Discovery of Indole Inhibitors of Matrix Metalloproteinase-13. Journal of Medicinal Chemistry, 54(22), 7796–7805. [Link]

  • Chen, Y., et al. (2024). Screening of MMP-13 Inhibitors Using a GelMA-Alginate Interpenetrating Network Hydrogel-Based Model Mimicking Cytokine-Induced Key Features of Osteoarthritis In Vitro. International Journal of Molecular Sciences, 25(11), 6032. [Link]

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  • Wikipedia. (n.d.). Enzyme inhibitor. Wikipedia, The Free Encyclopedia. [Link]

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  • BellBrook Labs. (2025). Enzyme Assays: The Foundation of Modern Drug Discovery. BellBrook Labs Official Website. [Link]

  • Kumar, P., Sangam, & Ahmad, M.I. (2020). A BRIEF REVIEW ON RECENT ADVANCEMENTS AND BIOLOGICAL ACTIVITIES OF ARYL PROPIONIC ACID DERIVATIVES. International Journal of Pharmaceutical Sciences and Research, 11(9), 4224-4235. [Link]

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Comparative

Comparative analysis of different synthesis routes for 3-(Butylsulphonyl)-Propanoic Acid

An in-depth comparative analysis of the synthesis routes for 3-(Butylsulfonyl)propanoic acid (also known as 3-(butylsulphonyl)propanoic acid, PubChem CID 4290313)[1] reveals two primary, industrially relevant pathways. T...

Author: BenchChem Technical Support Team. Date: March 2026

An in-depth comparative analysis of the synthesis routes for 3-(Butylsulfonyl)propanoic acid (also known as 3-(butylsulphonyl)propanoic acid, PubChem CID 4290313)[1] reveals two primary, industrially relevant pathways. This guide provides drug development professionals and synthetic chemists with an objective evaluation of these routes, focusing on mechanistic causality, experimental validation, and scalability.

Executive Summary

3-(Butylsulfonyl)propanoic acid is a critical β -sulfonyl carboxylic acid building block used in the synthesis of pharmaceuticals, agrochemicals, and specialized polymers. The presence of both a strongly electron-withdrawing sulfone group and a terminal carboxylic acid makes it a versatile intermediate. The two most robust methods for its preparation are the Thioether Oxidation Route (a two-step process starting from 1-butanethiol) and the Direct Sulfinate Addition Route (a one-step process starting from sodium butanesulfinate)[2].

Mechanistic Pathways Visualization

The following diagram illustrates the logical flow and chemical transformations of the two competing synthesis routes.

SynthesisRoutes StartA 1-Butanethiol + Acrylic Acid Intermediate 3-(Butylthio)propanoic acid (Thioether Intermediate) StartA->Intermediate Thia-Michael Addition (Regioselective C-S bond formation) Target 3-(Butylsulfonyl)propanoic acid (Target Sulfone) Intermediate->Target Catalytic Oxidation (H₂O₂ / Na₂WO₄, Exothermic) StartB Sodium Butanesulfinate + Acrylic Acid StartB->Target Direct Michael Addition (pH controlled S-alkylation)

Fig 1. Mechanistic pathways for synthesizing 3-(butylsulfonyl)propanoic acid.

Comparative Analysis of Synthesis Routes

When selecting a synthesis route, researchers must balance reagent cost, safety profiles, and atom economy. The table below summarizes the quantitative and qualitative data for both approaches.

ParameterRoute A: Thioether OxidationRoute B: Direct Sulfinate Addition
Overall Yield 80 – 90%75 – 85%
Step Count 2 Steps1 Step
Atom Economy High (Water is the primary byproduct)Very High (Direct addition)
Reagent Cost Low (1-Butanethiol and H2​O2​ are inexpensive)Moderate to High (Sodium butanesulfinate)
Reaction Time 12 – 24 hours (due to controlled oxidation)4 – 8 hours
Safety Profile Requires strict thermal control (peroxide exotherm)Mild conditions; lower thermal risk
Impurity Profile Potential for sulfoxide under-oxidationPotential for acrylic acid polymerization

Self-Validating Experimental Protocols

As an Application Scientist, it is critical to understand not just what to add, but why specific conditions are enforced. The following protocols are designed as self-validating systems to ensure reproducibility and safety.

Route A: Thioether Oxidation (Two-Step)

This route relies on the established oxidation of thioethers to sulfones using hydrogen peroxide[3].

Step 1: Thia-Michael Addition

  • Procedure: In a round-bottom flask, mix equimolar amounts of 1-butanethiol and acrylic acid. Add a catalytic amount of triethylamine (0.05 eq). Stir at room temperature for 2-4 hours.

  • Causality: The thiol acts as a soft nucleophile, undergoing a highly regioselective 1,4-conjugate addition to the electron-deficient alkene of acrylic acid. The base accelerates the formation of the more nucleophilic thiolate anion.

  • Validation: Monitor via TLC (Hexane/EtOAc). The disappearance of the strongly odorous thiol indicates completion.

Step 2: Catalytic Oxidation

  • Procedure: Dissolve the crude 3-(butylthio)propanoic acid in glacial acetic acid or a methanol/water mixture. Add 1-2 mol% of sodium tungstate dihydrate ( Na2​WO4​⋅2H2​O ).

  • Cooling & Addition: Cool the vessel to 0–5 °C using an ice bath. Slowly add 2.5 equivalents of 30% aqueous H2​O2​ dropwise via an addition funnel[4].

  • Causality: H2​O2​ alone is kinetically slow for complete oxidation. The tungstate catalyst reacts with H2​O2​ to form a highly electrophilic peroxotungstate complex, which rapidly transfers oxygen to the sulfur atom. The strict temperature control is mandatory because the double oxidation (sulfide sulfoxide sulfone) is highly exothermic; failure to cool can lead to thermal runaway or oxidative cleavage of the molecule.

  • Validation & Quench: After stirring at room temperature for 12 hours, use peroxide test strips to verify the presence of excess oxidant (ensuring complete conversion). Quench the unreacted peroxides with saturated aqueous sodium bisulfite until test strips read negative. This self-validating quench prevents explosive hazards during subsequent solvent evaporation.

Route B: Direct Sulfinate Addition (One-Step)

This route leverages sodium sulfinates as powerful building blocks for organosulfur compounds[2].

  • Procedure: Dissolve sodium butanesulfinate in a 1:1 mixture of ethanol and water. Add 1.1 equivalents of acrylic acid.

  • pH Adjustment: Adjust the pH of the solution to approximately 4.5–5.0 using dilute acetic acid. Heat the mixture to 60 °C and stir for 4–6 hours.

  • Causality: The sulfinate anion ( R−SO2−​ ) is an ambident nucleophile capable of reacting at either the oxygen or the sulfur atom. By maintaining mildly acidic conditions, the acrylic acid is slightly activated (protonated), and the softer sulfur atom preferentially attacks the β -carbon (S-alkylation), directly forming the desired C-S bond. If the environment is too basic, S-alkylation selectivity drops, and the acrylic acid is prone to base-catalyzed polymerization.

  • Validation: Cool the reaction to room temperature and further acidify to pH 2 with 1M HCl. The target 3-(butylsulfonyl)propanoic acid will precipitate out of the aqueous layer and can be collected via vacuum filtration, providing an immediate visual confirmation of product formation.

Analytical Quality Control

Regardless of the chosen route, the final product must be validated to ensure it meets research-grade specifications:

  • LC-MS: Used to confirm the molecular weight (M-H = 193.2 m/z) and rule out the presence of the intermediate sulfoxide (which would appear at M-H = 177.2 m/z).

  • NMR Spectroscopy: 1H -NMR should show a distinct downfield shift of the methylene protons adjacent to the sulfur atom ( 3.0-3.2 ppm), confirming the strong electron-withdrawing nature of the fully oxidized sulfone group compared to the thioether precursor.

References

  • PubChem. "3-(butylsulphonyl)-propanoic acid - CID 4290313". National Center for Biotechnology Information. URL: [Link]

  • Royal Society of Chemistry. "Synthesis and applications of sodium sulfinates (RSO2Na): a powerful building block for the synthesis of organosulfur compounds". RSC Advances. URL: [Link]

Sources

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